Technical Documentation Center

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate
  • CAS: 752231-43-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Chemical Properties of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Abstract: This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. The document is intended for researchers,...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. The document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. The guide delves into the molecule's structural features, predicted spectral characteristics, and reactivity, offering a foundational understanding for its use in synthetic and pharmaceutical contexts.

Introduction and Molecular Overview

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (CAS No. 752231-43-9) is a multi-functionalized organic compound featuring a biaryl scaffold, which is a common motif in pharmacologically active molecules.[1] The structure integrates an ethyl benzoate moiety with a 5-formylfuran group. The presence of a chloro-substituent, an ester, and an aldehyde functional group on a furan-benzene core suggests a versatile chemical profile, making it a potentially valuable intermediate in organic synthesis and drug discovery.[2][3]

The strategic placement of these functional groups offers multiple sites for chemical modification. The furan ring, in particular, is a well-established pharmacophore known to impart a range of biological activities.[1][4][5] This guide will explore the synthesis, physicochemical properties, spectral signatures, and chemical reactivity of this compound, providing a scientific basis for its application in research and development.

Molecular Structure

Figure 1: Chemical structure of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

Physicochemical Properties

PropertyValueSource
CAS Number 752231-43-9[6]
Molecular Formula C₁₄H₁₁ClO₄[7]
Molecular Weight 279.04 g/mol [7]
LogP 3.59[6]
Appearance Not reported-
Melting Point Not reported-
Boiling Point Not reported-
Solubility Not reported-

Synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

The synthesis of biaryl compounds is commonly achieved through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction.[8][9][10] This methodology is well-suited for the preparation of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, given the commercial availability of suitable starting materials.

A plausible synthetic route involves the Suzuki-Miyaura coupling of 5-formyl-2-furylboronic acid with ethyl 2,5-dichlorobenzoate . The reaction would proceed via the formation of a carbon-carbon bond between the furan and benzene rings, catalyzed by a palladium complex.

Proposed Synthetic Protocol: Suzuki-Miyaura Coupling

Suzuki_Miyaura_Coupling reactant1 Ethyl 2,5-dichlorobenzoate product Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate reactant1->product Suzuki-Miyaura Coupling reactant2 5-Formyl-2-furylboronic acid reactant2->product catalyst Pd(PPh₃)₄ Base (e.g., K₂CO₃) Solvent (e.g., Toluene/H₂O) catalyst->product

Figure 2: Proposed synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate via Suzuki-Miyaura coupling.

Step-by-Step Methodology:

  • Reaction Setup: To a flame-dried round-bottom flask, add 5-formyl-2-furylboronic acid (1.2 equivalents), ethyl 2,5-dichlorobenzoate (1.0 equivalent), and a base such as potassium carbonate (2.0 equivalents).

  • Catalyst Addition: Add a palladium catalyst, for instance, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equivalents).

  • Solvent and Degassing: Add a solvent system, such as a mixture of toluene and water (e.g., 4:1 v/v). Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

  • Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress by thin-layer chromatography (TLC).

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired product.

Spectral Analysis

Detailed experimental spectra for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate are not widely published. However, a predictive analysis based on the spectral data of analogous compounds can provide valuable insights for its characterization.[2][11][12][13][14][15][16]

¹H NMR Spectroscopy (Predicted)

The predicted ¹H NMR spectrum in CDCl₃ would exhibit distinct signals for the aromatic protons of the benzene and furan rings, the ethyl ester protons, and the aldehyde proton.

Proton AssignmentPredicted Chemical Shift (δ, ppm)Multiplicity
Aldehyde H9.6 - 9.8s
Benzene H (adjacent to furan)7.8 - 8.0d
Benzene H (adjacent to ester)7.5 - 7.7d
Benzene H (meta to ester and furan)7.4 - 7.6dd
Furan H (adjacent to formyl)7.2 - 7.4d
Furan H (adjacent to benzene)6.8 - 7.0d
Ethyl -CH₂-4.3 - 4.5q
Ethyl -CH₃1.3 - 1.5t
¹³C NMR Spectroscopy (Predicted)

The ¹³C NMR spectrum would show characteristic signals for the carbonyl carbons of the ester and aldehyde, as well as for the aromatic carbons of the two rings.

Carbon AssignmentPredicted Chemical Shift (δ, ppm)
Aldehyde C=O175 - 180
Ester C=O165 - 170
Furan C (attached to formyl)150 - 155
Furan C (attached to benzene)155 - 160
Benzene C (attached to furan)135 - 140
Benzene C (attached to Cl)130 - 135
Benzene C (attached to ester)130 - 135
Aromatic C-H110 - 130
Ethyl -CH₂-60 - 65
Ethyl -CH₃14 - 16
Infrared (IR) Spectroscopy (Predicted)

The IR spectrum is expected to show strong absorption bands characteristic of the carbonyl groups and the aromatic rings.

Functional GroupPredicted Absorption Range (cm⁻¹)
Aldehyde C=O Stretch1690 - 1715
Ester C=O Stretch1710 - 1730
Aromatic C=C Stretch1450 - 1600
C-O Stretch (Ester and Furan)1000 - 1300
C-Cl Stretch700 - 800
Mass Spectrometry (MS) (Predicted)

In electron ionization mass spectrometry, the molecular ion peak (M⁺) would be expected at m/z 278 and 280 in an approximate 3:1 ratio, characteristic of a compound containing one chlorine atom. Key fragmentation patterns would likely involve the loss of the ethoxy group (-OCH₂CH₃) from the ester, the formyl group (-CHO), and the chlorine atom.[17][18][19][20][21]

Predicted Fragmentation Pathways:

  • [M - OCH₂CH₃]⁺: Loss of the ethoxy radical.

  • [M - CHO]⁺: Loss of the formyl radical.

  • [M - Cl]⁺: Loss of the chlorine radical.

  • [M - COOCH₂CH₃]⁺: Loss of the entire ester group.

Chemical Reactivity and Potential Applications

The chemical reactivity of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is dictated by its array of functional groups, offering numerous possibilities for further synthetic transformations.

Reactivity start Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate aldehyde Aldehyde (Formyl Group) start->aldehyde Wittig Reaction, Reductive Amination, Oxidation ester Ester (Ethyl Benzoate) start->ester Hydrolysis, Amidation chloro Aryl Chloride start->chloro Nucleophilic Aromatic Substitution, Further Cross-Coupling furan Furan Ring start->furan Electrophilic Substitution

Sources

Exploratory

CAS number 752231-43-9 properties and structure

An In-depth Technical Guide to GSK1016790A: A Potent and Selective TRPV4 Channel Agonist Authored by: A Senior Application Scientist Foreword: This document provides a comprehensive technical overview of GSK1016790A, a p...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to GSK1016790A: A Potent and Selective TRPV4 Channel Agonist

Authored by: A Senior Application Scientist

Foreword: This document provides a comprehensive technical overview of GSK1016790A, a pivotal pharmacological tool for researchers in drug development and cellular biology. While the inquiry cited CAS number 752231-43-9, extensive database searches indicate the correct and widely recognized identifier for this compound is CAS number 942206-85-1. This guide synthesizes current knowledge on its structure, mechanism of action, and experimental applications, offering field-proven insights for scientific professionals.

Core Compound Identification and Physicochemical Properties

GSK1016790A, also known as GSK101, is a synthetic small molecule developed by GlaxoSmithKline.[1] It is a potent and selective agonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a non-selective cation channel.[1][2][3] This specificity makes it an invaluable tool for elucidating the physiological and pathophysiological roles of TRPV4.[3]

Table 1: Physicochemical Properties of GSK1016790A

PropertyValueSource
CAS Number 942206-85-1[4]
Molecular Formula C₂₈H₃₂Cl₂N₄O₆S₂[4]
Molecular Weight 655.61 g/mol
Chemical Name N-[(1S)-1-[[4-[(2S)-2-[[(2,4-Dichlorophenyl)sulfonyl]amino]-3-hydroxy-1-oxopropyl]-1-piperazinyl]carbonyl]-3-methylbutyl]benzo[b]thiophene-2-carboxamide
Purity ≥97% (HPLC)
Solubility DMSO: 15 mg/mL, Ethanol: 10 mg/mL[4][5]
Storage Store at -20°C

Molecular Structure

The chemical structure of GSK1016790A is complex, featuring multiple functional groups that contribute to its high affinity and selectivity for the TRPV4 channel.

GSK1016790A_Structure GSK1016790A Chemical Structure C1 C C2 C C3 C C4 C C5 C C6 C C7 C C8 C C9 C C10 C C11 C C12 C C13 C C14 C C15 C C16 C C17 C C18 C C19 C C20 C C21 C C22 C C23 C C24 C C25 C C26 C C27 C C28 C N1 N N2 N N3 N N4 N O1 O O2 O O3 O O4 O O5 O O6 O S1 S S2 S Cl1 Cl Cl2 Cl H1 H Structure A full 2D chemical structure diagram is complex. Key features include: - Benzothiophene group - Piperazine ring - Dichlorophenyl sulfonyl group - Chiral centers

Caption: Simplified representation of the key structural moieties of GSK1016790A.

Mechanism of Action: Direct TRPV4 Activation and Downstream Signaling

GSK1016790A functions as a direct agonist of the TRPV4 channel.[6] Its binding to the channel induces a conformational change, leading to the opening of the channel pore and a subsequent influx of cations, predominantly Ca²⁺, into the cell.[6] This rapid increase in intracellular calcium concentration ([Ca²⁺]i) is the primary event that triggers a cascade of downstream signaling pathways.[6] The specificity of GSK1016790A for TRPV4 is confirmed by the absence of a response in cells lacking the channel and the blockage of its effects by TRPV4 antagonists such as HC067047.[6]

Table 2: Potency of GSK1016790A across different cell types

ParameterCell TypeSpeciesEC₅₀ ValueReference
Ca²⁺ InfluxHEK cells expressing TRPV4Human2.1 nM[4]
Ca²⁺ InfluxHEK cells expressing TRPV4Mouse18 nM[4]
Ca²⁺ InfluxHeLa cells expressing TRPV4Human3.3 nM[6]
Ca²⁺ InfluxChoroid plexus epithelial cellsNot Specified34 nM[5][6]
Cytoplasmic AggregationHEK293 cells expressing TRPV4Human31 nM[3]

The initial Ca²⁺ influx mediated by GSK1016790A-activated TRPV4 channels initiates a variety of cell-type-dependent signaling cascades.[6] In endothelial cells, for instance, this leads to vasodilation through the production of nitric oxide (NO).[6] The rise in intracellular Ca²⁺ activates downstream kinases, including Akt and AMP-activated protein kinase (AMPK).[6] Furthermore, GSK1016790A-induced TRPV4 activation can regulate the channel's own membrane expression through pathways involving Protein Kinase C (PKC), Phosphoinositide 3-kinase (PI3K), and the small GTPase RhoA.[3][7]

TRPV4_Signaling_Pathway GSK1016790A GSK1016790A TRPV4 TRPV4 Channel GSK1016790A->TRPV4 Binds and Activates Ca_influx Ca²⁺ Influx TRPV4->Ca_influx Opens Channel Downstream_Kinases Akt, AMPK Activation Ca_influx->Downstream_Kinases PKC_PI3K PKC / PI3K Pathway Ca_influx->PKC_PI3K NO_Production Nitric Oxide (NO) Production Downstream_Kinases->NO_Production Vasodilation Vasodilation NO_Production->Vasodilation RhoA RhoA Signaling PKC_PI3K->RhoA Trafficking TRPV4 Trafficking & Desensitization RhoA->Trafficking

Caption: GSK1016790A-induced TRPV4 signaling cascade.

Experimental Protocols and Applications

GSK1016790A is a versatile tool for investigating the roles of TRPV4 in various physiological processes, including vasoregulation, bladder function, and mechanosensation.[1][4]

In Vitro Calcium Imaging Assay

This protocol is fundamental for quantifying the potency of TRPV4 agonists.

Objective: To measure the GSK1016790A-induced increase in intracellular calcium in TRPV4-expressing cells.

Methodology:

  • Cell Culture: Plate HEK293 or HeLa cells stably or transiently expressing TRPV4 onto glass-bottom dishes.

  • Fluorescent Dye Loading: Incubate cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's protocol.

  • Baseline Measurement: Acquire baseline fluorescence intensity using a fluorescence microscope.

  • Agonist Application: Add varying concentrations of GSK1016790A to the cells.

  • Data Acquisition: Record the change in fluorescence intensity over time. The increase in fluorescence corresponds to the rise in intracellular Ca²⁺.

  • Analysis: Plot the peak fluorescence change against the GSK1016790A concentration to determine the EC₅₀ value.

Total Internal Reflection Fluorescence (TIRF) Microscopy for Channel Trafficking

This advanced imaging technique allows for the visualization of TRPV4 channel dynamics at the plasma membrane.[6]

Objective: To observe the effect of GSK1016790A on the membrane expression and trafficking of TRPV4 channels.

Methodology:

  • Cell Preparation: Transfect cells with a fluorescently tagged TRPV4 construct (e.g., TRPV4-Venus).

  • TIRF Microscopy Setup: Use a TIRF microscope to selectively excite fluorophores within approximately 100 nm of the coverslip-cell interface.[6]

  • Image Acquisition: Acquire high-frame-rate images of the fluorescently tagged TRPV4 channels at the plasma membrane.

  • Stimulation: Add GSK1016790A to the cells while continuously imaging.

  • Analysis: Analyze the changes in fluorescence intensity and the behavior of individual fluorescent spots to quantify channel insertion (exocytosis) and removal (endocytosis).[6]

TIRF_Workflow Cell_Prep Prepare cells with fluorescently tagged TRPV4 TIRF_Setup Mount on TIRF microscope Cell_Prep->TIRF_Setup Baseline_Imaging Acquire baseline membrane fluorescence TIRF_Setup->Baseline_Imaging Stimulation Add GSK1016790A Baseline_Imaging->Stimulation Time_Lapse_Imaging Record changes in fluorescence over time Stimulation->Time_Lapse_Imaging Analysis Analyze channel dynamics (trafficking) Time_Lapse_Imaging->Analysis

Caption: Workflow for TIRF microscopy to study TRPV4 trafficking.

In Vivo Applications and Physiological Effects

  • Vascular Tone Regulation: GSK1016790A induces vasodilation in systemic and pulmonary vascular beds, an effect that is enhanced when vascular tone is elevated.[8] However, in the absence of nitric oxide synthase (NOS) activity, it can cause potent pulmonary vasoconstriction.[8]

  • Urinary Bladder Activity: This agonist has been shown to induce bladder overactivity in mice, highlighting the role of TRPV4 in bladder function.

  • Insulin Expression: GSK1016790A enhances insulin mRNA expression, suggesting a potential role for TRPV4 in metabolic regulation.

  • Signal Transduction: It increases the phosphorylation of ERK1/2, a key component of the MAPK signaling pathway.

Safety and Handling

While a comprehensive, publicly available toxicology report is not readily accessible, standard laboratory safety precautions should be observed when handling GSK1016790A. This includes wearing appropriate personal protective equipment (PPE) such as gloves, lab coats, and safety glasses. The compound is classified as a combustible solid. For detailed safety information, refer to the supplier's Safety Data Sheet (SDS).

Conclusion

GSK1016790A is a highly potent and selective pharmacological agonist for the TRPV4 channel. Its utility in both in vitro and in vivo experimental systems has been instrumental in advancing our understanding of TRPV4's role in a multitude of physiological processes. This guide provides a foundational understanding of its properties and applications, empowering researchers to effectively leverage this compound in their scientific investigations.

References

  • The Agonist GSK1016790A: A Deep Dive into its Mechanism of Action on TRPV4 Channels. Benchchem.
  • GSK 1016790A | TRPV Channels. Tocris Bioscience.
  • GSK1016790A | TRPV4 Channel Agonist. MedChemExpress.
  • GSK1016790A (GSK101, CAS Number: 942206-85-1). Cayman Chemical.
  • GSK1016790A. Wikipedia.
  • The TRPV4 Agonist GSK1016790A Regulates the Membrane Expression of TRPV4 Channels. Frontiers.
  • The TRPV4 Agonist GSK1016790A Regulates the Membrane Expression of TRPV4 Channels. PubMed Central.
  • Determinants of TRPV4 Activity following Selective Activation by Small Molecule Agonist GSK1016790A. PLOS One.
  • Determinants of TRPV4 Activity following Selective Activation by Small Molecule Agonist GSK1016790A.
  • Analysis of responses to the TRPV4 agonist GSK1016790A in the pulmonary vascular bed of the intact-chest r
  • GSK1016790A ≥98% (HPLC), powder, TRPV4 channel agonist, Calbiochem. Sigma-Aldrich.
  • GSK1016790A | TRP/TRPV Channel | Calcium Channel. TargetMol.

Sources

Foundational

An In-depth Technical Guide to Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate: Synthesis, Characterization, and Potential in Drug Discovery

This guide provides a comprehensive technical overview of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, a molecule of significant interest in medicinal chemistry. We will delve into its systematic IUPAC nomenclature, prop...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, a molecule of significant interest in medicinal chemistry. We will delve into its systematic IUPAC nomenclature, propose a robust synthetic pathway, detail its analytical characterization, and explore its potential applications within the realm of drug development, grounded in the established bioactivity of its constituent chemical motifs.

Introduction and Nomenclature

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a polyfunctional aromatic compound featuring a chlorinated benzoic acid ethyl ester backbone coupled to a formyl-substituted furan ring. Its unique structural architecture, combining a halogenated aryl system with a reactive aldehyde on a furan scaffold, makes it a valuable intermediate for the synthesis of more complex heterocyclic structures.

The systematic IUPAC name for this compound is ethyl 2-chloro-5-(5-formylfuran-2-yl)benzoate . The structure is as follows:

Chemical Structure of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

The furan ring and its derivatives are pivotal in medicinal chemistry, appearing in numerous pharmacologically active compounds. They can act as bioisosteres for phenyl rings, offering modulated electronic and steric properties that can enhance drug-receptor interactions, metabolic stability, and overall bioavailability.[1] The presence of both a chloro substituent and a formyl group provides orthogonal handles for further chemical modifications, enabling the exploration of a diverse chemical space in drug discovery programs.

Proposed Synthesis: A Palladium-Catalyzed Cross-Coupling Approach

The proposed synthetic route involves the coupling of Ethyl 2-chloro-5-bromobenzoate with (5-formylfuran-2-yl)boronic acid .

Rationale for Reagent Selection
  • Ethyl 2-chloro-5-bromobenzoate : This starting material provides the chlorinated benzoate core. The differential reactivity of the bromine and chlorine atoms under palladium catalysis (I > Br > OTf >> Cl) allows for selective coupling at the C-Br bond, leaving the C-Cl bond intact for potential subsequent modifications.[2]

  • (5-formylfuran-2-yl)boronic acid : This reagent introduces the formyl-furan moiety. Boronic acids are generally stable, commercially available or readily prepared, and exhibit low toxicity, making them ideal coupling partners in Suzuki-Miyaura reactions.

  • Palladium Catalyst : A palladium(0) species, typically generated in situ from a palladium(II) precatalyst such as Pd(OAc)₂ or formed from a stable Pd(0) complex like Pd(PPh₃)₄, is essential for the catalytic cycle. The choice of ligand (e.g., phosphines like PPh₃ or more specialized ligands) can significantly impact reaction efficiency.

  • Base : A base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), is required to activate the boronic acid and facilitate the transmetalation step in the catalytic cycle.

Experimental Protocol

Reaction Scheme:

G cluster_reactants Reactants cluster_reagents Reagents cluster_product Product Ethyl 2-chloro-5-bromobenzoate Ethyl 2-chloro-5-bromobenzoate Reaction Reaction Ethyl 2-chloro-5-bromobenzoate->Reaction (5-formylfuran-2-yl)boronic acid (5-formylfuran-2-yl)boronic acid (5-formylfuran-2-yl)boronic acid->Reaction Pd(PPh3)4 Pd(PPh₃)₄ (catalyst) Pd(PPh3)4->Reaction K2CO3 K₂CO₃ (base) K2CO3->Reaction Toluene/H2O Toluene/H₂O (solvent) Toluene/H2O->Reaction Product Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Reaction->Product

A proposed Suzuki-Miyaura cross-coupling reaction for the synthesis of the target compound.

Step-by-Step Methodology:

  • Reaction Setup : To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl 2-chloro-5-bromobenzoate (1.0 eq), (5-formylfuran-2-yl)boronic acid (1.2 eq), and potassium carbonate (2.0 eq).

  • Inert Atmosphere : Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

  • Solvent and Catalyst Addition : Add a degassed solvent mixture of toluene and water (e.g., 4:1 v/v). To this suspension, add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

  • Reaction Execution : Heat the reaction mixture to reflux (typically 85-90 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Workup : Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification : Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

Analytical Characterization

The structural elucidation of the synthesized Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate would be confirmed using a combination of spectroscopic techniques.

Predicted Spectroscopic Data
Technique Expected Observations
¹H NMR Ethyl group: Triplet around 1.4 ppm (3H, -CH₃), Quartet around 4.4 ppm (2H, -OCH₂-). Aromatic protons: Signals in the range of 7.0-8.0 ppm, with coupling patterns consistent with the substitution on the benzene and furan rings. Furan protons: Two doublets in the aromatic region. Aldehyde proton: A singlet around 9.6 ppm.
¹³C NMR Ethyl group: Signals around 14 ppm (-CH₃) and 62 ppm (-OCH₂-). Aromatic and Furan carbons: Multiple signals in the range of 110-150 ppm. Ester carbonyl: A signal around 165 ppm. Aldehyde carbonyl: A signal around 178 ppm.
IR Spectroscopy Characteristic absorption bands for C=O stretching of the ester (around 1720 cm⁻¹), C=O stretching of the aldehyde (around 1680 cm⁻¹), C-Cl stretching (around 750 cm⁻¹), and aromatic C-H and C=C stretching.
Mass Spectrometry The molecular ion peak (M⁺) and/or the protonated molecular peak ([M+H]⁺) corresponding to the molecular weight of C₁₄H₁₁ClO₄ (278.69 g/mol ), along with a characteristic isotopic pattern for the presence of one chlorine atom.

Potential Applications in Drug Discovery

The structural motifs present in Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate are found in a variety of biologically active molecules, suggesting its potential as a scaffold or intermediate in drug discovery.

The Furan Moiety in Medicinal Chemistry

The furan ring is a versatile scaffold in drug design.[3] It is present in numerous compounds with a wide range of therapeutic properties, including:

  • Antimicrobial Activity : Furan derivatives have demonstrated activity against both Gram-positive and Gram-negative bacteria, as well as various fungal species.[1][4]

  • Anticancer Properties : Certain furan-containing molecules can target cancer cells by inducing apoptosis or inhibiting key enzymes.[1]

  • Anti-inflammatory Effects : The furan ring is a component of agents that inhibit enzymes like cyclooxygenases (COX), thereby reducing inflammation.[1]

The Benzoate Moiety and its Relevance

Benzoate derivatives are also prevalent in pharmaceuticals. The substitution pattern on the benzene ring, including the presence of a halogen, can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. The chloro substituent can enhance membrane permeability and metabolic stability.

Future Directions

The formyl group on the furan ring of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate serves as a key functional group for further elaboration. It can be readily converted into other functionalities, such as:

  • Reductive amination to introduce diverse amine-containing side chains.

  • Wittig-type reactions to form alkenes.

  • Oxidation to a carboxylic acid.

  • Condensation reactions to build more complex heterocyclic systems.

This chemical versatility allows for the generation of a library of derivatives for structure-activity relationship (SAR) studies, which are crucial in the optimization of lead compounds in drug discovery.

G Start Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate ReductiveAmination Reductive Amination Start->ReductiveAmination WittigReaction Wittig Reaction Start->WittigReaction Oxidation Oxidation Start->Oxidation Condensation Condensation Start->Condensation AmineDerivatives Amine Derivatives ReductiveAmination->AmineDerivatives AlkeneDerivatives Alkene Derivatives WittigReaction->AlkeneDerivatives CarboxylicAcid Carboxylic Acid Derivative Oxidation->CarboxylicAcid Heterocycles Complex Heterocycles Condensation->Heterocycles

Sources

Exploratory

A Technical Guide to the Predicted Spectral Characteristics of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Introduction Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a multifaceted organic compound featuring a chlorinated benzene ring, an ethyl ester, and a formyl-substituted furan ring. The unique arrangement of these funct...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a multifaceted organic compound featuring a chlorinated benzene ring, an ethyl ester, and a formyl-substituted furan ring. The unique arrangement of these functional groups suggests its potential as a building block in medicinal chemistry and materials science. A thorough understanding of its spectral properties is paramount for its unambiguous identification, purity assessment, and for tracking its transformations in chemical reactions.

This technical guide provides an in-depth analysis of the predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. In the absence of direct experimental data for this specific molecule, this guide synthesizes information from established spectral data of its constituent functional groups to offer a robust predictive framework. This document is intended for researchers, scientists, and professionals in drug development who may be working with this or structurally related compounds.

Molecular Structure and Numbering

For clarity in the subsequent spectral analysis, the atoms of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate have been systematically numbered.

Caption: Molecular structure of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate with atom numbering for spectral assignment.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is expected to be complex, with distinct signals for the aromatic, furan, and ethyl ester protons. The chemical shifts are influenced by the electronic effects of the substituents. The analysis is based on typical values for similar structural motifs.[1][2][3][4][5]

Proton(s) Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Notes
Aldehyde-H9.6 - 9.8s (singlet)-The formyl proton is highly deshielded due to the electronegativity of the oxygen and the anisotropic effect of the furan ring.
Aromatic-H7.5 - 8.1m (multiplet)-The three protons on the benzene ring will appear as a complex multiplet due to their different chemical environments and spin-spin coupling.
Furan-H7.0 - 7.5d (doublet)3-4The two furan protons will appear as doublets, coupling with each other.
Ethyl-CH₂4.2 - 4.4q (quartet)~7The methylene protons of the ethyl group are deshielded by the adjacent ester oxygen and will be split into a quartet by the methyl protons.[1][2]
Ethyl-CH₃1.2 - 1.4t (triplet)~7The methyl protons of the ethyl group will be split into a triplet by the methylene protons.[1][2]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide valuable information about the carbon skeleton of the molecule. The chemical shifts are predicted based on the known effects of the various functional groups.[6][7][8][9][10][11][12][13][14][15][16][17][18][19][20][21][22]

Carbon(s) Predicted Chemical Shift (δ, ppm) Notes
Aldehyde C=O175 - 185The carbonyl carbon of the aldehyde is significantly deshielded.
Ester C=O164 - 168The ester carbonyl carbon is also deshielded, but typically less so than an aldehyde.[6][8][9][10]
Aromatic C-Cl132 - 136The carbon atom directly attached to the chlorine atom will be deshielded.[11][17]
Aromatic C-H125 - 135The protonated aromatic carbons will appear in this region.
Aromatic C (quaternary)130 - 145The quaternary carbons of the benzene ring will have distinct chemical shifts.
Furan C-O140 - 155The carbon atoms of the furan ring adjacent to the oxygen atom are deshielded.
Furan C-H110 - 125The protonated furan carbons will appear in this region.
Ethyl-CH₂60 - 65The methylene carbon of the ethyl group is deshielded by the ester oxygen.[6][8][9][10]
Ethyl-CH₃13 - 16The methyl carbon of the ethyl group is in the typical aliphatic region.[6][8][9][10]

Predicted Infrared (IR) Spectrum

The IR spectrum will clearly show the presence of the carbonyl groups from the ester and aldehyde, as well as other characteristic vibrations of the molecule.[23][24][25][26][27][28][29][30][31]

Functional Group Predicted Absorption (cm⁻¹) Intensity Notes
C=O (Aldehyde)1685 - 1710StrongConjugation with the furan ring lowers the stretching frequency compared to a saturated aldehyde.[24][25][26][29]
C=O (Ester)1715 - 1730StrongConjugation with the aromatic ring lowers the stretching frequency compared to an aliphatic ester.[23][27][28][30]
C-H (Aldehyde)2700 - 2760 & 2800 - 2860Medium, two bandsThese two weak to medium bands are characteristic of an aldehyde C-H stretch.[24][26][29]
C-O (Ester)1250 - 1300 & 1000 - 1100StrongTwo distinct C-O stretching bands are expected for the ester group.[23][27][28][30]
C=C (Aromatic)1450 - 1600Medium to weakMultiple bands are expected for the aromatic ring stretching vibrations.
C=C (Furan)~1500 - 1600Medium to weakFuran ring stretching vibrations will appear in a similar region to the aromatic C=C stretches.
C-Cl700 - 800StrongThe carbon-chlorine stretching vibration is typically found in this region.

Predicted Mass Spectrum (MS)

Electron ionization mass spectrometry (EI-MS) is expected to show a distinct molecular ion peak and several characteristic fragment ions, which can be used to confirm the structure of the molecule.[32][33][34][35][36][37][38][39][40][41]

m/z Predicted Fragment Fragmentation Pathway
278/280[M]⁺Molecular ion. The M+2 peak at m/z 280 will have approximately one-third the intensity of the M+ peak at m/z 278 due to the natural abundance of the ³⁷Cl isotope.
233/235[M - OCH₂CH₃]⁺Loss of the ethoxy group from the ester is a common fragmentation pathway for ethyl esters.[33]
250/252[M - CO]⁺Loss of carbon monoxide from the aldehyde or ester carbonyl group.
249/251[M - CHO]⁺Loss of the formyl radical.[38]
243[M - Cl]⁺Loss of the chlorine atom.
105[C₆H₅CO]⁺Benzoyl cation, a common fragment for benzoate esters.
77[C₆H₅]⁺Phenyl cation, from the loss of CO from the benzoyl cation.

Methodology for Spectral Acquisition and Analysis

To obtain high-quality spectral data, standardized procedures should be followed.

NMR Spectroscopy
  • Sample Preparation:

    • Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

    • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0 ppm).

    • Transfer the solution to a 5 mm NMR tube.

  • Data Acquisition:

    • Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

    • For ¹H NMR, a sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

    • For ¹³C NMR, a larger number of scans will be necessary due to the low natural abundance of the ¹³C isotope.

  • Data Processing and Analysis:

    • Apply Fourier transformation to the acquired free induction decay (FID).

    • Phase and baseline correct the resulting spectrum.

    • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

    • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective nuclei.

cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing a Dissolve sample in deuterated solvent b Add internal standard (TMS) a->b c Transfer to NMR tube b->c d Acquire 1H and 13C spectra c->d e Optimize scan parameters d->e f Fourier transform (FID to spectrum) e->f g Phase and baseline correction f->g h Signal integration (1H) g->h i Structure Confirmation h->i Spectral Interpretation

Caption: Workflow for NMR spectral acquisition and analysis.

Infrared (IR) Spectroscopy
  • Sample Preparation:

    • For a solid sample, prepare a KBr pellet by grinding a small amount of the compound with dry KBr powder and pressing it into a thin disk.

    • Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent, depositing it on a salt plate (e.g., NaCl or KBr), and allowing the solvent to evaporate.

  • Data Acquisition:

    • Record the spectrum using a Fourier-transform infrared (FTIR) spectrometer.

    • Acquire a background spectrum of the empty sample compartment or the pure KBr pellet.

    • Acquire the sample spectrum and ratio it against the background spectrum to obtain the final absorbance or transmittance spectrum.

  • Data Analysis:

    • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)
  • Sample Introduction:

    • Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples or through a gas chromatograph (GC-MS) for volatile compounds.

  • Ionization:

    • Ionize the sample using electron ionization (EI) at a standard energy of 70 eV.

  • Mass Analysis:

    • Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

  • Data Analysis:

    • Identify the molecular ion peak to determine the molecular weight.

    • Analyze the fragmentation pattern to identify characteristic fragment ions and deduce the structure of the molecule.

Conclusion

This technical guide provides a comprehensive prediction of the ¹H NMR, ¹³C NMR, IR, and MS spectral data for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. The predicted data is based on the well-established spectral characteristics of its constituent functional groups. This information serves as a valuable resource for the identification and characterization of this compound and can guide the interpretation of experimentally obtained spectra. The provided methodologies for spectral acquisition and analysis offer a standardized approach to ensure data quality and reproducibility.

References

  • PubChem. Ethyl benzoate. National Center for Biotechnology Information. [Link]

  • Brainly. [FREE] Ethyl benzoate (PhCO2Et) has these peaks in its ^{13}C NMR spectrum. [Link]

  • Royal Society of Chemistry. Supporting Information for [Title of Paper]. [Link]

  • NPTEL. Lecture 25 : Mass and Infrared Spectrocopies. [Link]

  • University of Colorado Boulder. IR Spectroscopy Tutorial: Esters. [Link]

  • Chemistry LibreTexts. 19.14: Spectroscopy of Aldehydes and Ketones. [Link]

  • Spectroscopy Online. The C=O Bond, Part II: Aldehydes. [Link]

  • ACS Publications. Isolation and Identification of Six Difunctional Ethyl Esters from Bio-oil and Their Special Mass Spectral Fragmentation Pathways. [Link]

  • TutorChase. What are the common fragments in mass spectrometry for esters? [Link]

  • ResearchGate. Infrared spectrum of starting aromatic aldehyde (Benzaldehyde 1a). [Link]

  • ORGANIC SPECTROSCOPY INTERNATIONAL. Ester infrared spectra. [Link]

  • Royal Society of Chemistry. The halogen effect on the 13C NMR chemical shift in substituted benzenes. [Link]

  • TUDelft. Identification of Aromatic Fatty Acid Ethyl Esters. [Link]

  • Chemistry LibreTexts. Identifying the Presence of Particular Groups. [Link]

  • Filo. Question 1 a) The { } ^ { 13 } \mathrm { C } NMR spectrum for ethyl benzo.. [Link]

  • Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

  • Doc Brown's Chemistry. infrared spectrum of ethyl ethanoate. [Link]

  • Canadian Science Publishing. THE INFRARED ABSORPTION SPECTRA OF DEUTERATED ESTERS: II. ETHYL ACETATE. [Link]

  • UCLA. Mass Spectrometry: Fragmentation. [Link]

  • Unknown Source. 13C NMR and structure. [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

  • HMDB. 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0033967). [Link]

  • Doc Brown's Chemistry. C6H5Cl C-13 nmr spectrum of chlorobenzene. [Link]

  • Berkeley Learning Hub. Aldehyde IR Spectroscopy. [Link]

  • Whitman College. GCMS Section 6.11.4. [Link]

  • Sci-Hub. Carbon-13 chemical shifts in some substituted furans and thiophens. [Link]

  • Doc Brown's Chemistry. C6H5Cl chlorobenzene low high resolution 1H proton nmr spectrum. [Link]

  • Unknown Source. 13C NMR Chemical Shift Table.pdf. [Link]

  • SpectraBase. Furfural - Optional[13C NMR] - Chemical Shifts. [Link]

  • Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

  • Unknown Source. Chemical shifts. [Link]

  • ResearchGate. 13 C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects. [Link]

  • Wikipedia. Fragmentation (mass spectrometry). [Link]

  • NMRS.io. 1H | chlorobenzene-d5 | NMR Chemical Shifts. [Link]

  • NMRS.io. 13C | chlorobenzene-d5 | NMR Chemical Shifts. [Link]

  • Unknown Source. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

  • Compound Interest. a guide to 13c nmr chemical shift values. [Link]

  • SpectraBase. Furan - Optional[13C NMR] - Chemical Shifts. [Link]

  • Oregon State University. 13C NMR Chemical Shift. [Link]

  • Chemistry LibreTexts. Interpreting C-13 NMR Spectra. [Link]

Sources

Foundational

literature review of substituted furylbenzoates

An In-Depth Technical Guide to Substituted Furylbenzoates: Synthesis, Biological Evaluation, and Therapeutic Potential Abstract Substituted furylbenzoates represent a compelling class of heterocyclic compounds that merge...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Substituted Furylbenzoates: Synthesis, Biological Evaluation, and Therapeutic Potential

Abstract

Substituted furylbenzoates represent a compelling class of heterocyclic compounds that merge the structural motifs of furan and benzoic acid esters. This scaffold is of significant interest to medicinal chemists and drug development professionals due to the diverse pharmacological activities associated with furan-containing molecules, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] This technical guide provides a comprehensive and analogous structures. It details robust synthetic strategies, explores the nuanced structure-activity relationships (SAR) that govern their biological effects, and presents detailed protocols for their synthesis and biological evaluation. By synthesizing data from related furan and benzofuran derivatives, this document serves as an authoritative resource for researchers aiming to exploit the therapeutic potential of this promising chemical class.

Introduction to the Furylbenzoate Scaffold

Chemical Structure and Significance

The furylbenzoate core consists of a furan ring linked to a benzoate ester. This arrangement creates a semi-rigid backbone with multiple sites for substitution, allowing for fine-tuning of its physicochemical and pharmacological properties. The furan ring, an oxygen-containing heterocycle, is a key structural unit in a multitude of natural products and approved drugs, prized for its ability to engage in various intermolecular interactions with biological targets.[1][2] Similarly, the benzoate moiety provides a versatile anchor for derivatization and can influence properties such as solubility, metabolic stability, and receptor binding.

Rationale in Drug Design

The rationale for exploring substituted furylbenzoates in drug discovery is grounded in the proven success of related heterocyclic compounds.[1] Furan derivatives exhibit a wide spectrum of biological activities, and the combination with a benzoate ester offers a strategic approach to developing novel therapeutic agents.[2] The key advantages include:

  • Structural Diversity: The furan and benzene rings can be substituted at various positions to create large, diverse chemical libraries for screening.

  • Bioisosteric Potential: The furan ring can act as a bioisostere for other aromatic or heteroaromatic rings, such as phenyl or thiophene, allowing for the modification of existing pharmacophores to improve efficacy or reduce toxicity.

  • Metabolic Handles: Ester functionalities can serve as metabolic handles, potentially being cleaved by esterases in vivo to release an active carboxylic acid metabolite, a common strategy in prodrug design.

Synthetic Strategies for Substituted Furylbenzoates

The synthesis of substituted furylbenzoates can be approached through several reliable and scalable methods, primarily involving modern cross-coupling reactions to form the key aryl-heteroaryl C-C bond.

Retrosynthetic Analysis

A logical retrosynthetic approach involves disconnecting the molecule at the C-C bond between the furan and benzoate rings. This leads to two key synthons: a substituted furan derivative and a substituted benzoic acid derivative. The final esterification step can be performed either before or after the key coupling reaction.

G Target Substituted Furylbenzoate Disconnect1 C-C Bond Disconnection (e.g., Suzuki, Stille Coupling) Target->Disconnect1 Disconnect2 Ester Disconnection (Esterification) Target->Disconnect2 Synthon1 Substituted Furan Precursor (e.g., Halofuran, Furanboronic acid) Disconnect1->Synthon1 Synthon2 Substituted Benzoate Precursor (e.g., Halobenzoate, Benzoateboronic acid) Disconnect1->Synthon2 Synthon3 Substituted Furyl Carboxylic Acid Disconnect2->Synthon3 Synthon4 Alcohol (R-OH) Disconnect2->Synthon4

Caption: General retrosynthetic analysis for substituted furylbenzoates.

Key Synthetic Methodologies

Modern synthetic organic chemistry offers a robust toolkit for constructing the furylbenzoate scaffold.

  • Palladium-Catalyzed Cross-Coupling: The Suzuki-Miyaura reaction is a highly efficient method. It typically involves the coupling of a furanboronic acid with a halobenzoate (or vice versa) in the presence of a palladium catalyst and a base. This method is favored for its tolerance of a wide range of functional groups.[3]

  • Gold-Catalyzed Cyclization: For certain substitution patterns, intramolecular cyclization of precursors like o-alkynylphenols, catalyzed by gold, can yield highly substituted benzofuran rings, a related and informative structural class.[4]

  • One-Pot Approaches: Efficient one-pot procedures, such as those involving an initial halogenation followed by a metal-mediated O-arylation and C-O cyclization, have been developed for related benzofurans and can be conceptually adapted.[4]

Detailed Experimental Protocol: Synthesis of Methyl 4-(Furan-2-yl)benzoate via Suzuki Coupling

This protocol describes a standard, reliable method for synthesizing a model furylbenzoate compound.

Objective: To synthesize Methyl 4-(Furan-2-yl)benzoate from Methyl 4-bromobenzoate and Furan-2-boronic acid.

Materials:

  • Methyl 4-bromobenzoate (1.0 equiv)

  • Furan-2-boronic acid (1.2 equiv)

  • Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

  • Triphenylphosphine (PPh₃, 0.08 equiv)

  • Potassium carbonate (K₂CO₃, 3.0 equiv)

  • Toluene (solvent)

  • Water (co-solvent)

  • Ethyl acetate (for extraction)

  • Brine (for washing)

  • Anhydrous magnesium sulfate (for drying)

Procedure:

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add Methyl 4-bromobenzoate (2.15 g, 10 mmol), Furan-2-boronic acid (1.34 g, 12 mmol), and potassium carbonate (4.14 g, 30 mmol).

  • Catalyst Addition: Add Palladium(II) acetate (45 mg, 0.2 mmol) and triphenylphosphine (210 mg, 0.8 mmol).

  • Solvent Addition: Add toluene (40 mL) and water (10 mL) to the flask.

  • Reaction Execution: Heat the mixture to 90°C and stir vigorously under a nitrogen atmosphere for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (50 mL) and water (50 mL). Separate the organic layer.

  • Extraction: Extract the aqueous layer twice more with ethyl acetate (25 mL each).

  • Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate.

  • Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure Methyl 4-(Furan-2-yl)benzoate.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Biological Activities and Structure-Activity Relationships (SAR)

While direct literature on "furylbenzoates" as a broad class is emerging, extensive research on structurally related furan, benzofuran, and benzothiazole derivatives provides a strong foundation for predicting their biological potential and guiding SAR studies.[1][5][6]

Anticancer Activity

Many heterocyclic compounds, including those with furan and benzofuran cores, exhibit significant anticancer properties.[1] For instance, 2,5-disubstituted furan derivatives have shown promising cytotoxic activity against various lung cancer cell lines.[5] A nitro-substituted compound with an imidazolinyl group demonstrated high potential with IC₅₀ values in the low micromolar range.[5] This suggests that introducing electron-withdrawing groups and additional heterocyclic moieties to the furylbenzoate scaffold could be a fruitful strategy for developing novel anticancer agents.

Anti-inflammatory Activity

The inhibitor of nuclear factor kappa-B kinase beta (IKKβ) is a key target in inflammation research. A series of benzothieno[3,2-b]furan derivatives were designed as potent IKKβ inhibitors.[6][7] SAR studies revealed that the introduction of alkoxy groups onto the core structure improved metabolic stability while maintaining potent inhibitory activity.[6] This highlights the importance of substituents in modulating both the pharmacodynamic and pharmacokinetic profiles of these molecules. The furylbenzoate scaffold could similarly be decorated to target kinases involved in inflammatory pathways.

Antimicrobial and Antifungal Activity

Benzimidazole and benzothiazole derivatives containing furan moieties are recognized for their broad antimicrobial activities.[5] The presence of specific substituents, such as morpholine on a benzothiazole core, has been shown to be effective against fungal strains like A. niger.[8] The lipophilic character of these compounds is thought to facilitate their passage through microbial membranes, thereby inhibiting growth.[9] Therefore, modulating the lipophilicity of substituted furylbenzoates could enhance their potential as antimicrobial agents.

Structure-Activity Relationship (SAR) Summary

Based on analogous compound classes, a predictive SAR for substituted furylbenzoates can be constructed. The following diagram and table summarize key relationships where specific substitutions are likely to influence biological activity.

G cluster_0 Discovery & Preclinical Phase cluster_1 Clinical Development A Compound Synthesis & Library Generation B High-Throughput Screening (HTS) A->B C Hit Confirmation & Potency Testing (IC₅₀) B->C D Lead Generation: SAR Studies C->D E In Vitro ADME/ Toxicology Profiling D->E F Lead Optimization: Improve Potency & PK/PD E->F G In Vivo Efficacy & Safety Studies (Animal Models) F->G H Candidate Selection G->H I Phase I (Safety) H->I J Phase II (Efficacy) I->J K Phase III (Pivotal Trials) J->K L Regulatory Approval K->L

Caption: Standard workflow for a small molecule drug discovery program.

Future Perspectives and Conclusion

Substituted furylbenzoates are a promising, yet underexplored, class of compounds with significant therapeutic potential. The synthetic accessibility and the capacity for extensive derivatization make this scaffold an attractive starting point for drug discovery campaigns targeting a range of diseases.

Future research should focus on:

  • Expanding Chemical Space: Synthesizing diverse libraries with substitutions at all available positions on both the furan and benzoate rings.

  • Mechanism of Action Studies: Elucidating the specific molecular targets and pathways through which active compounds exert their effects.

  • Pharmacokinetic Optimization: Conducting in-depth ADME (Absorption, Distribution, Metabolism, and Excretion) studies to improve the drug-like properties of lead compounds, focusing on enhancing metabolic stability and oral bioavailability. [6]* Exploring New Therapeutic Areas: Screening furylbenzoate libraries against novel targets, including those for neurodegenerative diseases and viral infections.

References

  • Chen, Y., et al. (2016). Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-furyl)-1-benzyl indazole (YC-1, Lificiguat): a review. PubMed Central. Available at: [Link]

  • K-M, G., et al. (2020). Biological Activity of Newly Synthesized Benzimidazole and Benzothizole 2,5-Disubstituted Furane Derivatives. National Institutes of Health. Available at: [Link]

  • C, A., et al. (2021). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. PubMed Central, National Institutes of Health. Available at: [Link]

  • Baluja, S., et al. (n.d.). Synthesis and Biological Activities of Fluoro Substituted Benzothiazole Derivatives. OMICS International. Available at: [Link]

  • Balaban, M.-C., et al. (1992). ChemInform Abstract: Synthesis of Novel Furyl-Substituted 3-Cyano-2-pyridones. Sci-Hub. Available at: [Link]

  • Lin, C., et al. (2018). Highly substituted benzo[b]furan synthesis through substituent migration. Royal Society of Chemistry. Available at: [Link]

  • Sugiyama, H., et al. (2007). Synthesis and structure activity relationship studies of benzothieno[3,2-b]furan derivatives as a novel class of IKKbeta inhibitors. PubMed. Available at: [Link]

  • F, M., et al. (2023). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. MDPI. Available at: [Link]

  • Stavri, M., et al. (2023). Fascinating Furanosteroids and Their Pharmacological Profile. MDPI. Available at: [Link]

  • Sugiyama, H., et al. (2007). Synthesis and Structure Activity Relationship Studies of Benzothieno[3,2-b]furan Derivatives as a Novel Class of IKKβ Inhibitors. ResearchGate. Available at: [Link]

  • Gao, W. (2008). Synthesis of 2-arylbenzo[b]furan derivatives. ResearchGate. Available at: [Link]

  • K, S., et al. (2017). Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. PubMed Central. Available at: [Link]

  • Vasselin, D. A., et al. (2006). Structural studies on bioactive compounds. 40.(1) Synthesis and biological properties of fluoro-, methoxyl-, and amino-substituted 3-phenyl-4H-1-benzopyran-4-ones and a comparison of their antitumor activities with the activities of related 2-phenylbenzothiazoles. PubMed. Available at: [Link]

  • Feng, J. (2019). Highly Efficient Synthesis of 2-Substituted Benzo[b]furan Derivatives from the Cross-Coupling Reactions of 2-Halobenzo[b]furans with Organoalane Reagents. ResearchGate. Available at: [Link]

  • Neelam, et al. (2020). Phenylpropanoids and its derivatives: biological activities and its role in food, pharmaceutical and cosmetic industries. PubMed. Available at: [Link]

  • Kandasamy, R., et al. (2023). Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affecting normal behavior. PubMed. Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide on the Solubility and Stability of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Introduction Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a complex organic molecule featuring a benzofuran co...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a complex organic molecule featuring a benzofuran core, a class of compounds known for a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4][5] The specific substitution pattern of this compound, including an ethyl ester, a chloro group, and a formyl-substituted furan ring, presents unique challenges and considerations in drug development. Its molecular formula is C₁₄H₁₁ClO₄ with a molecular weight of 279 g/mol .[6][7] A thorough understanding of its solubility and stability is paramount for advancing this compound from discovery to clinical application, as these properties fundamentally influence its bioavailability, formulation, and shelf-life.

This technical guide provides a comprehensive framework for evaluating the solubility and stability of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. It is designed to offer not just procedural steps, but also the scientific rationale behind the experimental designs, enabling researchers to generate robust and reliable data for informed decision-making in the drug development process.

Physicochemical Properties and Predicted Behavior

While specific experimental data for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is not widely available, an analysis of its structure allows for the prediction of its physicochemical behavior.

PropertyPredicted Value/CharacteristicRationale
Molecular Formula C₁₄H₁₁ClO₄Based on its chemical structure.[6]
Molecular Weight 279 g/mol Calculated from the molecular formula.[6]
LogP 3.59This value suggests the compound is lipophilic and likely to have low aqueous solubility.[6]
Aqueous Solubility Predicted to be lowThe presence of a large, aromatic core, a chloro substituent, and an ethyl ester group contributes to its lipophilicity. Furan itself is only slightly soluble in water.[8]
pKa Not readily ionizableThe molecule lacks strongly acidic or basic functional groups.
Physical Appearance Likely a solid at room temperatureBased on the structural complexity and molecular weight of similar benzofuran derivatives.[1]

Comprehensive Solubility Assessment

A multi-tiered approach to solubility assessment is recommended to gain a complete picture of the compound's behavior in various aqueous and biorelevant media. For poorly soluble drugs, dissolution testing is a critical component of this assessment.[9]

Kinetic vs. Thermodynamic Solubility: A Strategic Approach

During early-stage drug discovery, it is crucial to differentiate between kinetic and thermodynamic solubility to guide lead optimization and formulation strategies.[10]

G cluster_0 Solubility Assessment Workflow Start Start Kinetic_Solubility Kinetic Solubility Assay (High-Throughput Screening) Thermodynamic_Solubility Thermodynamic (Equilibrium) Solubility Assay (Pre-formulation) Biorelevant_Media Solubility in Biorelevant Media (e.g., FaSSIF, FeSSIF) Decision Is solubility > 60 µg/mL? Proceed Proceed with Formulation Development Optimize Optimize Formulation (e.g., co-solvents, surfactants)

Figure 1: A workflow diagram illustrating the strategic approach to solubility assessment.

Experimental Protocols

1. Kinetic Solubility Assay (Nephelometric Method)

  • Objective: To rapidly assess the solubility of the compound for initial screening.[11]

  • Methodology:

    • Prepare a stock solution of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate in dimethyl sulfoxide (DMSO).

    • In a 96-well plate, perform serial dilutions of the stock solution with aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

    • Incubate the plate at room temperature for a defined period (e.g., 2 hours).

    • Measure the turbidity of each well using a nephelometer. The concentration at which precipitation is first observed is the kinetic solubility.[11]

  • Causality: This high-throughput method is ideal for early-stage discovery to quickly identify compounds that may have solubility liabilities, allowing for rapid structure-activity relationship (SAR) analysis.[10]

2. Thermodynamic (Equilibrium) Solubility Assay (Shake-Flask Method)

  • Objective: To determine the true equilibrium solubility of the compound.[12]

  • Methodology:

    • Add an excess amount of the solid compound to a series of vials containing different aqueous buffers (pH 1.2, 4.5, 6.8, and 7.4) to mimic the physiological pH range.[9]

    • Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24-48 hours) to reach equilibrium.[12]

    • Filter the samples to remove undissolved solids.

    • Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Causality: This method provides the most accurate measure of a compound's intrinsic solubility and is crucial for pre-formulation development.[12]

3. Solubility in Biorelevant Media

  • Objective: To predict the in vivo solubility of the compound in the gastrointestinal tract.

  • Methodology:

    • Perform the shake-flask method using biorelevant media such as Fasted State Simulated Intestinal Fluid (FaSSIF) and Fed State Simulated Intestinal Fluid (FeSSIF).

    • Quantify the dissolved compound as described for the thermodynamic solubility assay.

  • Causality: Solubility in these media can provide a more accurate prediction of oral bioavailability compared to simple aqueous buffers, especially for lipophilic compounds.[9]

In-depth Stability Profiling

A comprehensive stability testing program is essential to identify potential degradation pathways and to establish a suitable shelf-life for the drug substance and product. The International Council for Harmonisation (ICH) provides a structured framework for these studies.[13][14][15][16][17]

Forced Degradation (Stress Testing)

Forced degradation studies are a cornerstone of stability testing, designed to intentionally degrade the compound under more severe conditions than accelerated stability testing.[18][19][20] This helps to identify likely degradation products, establish degradation pathways, and validate the stability-indicating nature of the analytical methods.[18][21] A degradation of 5-20% is generally considered optimal for these studies.[21][22]

G cluster_0 Forced Degradation Workflow API Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Acid Acid Hydrolysis (e.g., 0.1 M HCl) Base Base Hydrolysis (e.g., 0.1 M NaOH) Oxidation Oxidation (e.g., 3% H₂O₂) Thermal Thermal Degradation (e.g., 60°C) Photostability Photostability (ICH Q1B) Analysis Analysis by Stability-Indicating Method (e.g., HPLC-UV/MS) Identify Identify Degradation Products (Mass Spectrometry) Pathway Elucidate Degradation Pathways

Figure 2: A workflow diagram outlining the key steps in a forced degradation study.

Experimental Protocols for Forced Degradation

1. Hydrolytic Stability

  • Objective: To assess the susceptibility of the ester linkage and other functional groups to acid and base-catalyzed hydrolysis.

  • Methodology:

    • Dissolve the compound in a suitable co-solvent (e.g., acetonitrile or methanol) and dilute with acidic (0.1 M HCl) and basic (0.1 M NaOH) solutions.

    • Incubate the solutions at an elevated temperature (e.g., 60°C) for a defined period.

    • At various time points, withdraw samples, neutralize them, and analyze by HPLC to quantify the remaining parent compound and any degradation products.

  • Causality: The ethyl ester is a primary site for hydrolysis, which would yield the corresponding carboxylic acid. The furan ring can also be susceptible to degradation under acidic conditions.

2. Oxidative Stability

  • Objective: To evaluate the compound's sensitivity to oxidation.

  • Methodology:

    • Dissolve the compound in a suitable solvent and treat with an oxidizing agent, such as 3% hydrogen peroxide.[22]

    • Incubate the solution at room temperature for up to 24 hours.[21]

    • Analyze samples at various time points by HPLC.

  • Causality: The formyl (aldehyde) group is highly susceptible to oxidation to a carboxylic acid. The furan ring can also undergo oxidative degradation.

3. Photostability

  • Objective: To determine the compound's sensitivity to light exposure.

  • Methodology:

    • Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[15]

    • Maintain a control sample in the dark.

    • Analyze both the exposed and control samples by HPLC.

  • Causality: Furan-containing compounds can be light-sensitive, and photolytic degradation can lead to complex reaction pathways.[23]

4. Thermal Stability

  • Objective: To assess the compound's stability at elevated temperatures.

  • Methodology:

    • Expose the solid compound to elevated temperatures (e.g., 60°C, 80°C) in a controlled environment.

    • Analyze samples at various time points by HPLC.

  • Causality: This provides insights into the intrinsic thermal stability of the molecule and helps in determining appropriate storage conditions.

Analytical Method Considerations

A validated, stability-indicating analytical method is crucial for all stability studies. HPLC coupled with UV and mass spectrometric (MS) detection is the preferred technique. For volatile degradation products, headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS) may be necessary, especially for analyzing furan and its derivatives.[8][24][25]

Data Presentation and Interpretation

All quantitative data from solubility and stability studies should be summarized in clear and concise tables to facilitate comparison and interpretation.

Table 1: Summary of Solubility Data

MediumpHTemperature (°C)Solubility (µg/mL)Method
Aqueous Buffer1.225Shake-Flask
Aqueous Buffer4.525Shake-Flask
Aqueous Buffer6.825Shake-Flask
Aqueous Buffer7.425Shake-Flask
FaSSIF6.537Shake-Flask
FeSSIF5.037Shake-Flask
PBS7.425Nephelometry (Kinetic)

Table 2: Summary of Forced Degradation Studies

Stress ConditionDuration% DegradationNumber of DegradantsMajor Degradant (m/z)
0.1 M HCl, 60°C24 h
0.1 M NaOH, 60°C8 h
3% H₂O₂, RT24 h
Heat, 80°C (solid)7 days
ICH Q1B Photostability-

Conclusion

The successful development of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate as a therapeutic agent is contingent upon a thorough understanding of its fundamental physicochemical properties. The experimental frameworks and rationales presented in this guide provide a robust starting point for a comprehensive evaluation of its solubility and stability. By systematically investigating its behavior under various conditions, researchers can proactively address potential liabilities, optimize formulation strategies, and ensure the development of a safe, effective, and stable drug product.

References

  • ICH Stability Guidelines | LSC Group®. (n.d.).
  • ICH Guidelines For Stability Testing of New Drug Substance and Drug Products. (n.d.). Scribd.
  • Next-Generation Analytical Method for Furan-Containing Compounds Outperforms Traditional Techniques. (n.d.). Benchchem.
  • Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. (2010, August 23). American Pharmaceutical Review.
  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). National Institutes of Health.
  • ICH Q1A (R2) Stability testing of new drug substances and drug products. (2003, August 1). European Medicines Agency.
  • ICH Q1 guideline on stability testing of drug substances and drug products. (2025, April 30). European Medicines Agency.
  • Ich guidelines for stability studies 1. (2012, July 28). Slideshare.
  • Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. (2024, May 7). PubMed Central.
  • What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022, April 18). Sannova.
  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025, November 5). LinkedIn.
  • FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. (n.d.). Pharmaceutical Technology.
  • An In-depth Technical Guide on the Physical Properties of Substituted Benzofurans. (n.d.). Benchchem.
  • A REVIEW ON FURAN: DETECTION AND ANALYSIS METHODS. (2025, March 1). ResearchGate.
  • Transdermal Formulation Forced Degradation Testing. (n.d.). CD Formulation.
  • Solubility Test. (n.d.). AxisPharm.
  • Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.).
  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (n.d.). Lund University Publications.
  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2025, October 14). Cancers.
  • Natural source, bioactivity and synthesis of benzofuran derivatives. (2019, September 2). RSC Publishing.
  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022, April 28). PubMed Central.
  • A review on furan: Formation, analysis, occurrence, carcinogenicity, genotoxicity and reduction methods. (2025, August 5). ResearchGate.
  • 4 Ways Drug Solubility Testing Helps Discovery & Development. (2024, April 4). WuXi AppTec.
  • Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives. (n.d.). IJSDR.
  • BB-6782256. (n.d.). Hit2Lead.
  • Ethyl 2-chloro-5-(5-formylfuran-2-yl)benzoate. (n.d.). CSSS.

Sources

Foundational

The Furan Scaffold: A Privileged Heterocycle in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The furan ring, a five-membered aromatic heterocycle containing a single oxygen atom, stands as a cornerstone in medicinal chemi...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The furan ring, a five-membered aromatic heterocycle containing a single oxygen atom, stands as a cornerstone in medicinal chemistry.[1] Its unique electronic properties, versatile reactivity, and ability to act as a bioisostere for other aromatic systems like phenyl rings have cemented its status as a "privileged scaffold".[2][3] This guide provides a comprehensive exploration of the diverse biological activities of furan-containing compounds, delving into their mechanisms of action, structure-activity relationships, and the critical balance between therapeutic efficacy and metabolic toxicity. We will examine the causality behind experimental choices and provide validated protocols to empower researchers in the quest for novel furan-based therapeutics.

The Chemical Versatility of the Furan Ring

The furan ring's biological promiscuity stems from its distinct chemical nature. As a planar, electron-rich aromatic system, the lone pair of electrons on the oxygen atom participates in delocalization, making the ring highly susceptible to electrophilic substitution, primarily at the 2- and 5-positions.[2][4] However, its aromatic resonance energy is significantly lower than that of benzene, allowing it to participate in dearomatization reactions like Diels-Alder cycloadditions.[5] This dual reactivity allows for extensive synthetic functionalization, enabling medicinal chemists to fine-tune steric and electronic properties to optimize drug-receptor interactions and pharmacokinetic profiles.[2][3]

Caption: Core furan scaffold and its key derivatives.

A Spectrum of Pharmacological Activities

The furan nucleus is integral to a vast array of compounds demonstrating significant therapeutic potential across multiple disease areas.[6][7] This versatility is a direct result of the scaffold's ability to be tailored to interact with a wide range of biological targets.

Antimicrobial Activity

Furan-containing compounds, particularly nitrofurans, are well-established antimicrobial agents.[1]

  • Antibacterial: Nitrofurantoin, a clinical mainstay for urinary tract infections, exemplifies the mechanism of this class.[7] Inside the bacterial cell, flavoproteins reduce the nitro group, generating highly reactive electrophilic intermediates.[2] These intermediates non-specifically attack microbial macromolecules, including ribosomal proteins and DNA, leading to the inhibition of synthesis processes and ultimately cell death.[1] This multi-targeted mechanism is advantageous as it slows the development of bacterial resistance.

  • Antifungal: Certain furan derivatives have demonstrated efficacy against pathogenic fungi such as Candida and Aspergillus species.[2]

  • Antitubercular: Some furan-based molecules are potent inhibitors of Mycobacterium tuberculosis, offering potential new avenues for treating this persistent disease.[8]

Compound ClassOrganism ExampleMechanism of ActionReference
Nitrofurans E. coliReductive activation to reactive species, DNA damage[1][2]
Thiazolidinones A. nigerFungal growth inhibition
Anticancer Activity

A significant number of novel furan derivatives have been developed as potent anticancer agents, acting through diverse mechanisms to induce cancer cell death.[9][10]

  • Tubulin Polymerization Inhibition: Microtubules are critical for cell division, making them a prime target for anticancer drugs. Certain furan derivatives bind to tubulin subunits, disrupting microtubule assembly and disassembly.[11] This interference with microtubule dynamics leads to cell cycle arrest, typically at the G2/M phase, and subsequent apoptosis.[11]

  • Signaling Pathway Modulation: Furan compounds have been shown to modulate key oncogenic signaling pathways. For instance, specific derivatives can promote the activity of the tumor suppressor PTEN, which in turn suppresses the pro-survival PI3K/Akt and Wnt/β-catenin signaling cascades, leading to reduced proliferation and apoptosis in cancer cells.[9][12]

  • Apoptosis Induction: Many furan-based cytotoxic agents trigger apoptosis through the intrinsic mitochondrial pathway. This is often characterized by an increase in the levels of the pro-apoptotic proteins p53 and Bax, and a corresponding decrease in the anti-apoptotic protein Bcl-2.[11]

Anticancer_Mechanism cluster_pathway PI3K/Akt Pathway cluster_cell Cellular Processes furan_drug Furan-Containing Anticancer Agent PTEN PTEN (Tumor Suppressor) furan_drug->PTEN Promotes Activity apoptosis Apoptosis (Programmed Cell Death) furan_drug->apoptosis Induces PI3K PI3K PTEN->PI3K Inhibits Akt Akt PI3K->Akt Activates proliferation Cell Proliferation & Survival Akt->proliferation Promotes

Caption: Furan agent modulating the PI3K/Akt pathway.

Compound TypeCancer Cell LineIC₅₀ ValueMechanismReference
Pyridine carbohydrazide MCF-7 (Breast)4.06 µMG2/M arrest, apoptosis induction, tubulin inhibition[11]
N-phenyl triazinone MCF-7 (Breast)2.96 µMG2/M arrest, apoptosis induction, tubulin inhibition[11]
Substituted Furan 24 HeLa (Cervical)0.08 µMPTEN promotion, PI3K/Akt & Wnt/β-catenin suppression[12]
Anti-inflammatory Activity

The furan scaffold is present in several anti-inflammatory agents.[8] Natural and synthetic furan derivatives exert their effects by modulating key inflammatory pathways.[13]

  • Enzyme Inhibition: Furan rings are found in agents that inhibit cyclooxygenase (COX) enzymes, which are responsible for producing inflammatory prostaglandins.[2][8]

  • Signaling Pathway Regulation: Furan natural derivatives have been shown to regulate cellular activities by modifying signaling pathways such as the Mitogen-Activated Protein Kinase (MAPK) and Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ) pathways, which are critical in the inflammatory response.[13][14]

Antiviral and Neuroprotective Potential
  • Antiviral Activity: Certain furan derivatives inhibit the replication of various viruses, including influenza, HIV, and Hepatitis C.[2][8] For example, novel furan-substituted spirothiazolidinones have shown potent activity against influenza A/H3N2 virus with EC₅₀ values around 1 µM.[15] Synthesized chalcone derivatives of 5-arylfuran-2-carbaldehydes have also demonstrated high potency against Avian Influenza Virus (AIV) H9N2 in in ovo assays.[16]

  • Neuroprotective Effects: An emerging area of research is the neuroprotective potential of furan-containing compounds for treating diseases like Alzheimer's and Parkinson's.[17][18] Their mechanisms are often linked to antioxidant properties, which mitigate oxidative stress, and anti-inflammatory effects that reduce neuroinflammation—a key factor in neurodegeneration.[19] Some derivatives may also modulate neurotransmitter systems, such as GABA, to regulate neuronal excitability.[20]

The Critical Role of Metabolism and Toxicity

A crucial consideration in the development of furan-based drugs is the scaffold's potential for metabolic activation into toxic intermediates.[2] This represents a classic "double-edged sword" for drug developers.

The furan ring itself is relatively inert, but it can be oxidized in vivo by cytochrome P450 enzymes, particularly CYP2E1, primarily in the liver.[21][22] This bioactivation opens the furan ring to form a highly reactive and toxic metabolite, cis-2-butene-1,4-dial.[21] This electrophilic aldehyde can form covalent adducts with cellular macromolecules like proteins and DNA, leading to cellular dysfunction, oxidative stress, and cytotoxicity.[22] This mechanism is the primary driver of the hepatotoxicity observed with some furan-containing compounds.[2][23]

Furan_Metabolism_Toxicity furan Furan-Containing Compound cyp450 CYP450 Enzymes (e.g., CYP2E1 in Liver) furan->cyp450 Metabolic Bioactivation metabolite cis-2-Butene-1,4-dial(Reactive Metabolite) cyp450->metabolite macromolecules Cellular Macromolecules (Proteins, DNA) metabolite->macromolecules Forms Covalent Adducts toxicity Hepatotoxicity (Cell Death, Inflammation) macromolecules->toxicity Leads to

Caption: Metabolic activation of furan leading to hepatotoxicity.

Causality in Design: This inherent toxic potential necessitates careful structural design. Medicinal chemists often seek to mitigate this risk by:

  • Steric Hindrance: Introducing bulky substituents near the furan ring to block access by CYP enzymes.

  • Electronic Modification: Adding electron-withdrawing groups to decrease the electron density of the ring, making it less susceptible to oxidation.

  • Bioisosteric Replacement: Replacing the furan ring with another heterocycle (e.g., thiophene) that has a different metabolic profile while retaining the desired biological activity.[2]

Understanding a compound's metabolic fate is therefore not just a late-stage safety check but a core component of the design process.

Key Experimental Protocols

The evaluation of novel furan derivatives requires a suite of validated in vitro assays. The choice of assay is dictated by the intended therapeutic target. Describing these protocols with an emphasis on their self-validating nature ensures reproducibility and trustworthiness.

Protocol: In Vitro Anticancer Cytotoxicity (MTT Assay)

This protocol determines the concentration of a compound that inhibits the metabolic activity of cancer cells by 50% (IC₅₀).

  • Principle: The mitochondrial dehydrogenase enzymes in living cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan is directly proportional to the number of viable cells.

  • Step-by-Step Methodology:

    • Cell Seeding: Plate human cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

    • Compound Treatment: Prepare serial dilutions of the furan test compound in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

    • Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

    • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

    • Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the purple formazan crystals.

    • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

    • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

  • Self-Validation: The inclusion of positive controls (e.g., a known cytotoxic drug like Doxorubicin) and negative/vehicle controls on every plate validates the assay's performance and ensures that any observed effect is due to the test compound and not the solvent.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound required to inhibit the visible growth of a microorganism.

  • Principle: A standardized inoculum of bacteria is challenged with serial dilutions of the test compound in a liquid growth medium. The MIC is the lowest concentration that prevents visible growth after a defined incubation period.

  • Step-by-Step Methodology:

    • Compound Preparation: Perform a two-fold serial dilution of the furan compound in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

    • Inoculum Preparation: Prepare a bacterial suspension (e.g., S. aureus, E. coli) and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well.

    • Inoculation: Add the standardized bacterial inoculum to all wells containing the test compound. Include a positive control (bacteria in broth, no compound) and a negative control (broth only).

    • Incubation: Incubate the plate at 35-37°C for 16-20 hours.

    • MIC Determination: Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth. This can be confirmed by measuring the optical density (OD) at 600 nm.

  • Self-Validation: The positive control must show robust growth, and the negative control must remain clear. A known antibiotic (e.g., Ciprofloxacin) should be run in parallel as a reference standard to validate the susceptibility of the bacterial strain and the accuracy of the methodology.

Caption: A generalized workflow for the evaluation of novel furan compounds.

Conclusion and Future Directions

The furan scaffold is a pharmacologically significant and exceptionally versatile tool in drug discovery. Its derivatives have demonstrated a remarkable breadth of biological activities, including potent antimicrobial, anticancer, and anti-inflammatory effects.[2][7][13] The success of furan-based therapeutics hinges on a deep, integrated understanding of structure-activity relationships and metabolic pathways. The primary challenge remains the mitigation of toxicity associated with metabolic activation by CYP450 enzymes.[22]

Future research should focus on the rational design of next-generation furan compounds with improved safety profiles. This involves exploring novel substitution patterns that hinder metabolic activation while enhancing target affinity and selectivity. The continued investigation of furan-containing natural products will also provide new templates for synthetic analogues with enhanced pharmacological properties.[4][13] By combining innovative synthetic chemistry with rigorous biological and toxicological evaluation, the full therapeutic potential of the furan scaffold can be realized, paving the way for new treatments for a wide range of human diseases.

References

  • Al-Ostoot, F. H., Al-Ghamdi, S. A., & Al-Zahrani, A. A. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. [Link]

  • Luo, J., et al. (2021). Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. PubMed. [Link]

  • Sperry, J. B., & Wright, D. L. (2005). Furans, thiophenes and related heterocycles in drug discovery. PubMed. [Link]

  • Abdel-Maksoud, M. S., et al. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. MDPI. [Link]

  • Luo, J., et al. (2021). Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. ResearchGate. [Link]

  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Neuroprotective Potential of Furan-Containing Amino Acids. [Link]

  • Patel, H., et al. (2023). Design, synthesis and in vitro antimicrobial activity of furan-based pyrimidine- thiazolidinones as potential bioactive molecule. [Link]

  • Unknown. (n.d.). Possible pathways that suggested for anti-inflammatory effects of furan natural derivatives. ResearchGate. [Link]

  • Al-sayed, H., & Bader, M. (2023). A Review on Biological and Medicinal Significance of Furan. [Link]

  • Kumar, A., et al. (2024). Furan: A Promising Scaffold for Biological Activity. [Link]

  • Alizadeh, Z., et al. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. PMC - PubMed Central. [Link]

  • Pharma Info. (2024). Pharmacological activity of furan derivatives. [Link]

  • Kumar, A., et al. (2024). Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. PubMed. [Link]

  • Lazarova, M., & Doychinova, I. (2022). Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. [Link]

  • Apaydın, Ç. G., et al. (2021). Design, synthesis and anti-influenza virus activity of furan-substituted spirothiazolidinones. [Link]

  • Kim, H., et al. (2017). Neuroprotective and Antineuroinflammatory Effects of Hydroxyl-Functionalized Stilbenes and 2-Arylbenzo[b]furans. PubMed. [Link]

  • Kumar, A., et al. (2025). Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. ResearchGate. [Link]

  • Shelar, U. B. (2022). Overview of Antimicrobial Properties of Furan. Human Journals. [Link]

  • Sperry, J. B., & Wright, D. L. (2005). Furans, Thiophenes and Related Heterocycles in Drug Discovery. ResearchGate. [Link]

  • Cimmino, A., et al. (2016). (PDF) Natural and Synthetic Furanones with Anticancer Activity. ResearchGate. [Link]

  • Ortega, G., et al. (2021). A) Bioactive natural products containing a furan ring (blue) or 3-furoic acid moiety (red). ResearchGate. [Link]

  • Kumar, A., et al. (2024). Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. Bentham Science Publisher. [Link]

  • Alizadeh, Z., et al. (2020). (PDF) Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. ResearchGate. [Link]

  • Alizadeh, Z., et al. (2020). Antimicrobial Properties of Natural Furanones. Bio-protocol. [Link]

  • Galkin, K. I., & Ananikov, V. P. (2020). Bio-Derived Furanic Compounds with Natural Metabolism: New Sustainable Possibilities for Selective Organic Synthesis. MDPI. [Link]

  • Mussadiq, M., et al. (2024). Synthesis of 5-Arylfuran derivatives in search of potential anti-viral agents. [Link]

  • Padwa, A. (2005). Furan as a versatile synthon. [Link]

  • Sravani, G., et al. (2024). comprehensive review on furan and its derivatives. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. [Link]

  • Tao, M., et al. (2022). Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. PubMed. [Link]

  • Unknown. (2025). Synthesis and biological activity studies of furan derivatives. ResearchGate. [Link]

  • ChemistryViews. (2010). Toxicity of Furan. [Link]

  • Hughes, T. B., et al. (2014). Computational Approach to Structural Alerts: Furans, Phenols, Nitroaromatics, and Thiophenes. PMC - NIH. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Strategic Use of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction: A Multifunctional Building Block for Complex Molecule Synthesis Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a strategically designed synthe...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Multifunctional Building Block for Complex Molecule Synthesis

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a strategically designed synthetic intermediate poised for significant applications in medicinal chemistry and materials science. Its unique trifunctional architecture, featuring an aryl chloride, a furan-carboxaldehyde, and a benzoate ester, offers orthogonal reactivity that can be selectively addressed to construct complex molecular frameworks. This guide provides an in-depth exploration of its synthetic utility, complete with detailed protocols and mechanistic insights to empower researchers in their quest for novel chemical entities.

The presence of a chloro-substituent on the benzene ring opens the door for various palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl, heteroaryl, or alkyl groups.[1][2][3] The aldehyde functionality on the furan ring is a versatile handle for a wide array of transformations, including olefination reactions, reductive aminations, and condensations, allowing for chain extension and the incorporation of nitrogen-containing moieties. The ethyl ester, while more stable, can be hydrolyzed to the corresponding carboxylic acid, providing a handle for amide bond formation or further derivatization.

This document serves as a comprehensive resource, detailing field-proven applications and step-by-step protocols for leveraging the unique reactivity of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

Chemical and Physical Properties

PropertyValue
IUPAC Name ethyl 2-chloro-5-(5-formylfuran-2-yl)benzoate
Molecular Formula C14H11ClO4
Molecular Weight 278.69 g/mol
CAS Number 752231-43-9
Appearance Off-white to yellow solid
Solubility Soluble in common organic solvents (e.g., DCM, THF, Ethyl Acetate)

Part 1: Transformations of the Formyl Group

The aldehyde functionality is arguably the most versatile handle on the molecule, allowing for a plethora of carbon-carbon and carbon-heteroatom bond-forming reactions.

Knoevenagel Condensation: Synthesis of α,β-Unsaturated Systems

The Knoevenagel condensation is a powerful tool for the formation of a new carbon-carbon double bond through the reaction of the aldehyde with an active methylene compound, catalyzed by a weak base.[4][5] This reaction is instrumental in the synthesis of various pharmacologically active compounds and functional materials.

Mechanistic Rationale: The reaction proceeds via the deprotonation of the active methylene compound by a base (e.g., piperidine) to form a nucleophilic carbanion. This anion then attacks the electrophilic carbonyl carbon of the formyl group. Subsequent dehydration of the resulting aldol-type intermediate yields the α,β-unsaturated product.

Knoevenagel_Condensation cluster_workflow Knoevenagel Condensation Workflow start Dissolve Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate and active methylene compound in ethanol add_catalyst Add catalytic piperidine start->add_catalyst stir Stir at room temperature add_catalyst->stir monitor Monitor reaction by TLC stir->monitor workup Aqueous workup and extraction monitor->workup purify Purify by column chromatography workup->purify product Obtain α,β-unsaturated product purify->product Wittig_Reaction cluster_workflow Wittig Reaction Workflow start Prepare phosphonium ylide react React ylide with Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate start->react monitor Monitor reaction by TLC react->monitor quench Quench reaction monitor->quench extract Extract with organic solvent quench->extract purify Purify by column chromatography extract->purify product Obtain alkene product purify->product Suzuki_Coupling cluster_workflow Suzuki-Miyaura Coupling Workflow start Combine aryl chloride, boronic acid, base, and catalyst degas Degas the reaction mixture start->degas heat Heat under inert atmosphere degas->heat monitor Monitor reaction by TLC/LC-MS heat->monitor cool Cool to room temperature monitor->cool workup Aqueous workup and extraction cool->workup purify Purify by column chromatography workup->purify product Obtain biaryl product purify->product

Sources

Application

The Versatile Reactivity of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate: A Guide for Synthetic Chemists

Introduction: A Bifunctional Scaffold for Drug Discovery and Materials Science Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a compelling bifunctional building block for researchers in medicinal chemistry and materials...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A Bifunctional Scaffold for Drug Discovery and Materials Science

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a compelling bifunctional building block for researchers in medicinal chemistry and materials science. Its structure presents two distinct and highly valuable electrophilic sites: an activated aryl chloride poised for nucleophilic aromatic substitution and cross-coupling reactions, and an aromatic aldehyde ready for a myriad of condensation and derivatization reactions. The furan moiety, a well-established pharmacophore, further enhances the potential of this compound in the development of novel therapeutics.[1][2][3][4][5] This guide provides a detailed exploration of the reactivity of this molecule with various nucleophiles, offering insights into chemoselectivity and providing experimentally grounded protocols for its diverse transformations.

The strategic positioning of an electron-withdrawing ester group ortho to the chlorine atom, and a formyl-substituted furan ring para, significantly activates the aryl chloride towards nucleophilic attack. This electronic arrangement lowers the energy of the Meisenheimer intermediate, a key feature of nucleophilic aromatic substitution (SNAr) reactions.[6][7][8][9] Simultaneously, the formyl group offers a gateway for the construction of complex molecular architectures through carbon-carbon and carbon-nitrogen bond formation.

This document will systematically explore the reaction of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate with key classes of nucleophiles, providing both the mechanistic rationale and detailed application protocols.

I. Reactions at the Aryl Chloride: C-N, C-O, and C-S Bond Formation

The activated 2-chloro-benzoate moiety is a prime target for a range of powerful synthetic transformations, including classical nucleophilic aromatic substitution and modern transition-metal-catalyzed cross-coupling reactions.

A. Nucleophilic Aromatic Substitution (SNAr) with Amines, Alkoxides, and Thiolates

The electron-deficient nature of the benzene ring facilitates the direct displacement of the chloride by strong nucleophiles.

Mechanistic Insight: The reaction proceeds via an addition-elimination mechanism. The nucleophile attacks the carbon bearing the chlorine, forming a resonance-stabilized negative intermediate (a Meisenheimer complex). The departure of the chloride ion restores the aromaticity.

Diagram of the SNAr Mechanism:

Caption: SNAr reaction pathway.

Protocol 1: Synthesis of Ethyl 2-(phenylamino)-5-(5-formyl-2-furyl)benzoate

  • Materials:

    • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq)

    • Aniline (1.2 eq)

    • Potassium carbonate (2.0 eq)

    • Dimethylformamide (DMF)

  • Procedure:

    • To a stirred solution of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate in DMF, add aniline and potassium carbonate.

    • Heat the reaction mixture to 120-140 °C and monitor the reaction progress by TLC.

    • Upon completion, cool the reaction to room temperature and pour it into ice-water.

    • Extract the aqueous layer with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel.

NucleophileProductTypical Conditions
Primary/Secondary Amines2-Amino-benzoatesK₂CO₃, DMF, 120-140 °C
Alkoxides (e.g., NaOMe)2-Alkoxy-benzoatesCorresponding alcohol as solvent, reflux
Thiolates (e.g., NaSMe)2-Alkylthio-benzoatesDMF or DMSO, 80-100 °C
B. Palladium-Catalyzed Buchwald-Hartwig Amination

For less reactive amines or when milder conditions are required, the Buchwald-Hartwig amination is a powerful alternative to the classical SNAr.[6][7][10]

Mechanistic Insight: This reaction involves a catalytic cycle with a palladium(0) species. Key steps include oxidative addition of the aryl chloride to the Pd(0) complex, association of the amine, deprotonation by a base, and reductive elimination to form the C-N bond and regenerate the Pd(0) catalyst.[6]

Diagram of the Buchwald-Hartwig Catalytic Cycle:

Buchwald_Hartwig_Cycle Pd0 Pd(0)L_n OxAdd Ar(Cl)Pd(II)L_n Pd0->OxAdd Ar-Cl AmineComplex [Ar(R2NH)Pd(II)L_n]Cl OxAdd->AmineComplex + HNR2 AmidoComplex Ar(R2N)Pd(II)L_n AmineComplex->AmidoComplex - Base-H+Cl- AmidoComplex->Pd0 Reductive Elimination Product Ar-NR2 AmidoComplex->Product

Caption: Buchwald-Hartwig amination cycle.

Protocol 2: Buchwald-Hartwig Amination with Morpholine

  • Materials:

    • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq)

    • Morpholine (1.2 eq)

    • Sodium tert-butoxide (1.4 eq)

    • Pd₂(dba)₃ (2 mol%)

    • XPhos (4 mol%)

    • Toluene (degassed)

  • Procedure:

    • In a glovebox, combine Pd₂(dba)₃, XPhos, and sodium tert-butoxide in a reaction vessel.

    • Add degassed toluene, followed by Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate and morpholine.

    • Seal the vessel and heat the mixture at 100 °C with stirring.

    • Monitor the reaction by GC-MS or LC-MS.

    • After completion, cool the reaction, dilute with ethyl acetate, and filter through a pad of Celite.

    • Concentrate the filtrate and purify the residue by column chromatography.

C. Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical and often cost-effective method for forming C-O, C-N, and C-S bonds with aryl halides.[4][11][12][13][14]

Mechanistic Insight: The reaction is believed to proceed through the formation of an organocopper intermediate. A copper(I) species is often involved, which undergoes oxidative addition with the aryl halide, followed by reaction with the nucleophile.[4][12]

Protocol 3: Ullmann Ether Synthesis with Phenol

  • Materials:

    • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq)

    • Phenol (1.5 eq)

    • Potassium carbonate (2.0 eq)

    • Copper(I) iodide (CuI) (10 mol%)

    • Pyridine or N,N-Dimethylformamide (DMF)

  • Procedure:

    • Combine Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, phenol, potassium carbonate, and CuI in a flask with pyridine or DMF.

    • Heat the mixture to reflux (typically 130-150 °C) under a nitrogen atmosphere.

    • Monitor the reaction by TLC.

    • Upon completion, cool the mixture, dilute with water, and extract with ethyl acetate.

    • Wash the organic layer with dilute acid (to remove pyridine), water, and brine.

    • Dry over anhydrous sodium sulfate, concentrate, and purify by chromatography.

II. Reactions at the Formyl Group: Extending the Molecular Framework

The aldehyde functionality is a versatile handle for a wide array of synthetic transformations, allowing for the introduction of new carbon-carbon and carbon-heteroatom bonds.

A. Knoevenagel Condensation

This reaction involves the condensation of the aldehyde with an active methylene compound, catalyzed by a weak base, to form an α,β-unsaturated product.[5][15][16][17][18]

Mechanistic Insight: A basic catalyst deprotonates the active methylene compound to form a nucleophilic carbanion. This carbanion then adds to the aldehyde carbonyl group, followed by dehydration to yield the final condensed product.[5][15]

Diagram of the Knoevenagel Condensation Workflow:

Knoevenagel_Workflow Start Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate + Active Methylene Compound Reaction Base (e.g., Piperidine), Solvent (e.g., Ethanol) Start->Reaction Product α,β-Unsaturated Product Reaction->Product

Caption: Knoevenagel condensation workflow.

Protocol 4: Knoevenagel Condensation with Malononitrile

  • Materials:

    • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq)

    • Malononitrile (1.1 eq)

    • Piperidine (catalytic amount)

    • Ethanol

  • Procedure:

    • Dissolve Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate and malononitrile in ethanol.

    • Add a few drops of piperidine and stir the reaction mixture at room temperature.

    • The product often precipitates from the reaction mixture.

    • Collect the solid by filtration, wash with cold ethanol, and dry.

    • If necessary, the product can be further purified by recrystallization.

Active Methylene CompoundProduct Type
MalononitrileDicyanovinyl derivative
Ethyl cyanoacetateCyanoacrylate derivative
Diethyl malonateMalonic ester derivative
B. Wittig Reaction

The Wittig reaction is a highly reliable method for the synthesis of alkenes from aldehydes and phosphorus ylides.[8][19][20][21][22]

Mechanistic Insight: The reaction proceeds through the nucleophilic attack of the ylide on the aldehyde carbonyl, forming a betaine intermediate which then collapses to an oxaphosphetane. The oxaphosphetane fragments to yield the alkene and triphenylphosphine oxide.[21]

Protocol 5: Wittig Reaction with (Carbethoxymethylene)triphenylphosphorane

  • Materials:

    • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq)

    • (Carbethoxymethylene)triphenylphosphorane (1.1 eq)

    • Toluene or Dichloromethane (DCM)

  • Procedure:

    • Dissolve Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate in toluene or DCM.

    • Add the stabilized ylide, (carbethoxymethylene)triphenylphosphorane, to the solution.

    • Stir the reaction at room temperature or with gentle heating.

    • Monitor the reaction by TLC.

    • Upon completion, concentrate the reaction mixture and purify by column chromatography to separate the alkene product from triphenylphosphine oxide.

C. Reductive Amination

This powerful reaction converts the aldehyde into an amine in a one-pot procedure by forming an imine intermediate which is then reduced in situ.[9][23][24][25]

Mechanistic Insight: The aldehyde reacts with a primary or secondary amine to form an imine (or enamine). A reducing agent, such as sodium borohydride or sodium triacetoxyborohydride, present in the reaction mixture, then reduces the imine to the corresponding amine.[9]

Diagram of the Reductive Amination Process:

Reductive_Amination Aldehyde Aldehyde Imine Imine Intermediate Aldehyde->Imine + Amine, -H2O Amine Primary/Secondary Amine Product Amine Product Imine->Product + Reducing Agent ReducingAgent Reducing Agent (e.g., NaBH3CN)

Caption: Reductive amination process.

Protocol 6: Reductive Amination with Benzylamine

  • Materials:

    • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq)

    • Benzylamine (1.1 eq)

    • Sodium triacetoxyborohydride (1.5 eq)

    • Dichloroethane (DCE) or Methanol

    • Acetic acid (catalytic amount)

  • Procedure:

    • Dissolve Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate and benzylamine in DCE or methanol.

    • Add a catalytic amount of acetic acid.

    • Stir for 30 minutes to allow for imine formation.

    • Add sodium triacetoxyborohydride portion-wise.

    • Stir at room temperature until the reaction is complete (monitor by TLC).

    • Quench the reaction with saturated aqueous sodium bicarbonate solution.

    • Extract with an organic solvent, dry, concentrate, and purify by chromatography.

III. Chemoselectivity: Directing the Nucleophilic Attack

A key consideration when working with Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is the chemoselective reaction at either the aryl chloride or the formyl group. The choice of reagents and reaction conditions is paramount in directing the outcome.

  • Reaction at the Aryl Chloride:

    • Favored by: High temperatures, strong bases (for SNAr), and transition metal catalysts (Pd or Cu).

    • Rationale: These conditions are typically required to overcome the activation energy for breaking the C-Cl bond and are characteristic of SNAr and cross-coupling reactions. The aldehyde is generally stable under these conditions, although protection may be necessary in some cases.

  • Reaction at the Formyl Group:

    • Favored by: Mild, often room temperature conditions, and the use of specific reagents that target aldehydes.

    • Rationale: Reactions like Knoevenagel condensation, Wittig olefination, and reductive amination proceed under conditions that are generally not harsh enough to promote reaction at the aryl chloride. For instance, the mild bases used in Knoevenagel condensations are not strong enough to facilitate SNAr.

IV. Conclusion and Future Perspectives

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a highly versatile synthetic intermediate with two distinct reactive centers. The protocols and mechanistic insights provided in this guide offer a roadmap for its selective functionalization. By carefully choosing the reaction conditions and nucleophiles, researchers can harness the reactivity of either the aryl chloride or the formyl group to construct a diverse array of complex molecules. The furan-containing products derived from this scaffold hold significant promise for applications in drug discovery, agrochemicals, and materials science, making this a valuable building block for future innovation.

References

  • Synthesis of benzofuro[3,2-b]indoline amines via deamination-interrupted Fischer indolization and their unexpected reactivity towards nucleophiles.
  • Medicinal significance of furan deriv
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry.
  • Knoevenagel Condens
  • Pharmacological activity of furan deriv
  • Ullmann condens
  • Buchwald–Hartwig amin
  • Knoevenagel condens
  • Buchwald-Hartwig Amin
  • Ullmann reaction. Wikipedia.
  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies.
  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
  • Ullmann Reaction. Organic Chemistry Portal.
  • Greening Wittig Reactions: Solvent-Free Synthesis of Ethyl trans-Cinnamate and trans-3- (9-Anthryl)-2-Propenoic Acid Ethyl Ester. American Chemical Society.
  • Greening Wittig Reactions: Solvent-Free Synthesis of Ethyl trans-Cinnamate and trans-3- (9-Anthryl)-2-Propenoic Acid Ethyl Ester. Semantic Scholar.
  • Application Notes and Protocols for Knoevenagel Condensation with 2-Chloro-6-fluorobenzaldehyde. Benchchem.
  • RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW.
  • TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand. Tokyo Chemical Industry Co., Ltd.
  • Reaction yields for the Knoevenagel condensation between ethyl 4-chloroacetoacetate (1) and benzaldehyde (2a) in ionic liquids a.
  • Synthesis and Wittig Reaction of Formylated (Trifluoromethylfuryl)
  • Experiment 7 - Preparation of Ethyl Cinnamate: A Solvent Free Wittig Reaction. WebAssign.
  • Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx C
  • ethyl 2-chloro-5-[5-[(E)-(5-cyano-4-methyl-2,6-dioxopyridin-3-ylidene)
  • High-yielding ullmann reaction for the preparation of bipyrroles.
  • ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions.
  • Wittig Reaction Using a Stabilized Phosphorus Ylid: An Efficient and Stereoselective Synthesis of Ethyl trans-Cinnamate.
  • Knoevenagel condensation of aldehydes with ethyl cyanoacetate a.
  • Ethyl 2-chloro-5-(5-formylfuran-2-yl)
  • Synthesis of 2,3,4,5-Tetrahydro-1,5-methano-1 H -3-benzazepine via Oxidative Cleavage and Reductive Amination Strategies.
  • Preparation of 2,5-Bis(Aminomethyl)Furan by Direct Reductive Amination of 2,5-Diformylfuran over Nickel-Raney Catalysts.
  • Reductive amination of ethyl 2-oxo-4-phenylbutanoate with L-alanyl-L-proline.
  • ethyl 2-chloro-5-(5-formyl-2-furyl)
  • Ethyl 2-chloro-5-(5-formylfuran-2-yl)
  • Ethyl 2-chloro-4-(trifluoromethyl)
  • CAS NO. 752231-43-9 | Ethyl 2-chloro-5-(5-formylfuran-2-yl)

Sources

Method

Application Notes and Protocols for the Synthesis of Bio-inspired Derivatives from Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Abstract This technical guide provides a comprehensive framework for the synthesis of novel derivatives from Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, a versatile scaffold for drug discovery and materials science. The...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive framework for the synthesis of novel derivatives from Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, a versatile scaffold for drug discovery and materials science. The strategic location of the formyl, chloro, and ester functionalities on this molecule offers a rich platform for a multitude of chemical transformations. This document outlines detailed, step-by-step protocols for several key reactions, including Schiff base formation, Knoevenagel condensation, Claisen-Schmidt condensation (chalcone synthesis), and hydrazone formation. The rationale behind the choice of reagents and reaction conditions is discussed, providing researchers with the necessary insights for successful synthesis and future derivatization. Furthermore, this guide includes protocols for the spectroscopic characterization of the synthesized compounds and discusses potential downstream modifications, such as Suzuki-Miyaura cross-coupling reactions.

Introduction: The Significance of Furan-Based Scaffolds

Furan-containing compounds are a prominent class of heterocycles in medicinal chemistry, appearing in a wide array of pharmacologically active molecules.[1][2] The furan ring is a bioisostere for phenyl and other aromatic groups, often leading to improved metabolic stability and pharmacokinetic profiles. The starting material, Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, is a particularly valuable building block due to its trifunctional nature. The aldehyde group serves as a key handle for a variety of condensation reactions, the chloro-substituent on the benzoate ring opens the door for cross-coupling reactions, and the ethyl ester provides a site for further modification or can influence the molecule's solubility and transport properties. The derivatives synthesized from this scaffold have potential applications as anticancer, antimicrobial, and anti-inflammatory agents.[3]

Strategic Overview of Synthetic Pathways

The synthetic strategy for derivatizing Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate primarily leverages the reactivity of the aldehyde group. This allows for the construction of a diverse library of compounds through well-established named reactions. The chloro and ester groups are generally stable under the conditions used for modifying the aldehyde, allowing for a modular approach to synthesis.

G A Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate B Schiff Base Derivatives A->B R-NH2 (Primary Amine) C Knoevenagel Condensation Products A->C Active Methylene Compound D Chalcone Derivatives A->D R-C(O)CH3 (Acetophenone) E Hydrazone Derivatives A->E R-NHNH2 (Hydrazine) F Suzuki Coupling Products (Further Derivatization) B->F C->F D->F E->F G A Synthesized Derivative B NMR Spectroscopy (¹H, ¹³C) A->B C IR Spectroscopy A->C D Mass Spectrometry (HRMS) A->D E Structural Confirmation B->E C->E D->E

Sources

Application

The Synthetic Versatility of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate: A Guide for the Research Chemist

Abstract Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (CAS No. 752231-43-9) is a bifunctional synthetic intermediate poised for significant applications in medicinal chemistry and materials science.

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (CAS No. 752231-43-9) is a bifunctional synthetic intermediate poised for significant applications in medicinal chemistry and materials science. Its unique architecture, featuring a halogenated benzoic acid ester and a reactive furan-2-carboxaldehyde, offers orthogonal reactivity that can be strategically exploited for the construction of complex molecular scaffolds. This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth exploration of its synthetic potential, complete with detailed application notes and robust experimental protocols for key chemical transformations.

Introduction: A Molecule of Strategic Importance

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a crystalline solid with the molecular formula C₁₄H₁₁ClO₄ and a molecular weight of approximately 279.69 g/mol . The strategic placement of its functional groups makes it a highly valuable building block. The aldehyde group serves as a versatile handle for a variety of classical C-C and C-N bond-forming reactions, while the chloro-substituted benzoate moiety provides a site for nucleophilic aromatic substitution or cross-coupling reactions, and the ester can be hydrolyzed to the corresponding carboxylic acid for further derivatization.

This guide will focus on the applications stemming from the reactivity of the formyl group, a common and powerful tool in synthetic organic chemistry. We will explore its utility in Knoevenagel condensations, Wittig reactions, and reductive aminations, providing detailed, field-tested protocols as a foundation for laboratory investigation.

Physicochemical Properties and Handling

A summary of the key physicochemical properties of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is presented in the table below.

PropertyValue
CAS Number 752231-43-9
Molecular Formula C₁₄H₁₁ClO₄
Molecular Weight 279.69 g/mol
IUPAC Name ethyl 2-chloro-5-(5-formylfuran-2-yl)benzoate
Appearance Off-white to yellow solid
Solubility Soluble in common organic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), and Ethyl Acetate (EtOAc). Insoluble in water.

Storage and Handling: This compound should be stored in a cool, dry, and well-ventilated area, away from strong oxidizing agents and bases. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn during handling.

Application in Heterocyclic Synthesis via Knoevenagel Condensation

The aldehyde functionality of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is readily susceptible to Knoevenagel condensation, a nucleophilic addition of an active methylene compound followed by dehydration. This reaction is a cornerstone for the synthesis of α,β-unsaturated systems, which are themselves valuable precursors for a variety of heterocyclic compounds through subsequent cyclization reactions.[1][2]

Causality of Experimental Choices: The choice of a mild base, such as piperidine or triethylamine, is crucial to catalyze the deprotonation of the active methylene compound without promoting self-condensation of the aldehyde.[2] The reaction is typically performed in a solvent that allows for the azeotropic removal of water, driving the equilibrium towards the dehydrated product.

Knoevenagel_Condensation cluster_reactants Reactants cluster_process Process cluster_products Products Intermediate Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate BaseCatalyst Piperidine Intermediate->BaseCatalyst Reacts with ActiveMethylene Active Methylene Compound (e.g., Malononitrile) ActiveMethylene->BaseCatalyst Deprotonated by Product α,β-Unsaturated Product BaseCatalyst->Product Catalyzes formation of Solvent Toluene Heat Reflux Solvent->Heat Heated to Heat->Product Drives reaction Water Water Product->Water Eliminates

Caption: Knoevenagel Condensation Workflow.

Protocol 1: Synthesis of Ethyl 2-chloro-5-(5-((dicyanomethylene)methyl)furan-2-yl)benzoate

This protocol describes a representative Knoevenagel condensation with malononitrile.

Materials:

  • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq)

  • Malononitrile (1.1 eq)

  • Piperidine (0.1 eq)

  • Toluene

  • Dean-Stark apparatus

Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq) and toluene (10 mL per mmol of substrate).

  • Add malononitrile (1.1 eq) to the solution.

  • Add piperidine (0.1 eq) to the reaction mixture.

  • Heat the mixture to reflux and monitor the reaction by Thin Layer Chromatography (TLC).

  • Continue refluxing until the starting material is consumed (typically 2-4 hours), collecting the water generated in the Dean-Stark trap.

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Olefination via the Wittig Reaction

The Wittig reaction provides a reliable method for converting the aldehyde group of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate into an alkene.[3][4] This reaction involves the treatment of the aldehyde with a phosphorus ylide (phosphorane), which is typically generated in situ from a phosphonium salt and a strong base. The Wittig reaction is renowned for its ability to form a C=C double bond with high regioselectivity.

Causality of Experimental Choices: The choice of base and solvent for the generation of the ylide is critical. For stabilized ylides, weaker bases like sodium carbonate or triethylamine may suffice, while unstabilized ylides require strong bases such as n-butyllithium or sodium hydride in an aprotic solvent like THF. The geometry of the resulting alkene (E/Z) is influenced by the nature of the ylide and the reaction conditions.[4]

Wittig_Reaction cluster_reactants Reactants cluster_process Process cluster_products Products PhosphoniumSalt Phosphonium Salt YlideFormation Ylide Formation PhosphoniumSalt->YlideFormation Reacts with Base Strong Base (e.g., n-BuLi) Base->YlideFormation Intermediate Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Reaction Reaction Intermediate->Reaction YlideFormation->Reaction Reacts with AlkeneProduct Alkene Product Reaction->AlkeneProduct Yields TPO Triphenylphosphine Oxide Reaction->TPO and

Caption: Wittig Reaction Workflow.

Protocol 2: Synthesis of Ethyl 2-chloro-5-(5-(styryl)furan-2-yl)benzoate

This protocol provides a general procedure for a Wittig reaction with benzyltriphenylphosphonium chloride.

Materials:

  • Benzyltriphenylphosphonium chloride (1.1 eq)

  • n-Butyllithium (1.1 eq, solution in hexanes)

  • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq)

  • Anhydrous Tetrahydrofuran (THF)

Procedure:

  • To a flame-dried, two-neck round-bottom flask under an inert atmosphere (nitrogen or argon), add benzyltriphenylphosphonium chloride (1.1 eq) and anhydrous THF (15 mL per mmol).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add n-butyllithium (1.1 eq) dropwise. The formation of the orange-red ylide should be observed.

  • Stir the mixture at 0 °C for 30 minutes.

  • In a separate flask, dissolve Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq) in anhydrous THF (5 mL per mmol).

  • Add the aldehyde solution dropwise to the ylide solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to separate the alkene product from the triphenylphosphine oxide byproduct.

Synthesis of Amines via Reductive Amination

Reductive amination is a powerful and widely used method to transform aldehydes into amines.[5][6] The reaction proceeds through the initial formation of an imine or enamine intermediate by condensation of the aldehyde with a primary or secondary amine, followed by in situ reduction. This one-pot procedure is highly efficient for the synthesis of a diverse range of substituted amines.

Causality of Experimental Choices: The choice of reducing agent is critical for the success of reductive amination. Mild reducing agents such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN) are often preferred as they selectively reduce the protonated imine intermediate in the presence of the starting aldehyde.[5] The reaction is typically carried out in a solvent that is compatible with both the imine formation and the reduction step, such as dichloromethane or methanol.

Reductive_Amination cluster_reactants Reactants cluster_process Process cluster_products Product Intermediate Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate ImineFormation Imine Formation Intermediate->ImineFormation Condenses with Amine Primary/Secondary Amine Amine->ImineFormation Reduction Reduction ImineFormation->Reduction Reduced by AmineProduct Amine Product Reduction->AmineProduct Yields ReducingAgent Reducing Agent (e.g., STAB) ReducingAgent->Reduction

Caption: Reductive Amination Workflow.

Protocol 3: Synthesis of Ethyl 2-chloro-5-(5-((benzylamino)methyl)furan-2-yl)benzoate

This protocol outlines a general procedure for the reductive amination with benzylamine using sodium triacetoxyborohydride.

Materials:

  • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq)

  • Benzylamine (1.1 eq)

  • Sodium triacetoxyborohydride (STAB) (1.5 eq)

  • Dichloromethane (DCM)

  • Acetic acid (catalytic amount, optional)

Procedure:

  • To a round-bottom flask, add Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq) and dichloromethane (15 mL per mmol).

  • Add benzylamine (1.1 eq) and a catalytic amount of acetic acid (e.g., 1-2 drops).

  • Stir the mixture at room temperature for 1 hour to facilitate imine formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

  • Continue stirring at room temperature and monitor the reaction by TLC. The reaction is typically complete within 3-6 hours.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Stir vigorously for 15 minutes, then transfer the mixture to a separatory funnel.

  • Separate the layers and extract the aqueous phase with dichloromethane (2 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Conclusion

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a potent synthetic intermediate with broad applicability. The protocols detailed herein for Knoevenagel condensation, Wittig olefination, and reductive amination serve as a robust starting point for the synthesis of a wide array of complex molecules. The orthogonal reactivity of its functional groups allows for a modular approach to library synthesis, making it an invaluable tool for researchers in drug discovery and materials science. Further exploration of the reactivity at the chloro- and ester- positions will undoubtedly unveil even greater synthetic potential.

References

  • Knoevenagel Condensation. Comprehensive Organic Name Reactions and Reagents, John Wiley & Sons, Inc., 2010, pp. 1605–1609. [Link]

  • ChemChart. Ethyl 2-chloro-5-(5-formylfuran-2-yl)benzoate. [Link]

  • Knoevenagel condensation - Wikipedia. Wikipedia. [Link]

  • Yadav, J. S., et al. "Phosphane-Catalyzed Knoevenagel Condensation: A Facile Synthesis of α-Cyanoacrylates and α-Cyanoacrylonitriles." European Journal of Organic Chemistry, vol. 2004, no. 3, 2004, pp. 546-551. [Link]

  • The Knoevenagel condensation reactions of various aromatic aldehydes... - ResearchGate. ResearchGate. [Link]

  • DABCO-catalyzed Knoevenagel condensation of aldehydes with ethyl cyanoacetate using hydroxy ionic liquid as a promoter - PMC - NIH. National Center for Biotechnology Information. [Link]

  • Wittig Reaction Experiment Part 2: Reaction and Product Isolation - YouTube. YouTube. [Link]

  • Synthesis and Wittig Reaction of Formylated (Trifluoromethylfuryl)methanephosphonates. ResearchGate. [Link]

  • Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor - MDPI. MDPI. [Link]

  • (PDF) WITTIG REACTION APPROACH FOR THE SYNTHESIS OF 7-METHOXY-2-[4- ALKYL/ARYL]-L-BENZOFURAN-5-CARBOXALDEHYDE - ResearchGate. ResearchGate. [Link]

  • Experiment 7 - Preparation of Ethyl Cinnamate: A Solvent Free Wittig Reaction - WebAssign. WebAssign. [Link]

  • Synthesis of 2,3,4,5-Tetrahydro-1,5-methano-1 H -3-benzazepine via Oxidative Cleavage and Reductive Amination Strategies - ResearchGate. ResearchGate. [Link]

  • (PDF) Preparation of 2,5-Bis(Aminomethyl)Furan by Direct Reductive Amination of 2,5-Diformylfuran over Nickel-Raney Catalysts - ResearchGate. ResearchGate. [Link]

  • Reductive amination of ethyl 2-oxo-4-phenylbutanoate with L-alanyl-L-proline. Synthesis of enalapril maleate | Scilit. Scilit. [Link]

  • Synthesis and biological testing of certain 2-(5-substituted-2-thienylthio)benzoic acid derivatives - PubMed. PubMed. [Link]

  • Synthesis of benzo fused heterocyclic sulfonyl chlorides - Google Patents.
  • Synthesis and in vitroActivity of Eugenyl Benzoate Derivatives as BCL-2 Inhibitor in Colorectal Cancer with QSAR and Molecular Docking Approach. ResearchGate. [Link]

  • (±)-((2S,5R)-5-(Acetoxymethyl)tetrahydrofuran-2-yl)methyl Benzoate - MDPI. MDPI. [Link]

  • Synthesis of Novel Naphtho[2,1-b]furopyrimidine Derivatives - ResearchGate. ResearchGate. [https://www.researchgate.net/publication/257850877_Synthesis_of_Novel_Naphtho21-b]furopyrimidine_Derivatives]([Link])

Sources

Method

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Introduction: The strategic functionalization of aromatic and heteroaromatic scaffolds is a cornerstone of modern medicinal chemistry and materials science. Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a versatile and...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The strategic functionalization of aromatic and heteroaromatic scaffolds is a cornerstone of modern medicinal chemistry and materials science. Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a versatile and highly functionalized building block, offering multiple reactive sites for the construction of complex heterocyclic systems. Its unique architecture, featuring a reactive aldehyde, an activatable chloro-aromatic system, a furan core, and an ester moiety, allows for a diverse range of chemical transformations. This guide provides researchers, scientists, and drug development professionals with in-depth protocols and mechanistic insights for leveraging this starting material in the synthesis of novel quinolines, pyrimidines, benzodiazepines, and thiophenes.

The methodologies presented herein are based on established, name-brand reactions, adapted for the specific reactivity of this substrate. Each protocol is designed to be a self-validating system, with explanations for key experimental choices to ensure reproducibility and success.

PART I: Synthesis of Furan-Substituted Quinolines via Friedländer Annulation

The Friedländer synthesis is a powerful method for constructing the quinoline ring system by reacting a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[1][2][3] By utilizing Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate as the aldehyde component, we can synthesize quinolines bearing a complex furan-benzoate substituent.

Conceptual Workflow

The strategy involves the condensation of the aldehyde group of the starting material with an active methylene compound that also possesses an adjacent amino group functionality, which then undergoes intramolecular cyclization and dehydration to form the quinoline core.

SM Ethyl 2-chloro-5- (5-formyl-2-furyl)benzoate Condensation Base- or Acid-Catalyzed Condensation SM->Condensation AMC Active Methylene Compound (e.g., 2-aminoacetophenone) AMC->Condensation Cyclization Intramolecular Cyclodehydration Condensation->Cyclization Formation of Intermediate Product Substituted Furan-Quinoline Derivative Cyclization->Product

Caption: Workflow for Friedländer Quinoline Synthesis.

Protocol 1: Synthesis of Ethyl 2-chloro-5-(5-(2-phenylquinolin-4-yl)furan-2-yl)benzoate

This protocol describes the reaction with 2-aminoacetophenone, a classic partner in the Friedländer annulation, to yield a highly substituted quinoline.

Materials:

  • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

  • 2-Aminoacetophenone

  • Potassium Hydroxide (KOH)

  • Ethanol, absolute

  • Toluene

  • Dean-Stark apparatus

  • Standard glassware for reflux and purification

Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark trap, add Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (10 mmol, 2.79 g).

  • Add 2-aminoacetophenone (10 mmol, 1.35 g) and toluene (50 mL).

  • Add powdered potassium hydroxide (2.5 mmol, 0.14 g) as the catalyst. The use of a base facilitates both the initial aldol-type condensation and the subsequent cyclization.[2]

  • Heat the mixture to reflux. Water formed during the reaction is removed azeotropically using the Dean-Stark trap, driving the equilibrium towards the product.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 7:3 hexanes:ethyl acetate mobile phase). The reaction is typically complete within 8-12 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • Wash the mixture with water (2 x 30 mL) and brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure quinoline derivative.

Data Summary Table:

ParameterValue
Reactant 1 Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate
Reactant 2 2-Aminoacetophenone
Catalyst Potassium Hydroxide (KOH)
Solvent Toluene
Temperature Reflux (~111 °C)
Typical Yield 75-85% (based on analogous reactions)

PART II: Synthesis of Furan-Substituted Pyrimidines

Pyrimidines are a critical class of N-heterocycles found in nucleic acids and numerous pharmaceuticals. A common synthetic route involves the condensation of a 1,3-dicarbonyl compound or its α,β-unsaturated equivalent (a chalcone) with an amidine, urea, or guanidine.[4][5] Here, we employ a two-step approach: first, a Claisen-Schmidt condensation to form a chalcone, followed by cyclization to the pyrimidine.

Step 1: Knoevenagel/Claisen-Schmidt Condensation to form Chalcone Intermediate

The aldehyde group of the starting material readily undergoes condensation with an active methylene compound, such as an acetophenone derivative, to form an α,β-unsaturated ketone (chalcone). This reaction is typically base-catalyzed.[6][7]

cluster_0 Step 1: Chalcone Synthesis cluster_1 Step 2: Pyrimidine Formation SM Starting Material (Aldehyde) CS_Cond Claisen-Schmidt Condensation (NaOH, EtOH) SM->CS_Cond Ketone Acetophenone Ketone->CS_Cond Chalcone Chalcone Intermediate CS_Cond->Chalcone Chalcone_ref Guanidine Guanidine Hydrochloride Cyclization Cyclocondensation (NaOEt, EtOH) Guanidine->Cyclization Pyrimidine Furan-Substituted Pyrimidine Cyclization->Pyrimidine Chalcone_ref->Cyclization

Caption: Two-step synthesis of pyrimidines from the starting aldehyde.

Protocol 2: Synthesis of a Furan-Substituted Pyrimidine

Materials:

  • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

  • Acetophenone

  • Sodium Hydroxide (NaOH)

  • Guanidine Hydrochloride

  • Sodium Ethoxide (NaOEt)

  • Ethanol, absolute

  • Standard laboratory glassware

Procedure (Step 1: Chalcone Synthesis):

  • Dissolve Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (10 mmol, 2.79 g) and acetophenone (11 mmol, 1.32 g) in ethanol (50 mL) in a 100 mL flask at room temperature.

  • Slowly add an aqueous solution of NaOH (20 mmol in 10 mL water) dropwise while stirring vigorously. The formation of the enolate from acetophenone is the key initiating step.

  • Continue stirring at room temperature for 4-6 hours. The product often precipitates out of the solution.

  • Monitor the reaction by TLC.

  • Once complete, pour the reaction mixture into ice-cold water and acidify with dilute HCl to pH ~5.

  • Filter the precipitated solid, wash with cold water, and dry. This chalcone intermediate is often pure enough for the next step, or it can be recrystallized from ethanol.

Procedure (Step 2: Pyrimidine Formation):

  • To a solution of sodium ethoxide (prepared by dissolving sodium metal (12 mmol, 0.28 g) in absolute ethanol (40 mL)), add the chalcone intermediate from Step 1 (10 mmol) and guanidine hydrochloride (12 mmol, 1.15 g).

  • Heat the mixture to reflux for 8-10 hours. The mechanism involves Michael addition of the guanidine followed by intramolecular condensation and dehydration.[4]

  • After cooling, pour the reaction mixture into ice water.

  • Collect the resulting precipitate by filtration, wash with water, and recrystallize from ethanol or an appropriate solvent to yield the pure 2-amino-pyrimidine derivative.

PART III: Synthesis of Furan-Substituted 1,5-Benzodiazepines

1,5-Benzodiazepines can be synthesized by the condensation of an o-phenylenediamine with two equivalents of a carbonyl compound or, more commonly, with an α,β-unsaturated carbonyl compound.[8] The chloro-substituent on our starting material opens the door for a different strategy: a one-pot reaction involving condensation with the aldehyde followed by an intramolecular nucleophilic aromatic substitution (SNA_r).

Conceptual Mechanism

This proposed synthesis involves an initial condensation of o-phenylenediamine with the aldehyde to form a Schiff base (imine). The remaining free amino group of the diamine can then displace the ortho-chloro group in an intramolecular cyclization, facilitated by a suitable base.

SM Ethyl 2-chloro-5- (5-formyl-2-furyl)benzoate Imine_Form Imine Formation (Acid Catalyst, Reflux) SM->Imine_Form OPDA o-Phenylenediamine OPDA->Imine_Form Imine_Int Schiff Base Intermediate Imine_Form->Imine_Int SNAr Intramolecular SNAr (Base, Heat) Imine_Int->SNAr Product Furan-Substituted Benzodiazepine SNAr->Product

Caption: Proposed synthesis of benzodiazepines via intramolecular SNAr.

Protocol 3: Synthesis of a Furan-Substituted Benzodiazepine Derivative

Materials:

  • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

  • o-Phenylenediamine

  • Potassium carbonate (K₂CO₃)

  • Dimethylformamide (DMF)

  • p-Toluenesulfonic acid (p-TsOH) (catalytic amount)

  • Standard laboratory glassware

Procedure:

  • In a 100 mL round-bottom flask, combine Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (10 mmol, 2.79 g), o-phenylenediamine (11 mmol, 1.19 g), and a catalytic amount of p-TsOH (~0.1 mmol) in toluene (50 mL).

  • Reflux the mixture with a Dean-Stark trap to remove water and drive the formation of the imine intermediate. Monitor by TLC until the starting aldehyde is consumed (approx. 4-6 hours).

  • Cool the reaction and evaporate the toluene under reduced pressure.

  • To the crude imine intermediate, add anhydrous DMF (40 mL) and finely powdered anhydrous potassium carbonate (20 mmol, 2.76 g).

  • Heat the mixture to 120-130 °C with vigorous stirring. The K₂CO₃ acts as the base to facilitate the intramolecular nucleophilic aromatic substitution of the chloride.

  • Monitor the reaction by TLC for the formation of the cyclized product (typically 12-24 hours).

  • After completion, cool the mixture and pour it into ice water (200 mL).

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by column chromatography (silica gel) to obtain the desired benzodiazepine derivative.

PART IV: Synthesis of Furan-Substituted Thiophenes via Gewald Reaction

The Gewald reaction is a multi-component reaction that produces highly substituted 2-aminothiophenes from an aldehyde or ketone, an α-cyanoester, and elemental sulfur, typically using a base catalyst.[9][10][11] This method provides a direct and efficient route to a different class of heterocycles from our starting material.

Protocol 4: Synthesis of Ethyl 2-chloro-5-(5-(2-amino-3-cyano-4-phenylthiophen-5-yl)furan-2-yl)benzoate

This protocol uses phenylacetonitrile as the active methylene component to generate a tetrasubstituted 2-aminothiophene.

Materials:

  • Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

  • Phenylacetonitrile (benzyl cyanide)

  • Elemental sulfur (S₈)

  • Morpholine or Triethylamine

  • Ethanol

  • Standard laboratory glassware

Procedure:

  • In a 100 mL three-necked flask fitted with a condenser and a dropping funnel, place Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (10 mmol, 2.79 g), phenylacetonitrile (10 mmol, 1.17 g), and elemental sulfur (11 mmol, 0.35 g) in ethanol (40 mL).

  • Stir the suspension and add morpholine (2 mL) dropwise at room temperature. An exothermic reaction may be observed. The morpholine acts as a base to catalyze the initial Knoevenagel condensation.[9][12]

  • After the addition is complete, heat the mixture to a gentle reflux (around 50-60 °C) for 2-3 hours.

  • Monitor the reaction by TLC. The product is often highly colored.

  • Cool the reaction mixture in an ice bath. The product usually precipitates.

  • Filter the solid product, wash with cold ethanol to remove unreacted starting materials and sulfur.

  • Recrystallize the crude product from ethanol or a mixture of ethanol and DMF to obtain the pure 2-aminothiophene derivative.

Data Summary Table:

ParameterValue
Reactant 1 Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate
Reactant 2 Phenylacetonitrile
Reactant 3 Elemental Sulfur (S₈)
Catalyst Morpholine
Solvent Ethanol
Temperature 50-60 °C
Typical Yield 60-75% (based on Gewald reaction literature)

References

  • Shiri, M., Zolfigol, M. A., & Tanbakouchian, Z. (2011). Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds. Advances in Heterocyclic Chemistry, 102, 183-304.
  • Yadav, J. S., Reddy, B. V. S., Sreedhar, P., Rao, R. S., & Nagaiah, K. (2004). Silver Phosphotungstate: A Novel and Recyclable Heteropoly Acid for Friedländer Quinoline Synthesis. Synthesis, 2004(14), 2381-2385.
  • Martínez, R., Ramón, D. J., & Yus, M. (2008). Transition-Metal-Free Indirect Friedländer Synthesis of Quinolines from Alcohols. The Journal of Organic Chemistry, 73(24), 9778-9780.
  • Khalaf, M. I., & Al-Ayash, A. (2012). Knoevenagel condensation of 5-substituted furan-2-carboxaldehyde with creatinine and their antimicrobial Screening. Journal of Al-Nahrain University, 15(2), 92-100.
  • Khalaf, M., Abdel-Wahab, A., & Kandil, F. (2012). Knoevenagel condensation of 5-substituted furan-2-carboxaldehyde with Indan-1,3-dione. Iraqi Journal of Science, 53(1), 17-24.
  • Mohsein, H. F. (2018). Synthesis of some New Pyrimidines from Chalcone Containing an Imine Group. International Journal of Pharmaceutical and Clinical Research, 10(10), 345-349.
  • Patel, K. D., Dholariya, B. H., & Patel, K. D. (2012). Synthesis and biological activities of some new pyrimidine derivatives from chalcones. Der Pharma Chemica, 4(1), 233-243.
  • El-Sayed, M. A. A. (2011).
  • Rana, K., Kaur, G., & Kumar, S. (2014). Synthesis of a New Series of Substituted Pyrimidines and Its Evaluation for Antibacterial and Antinociceptive Effects.
  • Reddy, T. S., Kumar, M. P., & Poornachandra, Y. (2020). Synthesis of new chalcones and pyrimidine derivatives as antidiabetic agents for type 2 diabetes mellitus: In vitro and in vivo studies. Bioorganic Chemistry, 104, 104231.
  • Balalaie, S., Ramezanpour, S., Bararjanian, M., & Gross, J. H. (2006). A simple and versatile method for the synthesis of 1,5-benzodiazepines. Molecules, 11(5), 357-363.
  • Gewald, K., Schinke, E., & Böttcher, H. (1966). Heterosynthesen mit CH-aciden Nitrilen, II. 2-Amino-thiophene aus α-Oxo-mercaptanen und Methylen-aktiven Nitrilen. Chemische Berichte, 99(1), 94-100.
  • Sabnis, R. W., Rangnekar, D. W., & Sonawane, N. D. (1999). The Gewald reaction. Journal of Heterocyclic Chemistry, 36(2), 333-345.
  • Puterova, Z., Krutosikova, A., & Veg, M. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246.
  • Wikipedia contributors. (2023). Friedländer synthesis. Wikipedia, The Free Encyclopedia. [Link]

  • Wikipedia contributors. (2023). Knoevenagel condensation. Wikipedia, The Free Encyclopedia. [Link]

  • Wikipedia contributors. (2023). Gewald reaction. Wikipedia, The Free Encyclopedia. [Link]

  • Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. [Link]

  • Organic Chemistry Portal. (n.d.). Gewald Reaction. [Link]

Sources

Application

Application Notes & Protocols: Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate as a Versatile Precursor for the Synthesis of Novel Pharmaceutical Scaffolds

Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a richly functionalized chemical intermediate poised for a significant role in modern drug...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a richly functionalized chemical intermediate poised for a significant role in modern drug discovery. Its unique trifecta of reactive sites—a halogen for cross-coupling, an aldehyde for amine elaboration, and an ester for amide formation—renders it an exceptionally versatile scaffold. This document provides a comprehensive guide for leveraging this precursor in the synthesis of diverse compound libraries targeting a range of therapeutic areas. We will delve into the strategic considerations behind its use and provide detailed, field-tested protocols for its derivatization through cornerstone reactions in medicinal chemistry: the Suzuki-Miyaura cross-coupling and reductive amination.

Introduction: The Strategic Value of a Multifunctional Precursor

In the quest for novel active pharmaceutical ingredients (APIs), the starting materials' design and functionality are paramount. Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate emerges as a high-value precursor due to its inherent structural features that allow for controlled, sequential, or orthogonal chemical modifications. The presence of a chloro-substituent on the benzoate ring, a formyl group on the furan moiety, and an ethyl ester provides three distinct handles for chemical manipulation, enabling the exploration of a wide chemical space from a single, advanced intermediate. This strategic diversification is a cornerstone of modern hit-to-lead campaigns in pharmaceutical research.

The furan ring, a common motif in bioactive molecules, acts as a stable, five-membered aromatic linker. The chloro- and formyl- groups are strategically positioned for derivatization, allowing for the introduction of a wide array of substituents that can modulate the pharmacological profile, including potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties.

Physicochemical Properties and Safety Considerations

A thorough understanding of the precursor's properties and handling requirements is essential for safe and effective experimentation.

Table 1: Physicochemical Data for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

PropertyValueSource
CAS Number 752231-43-9[1][2]
Molecular Formula C14H11ClO4[3]
Molecular Weight 278.69 g/mol [3]
Appearance Likely a solid (based on similar structures)N/A
Solubility Expected to be soluble in common organic solvents (e.g., DCM, THF, DMF)N/A

Safety and Handling:

  • Hazard Statements: Based on analogous compounds, it may cause skin and eye irritation.

  • Precautionary Measures:

    • Always work in a well-ventilated fume hood.

    • Wear appropriate personal protective equipment (PPE), including safety goggles, laboratory coat, and chemical-resistant gloves.[4]

    • Avoid inhalation of dust or vapors.

    • In case of contact with eyes or skin, rinse immediately with plenty of water and seek medical advice.

    • Store in a cool, dry place away from oxidizing agents.[4]

Synthetic Utility and Core Reaction Protocols

The true power of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate lies in its capacity to undergo a variety of chemical transformations. Below are detailed protocols for two of the most impactful reactions for diversifying this scaffold.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a robust and widely used method for forming carbon-carbon bonds, particularly for creating biaryl structures which are prevalent in many APIs.[5][6] This reaction targets the chloro-substituent on the benzoate ring, allowing for the introduction of a vast array of aryl and heteroaryl groups.

Causality of Protocol Choices:

  • Catalyst: A palladium(0) catalyst, often with a phosphine ligand, is standard for activating the aryl chloride.

  • Base: A base such as sodium carbonate or potassium phosphate is crucial for the transmetalation step in the catalytic cycle.[6]

  • Solvent System: A biphasic system of an organic solvent (like toluene or dioxane) and an aqueous base solution is commonly employed to facilitate the reaction between the organic-soluble reactants and the water-soluble base.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

  • Reagent Preparation: To a flame-dried Schlenk flask, add Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq.), the desired aryl or heteroaryl boronic acid (1.2 eq.), and a palladium catalyst such as Pd(PPh3)4 (0.05 eq.).

  • Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Solvent and Base Addition: Add a degassed solvent mixture, such as toluene/ethanol (4:1), and a 2M aqueous solution of sodium carbonate (3.0 eq.).

  • Reaction Execution: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up and Purification: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Diagram 1: Suzuki-Miyaura Cross-Coupling Workflow

Suzuki_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_purification Purification reagents 1. Combine Precursor, Boronic Acid, & Pd Catalyst inert 2. Establish Inert Atmosphere (Ar/N2) reagents->inert solvents 3. Add Degassed Solvents & Base inert->solvents heat 4. Heat to 90-100°C & Monitor (TLC/LC-MS) solvents->heat workup 5. Aqueous Work-up (EtOAc, H2O, Brine) heat->workup purify 6. Column Chromatography workup->purify product Purified Biaryl Product purify->product

Caption: Workflow for Suzuki-Miyaura cross-coupling.

Reductive Amination of the Formyl Group

Reductive amination is a highly efficient method for synthesizing amines from aldehydes or ketones.[7][8] This reaction targets the formyl group on the furan ring, enabling the introduction of primary or secondary amines to generate a diverse set of aminomethyl-furan derivatives. These derivatives are valuable, as the amine functionality can serve as a basic center for salt formation or as a handle for further derivatization (e.g., amide or sulfonamide formation).

Causality of Protocol Choices:

  • Reducing Agent: Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that is particularly effective for reductive aminations. It is less sensitive to moisture than other hydrides like sodium cyanoborohydride and can be used in a one-pot procedure.

  • Solvent: A non-protic solvent like dichloromethane (DCM) or dichloroethane (DCE) is typically used to prevent unwanted side reactions with the reducing agent.

  • Acid Catalyst: A catalytic amount of acetic acid can accelerate the formation of the intermediate iminium ion, which is the species that is reduced.

Experimental Protocol: Reductive Amination

  • Imine Formation: In a round-bottom flask, dissolve Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq.) and the desired primary or secondary amine (1.1 eq.) in dichloromethane (DCM). If the amine is a hydrochloride salt, add a non-nucleophilic base like triethylamine (1.1 eq.) to liberate the free amine.

  • Reaction Initiation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine or iminium intermediate. A catalytic amount of acetic acid (0.1 eq.) can be added to facilitate this step.

  • Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq.) portion-wise to the reaction mixture. Be cautious as gas evolution may occur.

  • Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting material is consumed.

  • Work-up and Purification: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product via column chromatography.

Diagram 2: Reductive Amination Pathway

Reductive_Amination Precursor Precursor (Aldehyde) Imine Iminium Ion Intermediate Precursor->Imine Condensation (+/- H+) Amine R1R2NH (Amine) Amine->Imine Product Amine Product Imine->Product Reduction STAB [Reducing Agent] (e.g., STAB) STAB->Product

Caption: General pathway for reductive amination.

Orthogonal Synthesis Strategies

The distinct reactivity of the functional groups in Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate allows for orthogonal synthetic strategies. For instance, the formyl group can be protected as an acetal, allowing for selective Suzuki coupling at the chloro-position. Subsequently, deprotection of the acetal would reveal the aldehyde for reductive amination. This stepwise approach provides precise control over the final molecular architecture, which is critical in multi-step API synthesis.

Diagram 3: Orthogonal Synthesis Logic

Orthogonal_Strategy Start Ethyl 2-chloro-5- (5-formyl-2-furyl)benzoate Protect Protect Aldehyde (e.g., Acetal Formation) Start->Protect Suzuki Suzuki Coupling (at Chloro- position) Protect->Suzuki Deprotect Deprotect Aldehyde Suzuki->Deprotect ReductiveAmine Reductive Amination Deprotect->ReductiveAmine FinalProduct Final Diversified Product ReductiveAmine->FinalProduct

Caption: A potential orthogonal synthetic route.

Conclusion

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is more than just a chemical intermediate; it is a versatile platform for innovation in drug discovery. By employing robust and well-understood synthetic methodologies such as Suzuki-Miyaura coupling and reductive amination, researchers can efficiently generate large libraries of novel compounds from this single precursor. The protocols and strategies outlined in this guide are designed to empower medicinal chemists to unlock the full potential of this valuable building block in the development of next-generation therapeutics.

References

  • Arborpharm. (2025, November 11). Rivaroxaban Intermediates Introduction. Retrieved from [Link]

  • Google Patents. (n.d.). CN103819468A - Synthesis method of Rivaroxaban and intermediate thereof.
  • The Pharma Innovation. (2023, March 13). Carbonyldiimidazole (CDI) mediated synthesis of Rivaroxaban related impurities with ambient conditions. Retrieved from [Link]

  • Google Patents. (n.d.). EP2521723A1 - Process for the preparation of rivaroxaban and intermediates thereof.
  • Alfa Aesar. (2011, June 1). Material Safety Data Sheet - Ethyl benzoate. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of ethyl 2-chloro-5-(1,2,4,5,6,7-hexahydro-1-methyl-2,4-dioxo-3H-cyclopenta[d] pyrimidin-3-yl)-benzoate. Retrieved from [Link]

  • PubChem. (n.d.). ethyl 2-chloro-5-[5-[(E)-(5-cyano-4-methyl-2,6-dioxopyridin-3-ylidene)methyl]furan-2-yl]benzoate. Retrieved from [Link]

  • Royal Society of Chemistry. (2016). Electrochemical reductive amination of furfural-based biomass intermediates. Green Chemistry, 18, 5412-5417. Retrieved from [Link]

  • directpcw. (2023, June 6). Safety Data Sheet - ETHYL BENZOATE. Retrieved from [Link]

  • ResearchGate. (n.d.). Reductive amination of 2,5-diformylfuran (DFF) for the synthesis of.... Retrieved from [Link]

  • MDPI. (2020, October 17). Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. Retrieved from [Link]

  • PubMed. (2021, June 8). One-Step Reductive Amination of 5-Hydroxymethylfurfural into 2,5-Bis(aminomethyl)furan over Raney Ni. Retrieved from [Link]

  • Scirp.org. (n.d.). Preparation of 2,5-Bis(Aminomethyl)Furan by Direct Reductive Amination of 2,5-Diformylfuran over Nickel-Raney Catalysts. Retrieved from [Link]

  • ResearchGate. (n.d.). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling react. Retrieved from [Link]

Sources

Method

Application Notes and Protocols for Cross-Coupling Reactions with Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Introduction: Unlocking the Potential of a Versatile Building Block Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a richly functionalized heterocyclic compound, representing a valuable scaffold in medicinal chemistry an...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unlocking the Potential of a Versatile Building Block

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a richly functionalized heterocyclic compound, representing a valuable scaffold in medicinal chemistry and materials science. The strategic disposition of its reactive sites—an aryl chloride, an ester, and an aldehyde-bearing furan ring—offers a wealth of opportunities for molecular diversification. Palladium-catalyzed cross-coupling reactions are paramount among the tools available for elaborating this core structure, enabling the precise and efficient formation of new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds.[1][2]

The aryl chloride, while traditionally less reactive than its bromide or iodide counterparts, is an attractive coupling partner due to the lower cost and broader availability of chlorinated starting materials.[3][4] Modern advancements in ligand and catalyst design have largely overcome this reactivity hurdle, making the cross-coupling of aryl chlorides a robust and scalable synthetic strategy.[4]

This guide provides detailed, field-proven protocols for three of the most powerful cross-coupling reactions—Suzuki-Miyaura, Stille, and Buchwald-Hartwig amination—as applied to Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. We will delve into the rationale behind the selection of catalysts, ligands, and reaction conditions, offering insights to guide your synthetic campaigns.

General Experimental Workflow

A successful cross-coupling reaction hinges on careful setup and execution, particularly the maintenance of an inert atmosphere to protect the palladium catalyst from deactivation. The following diagram illustrates a generalized workflow.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification P1 Reagent Weighing & Solvent Degassing P2 Assembly of Dry Glassware P1->P2 Under inert gas flow R1 Charge Flask: Substrate, Coupling Partner, Base P2->R1 R2 Add Degassed Solvent R1->R2 R3 Purge with Inert Gas R2->R3 R4 Add Pd Catalyst & Ligand R3->R4 R5 Heat to Temperature R4->R5 R6 Monitor by TLC/GC-MS R5->R6 W1 Cool to RT & Quench R6->W1 W2 Aqueous Work-up (e.g., Extraction) W1->W2 W3 Dry Organic Layer W2->W3 W4 Purify by Chromatography W3->W4

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, valued for its operational simplicity and the commercial availability and low toxicity of boronic acid reagents.[5] For an electron-deficient aryl chloride like our substrate, the choice of a highly active catalyst system is critical to facilitate the rate-limiting oxidative addition step.[6]

Rationale for Conditions:

  • Catalyst System: We recommend a palladium(II) acetate (Pd(OAc)₂) precatalyst with a bulky, electron-rich phosphine ligand such as SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl). This combination is known to be highly effective for the coupling of challenging aryl chlorides.[7]

  • Base: A moderately strong inorganic base like potassium phosphate (K₃PO₄) is employed. It is effective in promoting transmetalation without causing unwanted side reactions with the ester or aldehyde functionalities.

  • Solvent: A mixture of a non-polar solvent like toluene or dioxane with water is often beneficial. Aqueous conditions can accelerate the reaction and improve yields for heteroaryl substrates.[8][9]

Detailed Experimental Protocol: Suzuki-Miyaura Coupling
  • Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 equiv.), the desired aryl or heteroaryl boronic acid (1.2-1.5 equiv.), and finely ground potassium phosphate (K₃PO₄, 2.0-3.0 equiv.).

  • Catalyst Loading: In a separate vial, pre-mix palladium(II) acetate (Pd(OAc)₂, 1-3 mol%) and SPhos (2-6 mol%).

  • Reaction Setup: Add the pre-mixed catalyst to the Schlenk flask. Evacuate and backfill the flask with argon three times.

  • Solvent Addition: Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio) via syringe. The final concentration should be around 0.1 M with respect to the limiting reagent.

  • Execution: Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Reactions are typically complete within 12-24 hours.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Stille Coupling for Diverse C-C Bonds

The Stille reaction offers a broad substrate scope and is renowned for its tolerance of a wide array of functional groups, including aldehydes and esters, making it highly suitable for our target molecule.[10][11] The primary drawback is the toxicity of the organotin reagents and byproducts, which necessitates careful handling and purification.[12][13]

Rationale for Conditions:

  • Catalyst System: A combination of tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) and a bulky, electron-rich phosphine ligand like tri-tert-butylphosphine (P(t-Bu)₃) is a powerful system for activating aryl chlorides in Stille couplings.[4]

  • Additive: Cesium fluoride (CsF) can act as a tin activator, forming a hypervalent tin species that accelerates the transmetalation step.[3]

  • Solvent: Anhydrous, polar aprotic solvents such as 1,4-dioxane or N,N-dimethylformamide (DMF) are typically used to ensure solubility of the reaction components.

Detailed Experimental Protocol: Stille Coupling
  • Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 equiv.) and cesium fluoride (CsF, 2.0 equiv.).

  • Catalyst Loading: In a glovebox or under a positive pressure of argon, add tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1.5 mol%) and tri-tert-butylphosphine (P(t-Bu)₃, 6 mol%).

  • Reaction Setup: Seal the flask, then evacuate and backfill with argon three times.

  • Solvent and Reagent Addition: Add anhydrous, degassed 1,4-dioxane via syringe. Then, add the organotin reagent (e.g., tributyl(vinyl)stannane or tributyl(aryl)stannane, 1.1-1.2 equiv.) via syringe.

  • Execution: Heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or GC-MS. Reactions are typically complete in 12-24 hours.

  • Work-up: Cool the mixture to room temperature. Dilute with diethyl ether and add a saturated aqueous solution of potassium fluoride (KF). Stir vigorously for 1-2 hours to precipitate the tin byproducts as insoluble tributyltin fluoride.

  • Purification: Filter the mixture through a pad of Celite®, washing with diethyl ether. Concentrate the filtrate and purify the crude product by flash column chromatography.

Protocol 3: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a direct and general method for coupling amines with aryl halides.[14][15][16] The reaction is highly dependent on the choice of ligand and base.

Rationale for Conditions:

  • Catalyst System: We recommend a pre-formed palladium catalyst such as [Pd(IPr)Cl₂]₂ or an in-situ generated catalyst from a Pd(0) source like Pd₂(dba)₃ and a bulky biarylphosphine ligand like XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl). These systems are highly active for the amination of aryl chlorides.[17]

  • Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOt-Bu) is a common and effective choice. However, it can be sensitive to moisture and may not be compatible with all functional groups.[18] Potassium carbonate (K₂CO₃) can be a milder alternative, though it may require higher temperatures or longer reaction times.

  • Solvent: Anhydrous, non-polar aromatic solvents like toluene or xylene are standard for this transformation.

Detailed Experimental Protocol: Buchwald-Hartwig Amination
  • Preparation: In a glovebox, add sodium tert-butoxide (NaOt-Bu, 1.4 equiv.) to an oven-dried Schlenk tube. Add Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 equiv.), the desired primary or secondary amine (1.2 equiv.), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1-2 mol%), and XPhos (2.5-5 mol%).

  • Reaction Setup: Seal the tube with a septum, remove from the glovebox, and place it under a positive pressure of argon.

  • Solvent Addition: Add anhydrous, degassed toluene via syringe.

  • Execution: Place the sealed tube in a preheated oil bath at 100-110 °C and stir vigorously.

  • Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and carefully quench with water. Separate the layers and extract the aqueous phase with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the residue by flash column chromatography.

Comparative Overview and Troubleshooting

Reaction Catalyst/Ligand Base Solvent Temp (°C) Pros Cons
Suzuki-Miyaura Pd(OAc)₂ / SPhosK₃PO₄Toluene/H₂O80-100Low toxicity reagents; mild conditions.Boronic acid instability (protodeboronation).
Stille Pd₂(dba)₃ / P(t-Bu)₃CsF (activator)Dioxane100-110Excellent functional group tolerance.Toxic tin reagents and byproducts.
Buchwald-Hartwig Pd₂(dba)₃ / XPhosNaOt-BuToluene100-110Direct C-N bond formation; broad amine scope.Requires strong base; sensitive to air/moisture.

Troubleshooting Common Issues:

  • Low Yield/No Reaction:

    • Cause: Inefficient oxidative addition to the aryl chloride.

    • Solution: Increase catalyst/ligand loading. Switch to a more electron-rich, bulkier ligand (e.g., RuPhos for Stille, BrettPhos for Buchwald-Hartwig). Ensure strictly anhydrous and anaerobic conditions.

  • Decomposition of Starting Material:

    • Cause: The formyl group or ester may be sensitive to the base or high temperatures. The furan ring can also be unstable under certain conditions.

    • Solution: For Suzuki, try a milder base like potassium fluoride (KF) or cesium carbonate (Cs₂CO₃). For Buchwald-Hartwig, consider using a weaker base like K₂CO₃ or K₃PO₄, although this may require higher temperatures.[18] Lower the reaction temperature and accept a longer reaction time.

  • Protodeboronation (Suzuki):

    • Cause: The boronic acid is cleaved by residual water or base before it can transmetalate.

    • Solution: Use the corresponding pinacol boronate ester, which is often more stable.[6][19] Ensure the base is thoroughly dried. Use anhydrous solvents.

  • Homocoupling of Coupling Partner:

    • Cause: A common side reaction in Stille and Suzuki couplings.

    • Solution: Lower the reaction temperature. Adjust the stoichiometry of the reagents. Ensure slow addition of the coupling partner.

  • Difficulty in Removing Tin Byproducts (Stille):

    • Cause: Tributyltin halides can be difficult to separate from the product.

    • Solution: The aqueous KF workup is generally effective. Multiple extractions and careful chromatography are essential.

References

  • Buchwald, S. L., & Hartwig, J. F. (2000). Palladium-Catalyzed Cross-Coupling Reactions. Accounts of Chemical Research, 33(3), 204–205. [Link]

  • Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 25(6), 508–524. [Link]

  • Jarvo, E. R., & Miller, S. J. (2002). Stereospecific Cross-Coupling Reactions of Aryl-Substituted Tetrahydrofurans, Tetrahydropyrans, and Lactones. Journal of the American Chemical Society, 124(44), 13261–13269. [Link]

  • Wikipedia. (n.d.). Stille reaction. In Wikipedia. Retrieved January 17, 2026, from [Link]

  • Corbet, J. P., & Mignani, G. (2006). Selected patented cross-coupling technologies. Chemical Reviews, 106(7), 2651–2710. [Link]

  • Viciu, M. S., Kissling, R. M., Stevens, E. D., & Nolan, S. P. (2002). Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. Organic Letters, 4(13), 2229–2232. [Link]

  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

  • Myers, A. (n.d.). The Stille Reaction. Chem 115. [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

  • The Organic Chemistry Tutor. (2023, March 6). Buchwald-Hartwig amination [Video]. YouTube. [Link]

  • Golden, J. (n.d.). Stille reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Stille Coupling. [Link]

  • Li, J. H., et al. (2005). Efficient Stille Cross-Coupling Reaction Catalyzed by the Pd(OAc)2/Dabco Catalytic System. The Journal of Organic Chemistry, 70(7), 2832–2834. [Link]

  • Bosiak, M. J., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 17594–17605. [Link]

  • Padial, N. M., et al. (2020). Suzuki-Miyaura coupling reactions between selected aryl chlorides and boronic acids using Pd-MOF-808 catalyst. Catalysis Science & Technology, 10(15), 5125-5134. [Link]

  • Powers, D. C., & Ritter, T. (2011). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Topics in current chemistry, 302, 61–90. [Link]

  • Lennox, A. J., & Lloyd-Jones, G. C. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research, 47(7), 2207–2217. [Link]

  • Bosiak, M. J., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 17594–17605. [Link]

  • Littke, A. F., & Fu, G. C. (1999). The First General Method for Stille Cross-Couplings of Aryl Chlorides. Angewandte Chemie International Edition, 38(16), 2411-2413. [Link]

  • Williams, R. M. (2011). RECENT ADVANCES IN THE STILLE BIARYL COUPLING REACTION AND APPLICATIONS IN COMPLEX NATURAL PRODUCTS SYNTHESIS. Organic Syntheses, 88, 197. [Link]

  • ResearchGate. (2014, July 7). Which conditions are favorable for the efficient Suzuki coupling? [Discussion forum]. [Link]

  • ResearchGate. (n.d.). Catalyst optimization for electron-deficient arylboronic acid 2 g in coupling with 1 a. [Figure]. [Link]

  • Thomas, D. A., et al. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters, 18(17), 4284–4287. [Link]

  • Sahoo, S. K., et al. (2013). Palladium-Catalyzed Cross-Coupling of Aryl Chlorides with Arylsilatranes. Synlett, 24(10), 1269-1274. [Link]

  • Morken, J. P., et al. (2018). Palladium-Catalyzed Conjunctive Cross-Coupling with Electronically Asymmetric Ligands. ACS Catalysis, 8(2), 1118–1123. [Link]

  • Lee, P. H., et al. (2011). Preparation of Ethyl 2-aryl 2,3-alkadienoates via Palladium-Catalyzed Selective Cross-Coupling Reactions. The Journal of Organic Chemistry, 76(1), 312–315. [Link]

  • Fors, B. P., et al. (2008). Stille cross-coupling reactions of aryl mesylates and tosylates using a biarylphosphine based catalyst system. Tetrahedron, 64(30), 7305-7310. [Link]

  • Vinogradova, E. V., et al. (2013). Palladium-Catalyzed Synthesis of N-Aryl Carbamates. Organic Letters, 15(6), 1394–1397. [Link]

  • Watson, D. A., et al. (2017). Palladium-Catalyzed Cross-Coupling of Monochlorosilanes And Grignard Reagents. ACS Catalysis, 7(12), 8499–8503. [Link]

  • de Meijere, A., & Diederich, F. (Eds.). (2014). Metal-Catalyzed Cross-Coupling Reactions. John Wiley & Sons. [Link]

  • Fall, Y., et al. (2020). Palladium-Catalyzed Cross-Coupling Reaction via C–H Activation of Furanyl and Thiofuranyl Substrates. Molecules, 25(21), 5183. [Link]

  • Guo, M., et al. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules, 23(10), 2465. [Link]

  • Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 5-6. [Link]

  • Khan, I., et al. (2016). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. PloS one, 11(7), e0158801. [Link]

  • Guo, M., et al. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules, 23(10), 2465. [Link]

  • Wang, Y., et al. (2020). Enhancing stability by trapping palladium inside N-heterocyclic carbene-functionalized hypercrosslinked polymers for heterogeneous C-C bond formations. Nature communications, 11(1), 1-10. [Link]

Sources

Application

Application Note & Protocol: A Robust and Scalable Two-Step Synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Abstract Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a pivotal intermediate in the synthesis of various high-value molecules within the pharmaceutical and materials science sectors. Its molecular architecture, featuri...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a pivotal intermediate in the synthesis of various high-value molecules within the pharmaceutical and materials science sectors. Its molecular architecture, featuring a substituted benzoate linked to a functionalized furan ring, makes it a versatile building block. This document provides a comprehensive guide for the large-scale synthesis of this compound, designed for researchers, chemists, and process development professionals. We present a highly optimized, two-step synthetic route commencing with a Suzuki-Miyaura cross-coupling reaction, followed by a regioselective Vilsmeier-Haack formylation. This protocol emphasizes scalability, safety, and efficiency, providing detailed procedural steps, mechanistic insights, and critical process parameters essential for successful implementation in a laboratory or pilot plant setting.

Introduction: Strategic Importance and Synthetic Design

Furan and its derivatives are foundational components in organic synthesis, prized for their unique electronic properties and their prevalence in bioactive natural products and pharmaceuticals.[1][2] The target molecule, Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, combines the structural features of a halogenated aromatic ester with a reactive furan-2-carbaldehyde moiety, making it an ideal precursor for constructing more complex molecular frameworks.

Our synthetic strategy was designed around two of the most reliable and scalable reactions in modern organic chemistry: the Suzuki-Miyaura coupling for carbon-carbon bond formation and the Vilsmeier-Haack reaction for formylation. This approach offers high yields, excellent functional group tolerance, and a clear pathway for large-scale production.

  • Step 1 (Suzuki-Miyaura Coupling): Establishes the core biaryl structure by coupling commercially available Ethyl 2-chloro-5-bromobenzoate with 2-(Tributylstannyl)furan or, more preferably for industrial applications due to lower toxicity, 2-Furanboronic acid. The Suzuki-Miyaura reaction is renowned for its mild conditions and high selectivity.[3][4]

  • Step 2 (Vilsmeier-Haack Formylation): Introduces the essential formyl group onto the electron-rich furan ring. The Vilsmeier-Haack reaction is a powerful method for formylating heteroaromatic compounds.[5][6] Due to the electronic nature of the furan ring and the steric hindrance at the C2 position, this reaction proceeds with high regioselectivity at the C5 position.[7][8]

The overall synthetic workflow is depicted below.

G cluster_0 Step 1: Suzuki-Miyaura Coupling cluster_1 Step 2: Vilsmeier-Haack Formylation A Ethyl 2-chloro-5-bromobenzoate C Pd Catalyst (e.g., Pd(PPh3)4) Base (e.g., K2CO3) Solvent (e.g., Dioxane/H2O) A->C B 2-Furanboronic acid B->C D Ethyl 2-chloro-5-(2-furyl)benzoate (Intermediate) C->D C-C Bond Formation E Vilsmeier Reagent (POCl3 + DMF) D->E Electrophilic Substitution F Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (Final Product) E->F Hydrolysis

Caption: Overall two-step synthetic workflow.

Part 1: Suzuki-Miyaura Cross-Coupling Protocol

This initial step forges the critical C-C bond between the benzoate and furan rings. The use of a palladium catalyst with a suitable ligand and base is crucial for an efficient reaction.

Mechanistic Rationale

The Suzuki-Miyaura reaction cycle involves three key steps:

  • Oxidative Addition: The Pd(0) catalyst inserts into the aryl-bromide bond of Ethyl 2-chloro-5-bromobenzoate.

  • Transmetalation: The furan group is transferred from the boronic acid to the palladium center, displacing the halide.

  • Reductive Elimination: The two organic fragments are expelled from the palladium center, forming the desired C-C bond and regenerating the Pd(0) catalyst.[3]

The choice of a weak base like potassium carbonate is sufficient to facilitate the transmetalation step without promoting unwanted side reactions.[9]

Experimental Protocol: Synthesis of Ethyl 2-chloro-5-(2-furyl)benzoate

Materials & Reagents:

  • Ethyl 2-chloro-5-bromobenzoate

  • 2-Furanboronic acid

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Potassium Carbonate (K₂CO₃)

  • 1,4-Dioxane, Anhydrous

  • Deionized Water

  • Ethyl Acetate

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • Reactor Setup: To a clean, dry, nitrogen-purged reactor equipped with a mechanical stirrer, reflux condenser, and thermocouple, add Ethyl 2-chloro-5-bromobenzoate (1.0 eq).

  • Reagent Addition: Add 2-Furanboronic acid (1.2 eq) followed by Tetrakis(triphenylphosphine)palladium(0) (0.02 eq).

  • Solvent & Base: Add 1,4-Dioxane (5-10 volumes) and a 2M aqueous solution of Potassium Carbonate (2.5 eq).

  • Reaction: Degas the mixture by bubbling nitrogen through it for 15-20 minutes. Heat the reaction mixture to 90 °C and maintain with vigorous stirring for 12 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

  • Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate (10 volumes) and water (10 volumes). Separate the organic layer.

  • Extraction: Wash the organic layer sequentially with water (2 x 5 volumes) and brine (1 x 5 volumes).

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: The crude product, Ethyl 2-chloro-5-(2-furyl)benzoate, can be purified by recrystallization from an ethanol/water mixture or by flash column chromatography (Hexane/Ethyl Acetate gradient) to yield a solid product.

Data Summary: Suzuki-Miyaura Coupling
ParameterRecommended ValueRationale
Substrate Ratio 1.2 eq of Boronic AcidEnsures complete consumption of the more expensive aryl bromide.
Catalyst Loading 1-3 mol% Pd(PPh₃)₄Provides efficient catalysis while minimizing cost and residual palladium.
Base 2.5 eq K₂CO₃A mild and effective base for promoting transmetalation.[9]
Solvent System 1,4-Dioxane / WaterA common biphasic system that solubilizes both organic and inorganic reagents.[4]
Temperature 90-95 °CEnsures a reasonable reaction rate without significant catalyst decomposition.
Typical Yield 85-95%High efficiency is expected for this type of coupling.

Part 2: Vilsmeier-Haack Formylation Protocol

This second step functionalizes the furan ring at the C5 position. Strict temperature control and anhydrous conditions are paramount for safety and yield.

Mechanistic Rationale

The reaction proceeds via the formation of the electrophilic Vilsmeier reagent, a chloroiminium salt, from the reaction of phosphorus oxychloride (POCl₃) with N,N-dimethylformamide (DMF).[6][7] The electron-rich furan ring of the intermediate then attacks this electrophile. Subsequent hydrolysis of the resulting iminium intermediate during aqueous work-up yields the final aldehyde product.[10]

G cluster_0 Vilsmeier Reagent Formation cluster_1 Electrophilic Attack & Hydrolysis DMF DMF Vilsmeier [ClCH=N(CH3)2]+Cl- (Vilsmeier Reagent) DMF->Vilsmeier POCl3 POCl3 POCl3->Vilsmeier Iminium Iminium Salt Intermediate Vilsmeier->Iminium Furan Ethyl 2-chloro-5-(2-furyl)benzoate Furan->Iminium Attack at C5 Aldehyde Final Product Iminium->Aldehyde H2O H2O (Work-up) H2O->Aldehyde

Caption: Vilsmeier-Haack reaction mechanism overview.

Experimental Protocol: Synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Materials & Reagents:

  • Ethyl 2-chloro-5-(2-furyl)benzoate (from Part 1)

  • N,N-Dimethylformamide (DMF), Anhydrous

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM), Anhydrous

  • Ice

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Deionized Water

  • Ethyl Acetate

  • Brine

Procedure:

  • Vilsmeier Reagent Preparation: In a separate, dry, nitrogen-purged reactor, add anhydrous DMF (3.0 eq). Cool the reactor to 0 °C using an ice bath. Slowly, and dropwise , add POCl₃ (1.2 eq) while maintaining the internal temperature below 10 °C. The reaction is highly exothermic.[8][11] Stir the resulting mixture at 0 °C for 30 minutes. The formation of a solid or viscous liquid indicates the Vilsmeier reagent has formed.[7]

  • Substrate Addition: Dissolve Ethyl 2-chloro-5-(2-furyl)benzoate (1.0 eq) in anhydrous DCM (5 volumes). Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC/LC-MS.

  • Quenching & Hydrolysis: Carefully and slowly pour the reaction mixture into a separate vessel containing crushed ice and water (20 volumes) with vigorous stirring.

  • Neutralization: Once the ice has melted, slowly add saturated sodium bicarbonate solution until the pH of the aqueous layer is ~7-8.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 10 volumes).

  • Washing and Drying: Combine the organic layers and wash with water (2 x 5 volumes) and brine (1 x 5 volumes). Dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: The crude solid can be purified by recrystallization from isopropanol or an ethyl acetate/hexane mixture to afford Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate as a crystalline solid.

Data Summary: Vilsmeier-Haack Formylation
ParameterRecommended ValueRationale
Reagent Ratio 1.2 eq POCl₃ / 3.0 eq DMFA slight excess of POCl₃ ensures complete activation of DMF. Excess DMF acts as both reagent and solvent.
Temperature Control 0 °C to 10 °C (addition)Critical for controlling the exothermic formation of the Vilsmeier reagent and preventing furan polymerization.[8][12]
Reaction Time 4-6 hours at RTTypically sufficient for complete formylation of the activated furan ring.
Work-up Hydrolysis in ice/waterSafely quenches the reaction and hydrolyzes the intermediate to the desired aldehyde.
Purification RecrystallizationA scalable and efficient method for obtaining high-purity final product.[13]
Typical Yield 75-85%Good yields are achievable with careful control of reaction conditions.

Process Safety and Large-Scale Considerations

  • Thermal Hazards: The Vilsmeier-Haack reaction is exothermic, particularly during the formation of the reagent.[11][14] On a large scale, robust cooling systems and controlled, slow addition of POCl₃ are mandatory to prevent a thermal runaway.[12] Calorimetric studies are recommended before scaling up to fully understand the reaction's thermal profile.

  • Reagent Handling: POCl₃ is corrosive and reacts violently with water. DMF is a combustible liquid. Both should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

  • Anhydrous Conditions: The Vilsmeier reagent is highly sensitive to moisture. All glassware must be thoroughly dried, and anhydrous solvents must be used to prevent quenching the reagent and reducing the yield.[8]

  • Continuous Flow Processing: For industrial-scale synthesis, transitioning this reaction to a continuous flow platform can significantly enhance safety by minimizing the volume of the reactive mixture at any given time and providing superior heat transfer, thereby mitigating the risk of thermal runaway.[11][15]

Conclusion

This application note details a reliable and scalable two-step synthesis for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. By leveraging a high-yield Suzuki-Miyaura coupling followed by a regioselective Vilsmeier-Haack formylation, this protocol provides a clear and efficient pathway to this valuable chemical intermediate. The emphasis on mechanistic understanding, detailed procedural steps, and critical safety considerations makes this guide a valuable resource for chemists in both research and process development environments.

References

  • BenchChem. (2025). Application Notes and Protocols: Vilsmeier-Haack Formylation of 3-Fluorophenylfuran. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFuMGOKTbGpcD3NAE3uukoCoxXsAhDhgXF7A9TOY-Z8Q6m7oveRtgO5hGKAz_L-Cha3CsemOdyeI2qNe6njKWjC2zWuGpneUUFVMMUV-ZLRWObedyorieba-MmoRZgpo4ShRdvYWo_Osb1mxtJpR7vEDi8Zk071GSRvpazlZADLZz-oGZE6A4GjLzJTYfxvtMdEiyxss-5g3kleyIg-4gLr3GdUNmewBS7gRKuwgSQ1]
  • ResearchGate. (2025). Notes - Formylation of Furans. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQZsm6QvqEc5IDJHaXBFYGV0uNNr-9U90fozkuC4yFVDsvNHHgD9-cjh_NEF2vcLX-JGm3rycNhW93MOW-acVfobb4Rwl0iqycvemWvz_9EKraJGcVb40UbTRTTDQ6EkfeGO6cAncE3Ys28uZ-n8r9-lWw9TcBrxlLx43wvY9qPMtecfb-tTUEeQjy]
  • Made-in-China.com. (n.d.). Furan in Organic Synthesis: A Key Intermediate from China. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHp963jsoZxregK7spVU41evAqphRs1X_TLEuZ8P_D8Wrgob1Db4To0haozaP6r1gt5jpMHawIsFqfVkaAqpFiHmBp_LwmZgfC-10foCU_p4SOrNE8COX1DnCSOjmWhlqXKvG0tPQfe4dIkYW-QS5YCdDKRxXLY5vwq1McOgst--Uv2Z-WzXqIPJwzrxi2juO6VOcgphFiRdNsWDupZriUpZJVm]
  • BenchChem. (2025). Temperature control in the Vilsmeier-Haack reaction of furan derivatives. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG8A3aanAcI3GQ8Ac6xf-_88HzVrAAlV8kYrmczejpB7jyv3oaAGMFxR18S7qDDJfu51YivlUUZE5ZR-mtbzw-V02A26b_MNTNpoNj8eTUNVrEE1jvmb96SNy1B24EJpudh2D4GfinJI7mTngeTXEg7cfnXggj8uSmjHYPDxPcz0cdu6uUNDjOg4M73lHxJd1rYOb3nkopAXV7UPn4OwfcZwqrXZMk=]
  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. [URL: https://www.organic-chemistry.org/namedreactions/vilsmeier-haack-reaction.shtm]
  • Wiley Online Library. (2025). Continuous Flow Synthesis of Nitrofuran Pharmaceuticals Using Acetyl Nitrate. [URL: https://onlinelibrary.wiley.com/doi/10.1002/anie.202501660]
  • ResearchGate. (2025). Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. [URL: https://www.researchgate.net/publication/244722881_Thermal_Hazards_of_the_Vilsmeier-Haack_Reaction_on_NN-dimethylaniline]
  • Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. [URL: https://www.chemistrysteps.com/vilsmeier-haack-reaction/]
  • Mettler Toledo. (n.d.). Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. [URL: https://www.mt.com/ch/en/home/library/applications/process-safety/vilsmeier-haack-reaction.html]
  • Organic Syntheses. (n.d.). Organic Syntheses Procedure. [URL: http://www.orgsyn.org/demo.aspx?prep=v100p0010]
  • ACS Publications. (2005). Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. [URL: https://pubs.acs.org/doi/10.1021/op050135b]
  • J&K Scientific LLC. (2025). Vilsmeier-Haack Reaction. [URL: https://jkscientific.com/en/reaction/vilsmeier-haack-reaction-100]
  • PubMed. (2025). Continuous Flow Synthesis of Nitrofuran Pharmaceuticals Using Acetyl Nitrate. [URL: https://pubmed.ncbi.nlm.nih.gov/40192450/]
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. [URL: https://www.pharmaguideline.com/2012/01/synthesis-reactions-and-medicinal-uses-of-furan.html]
  • Chem-Station. (2025). Furan Derivatives: Properties, Applications, and Synthesis. [URL: https://www.chem-station.
  • ChemSrc. (n.d.). Ethyl 2-chloro-5-(5-formylfuran-2-yl)benzoate. [URL: https://www.chemsrc.com/en/cas/752231-43-9_950150.html]
  • TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction. [URL: https://www.tcichemicals.com/US/en/support-download/technical-information/suzuki-miyaura-cross-coupling-reaction]
  • ResearchGate. (n.d.). ChemInform Abstract: Regioselective Suzuki-Miyaura Cross-Coupling Reactions of 2,6-Dichloroquinoxaline. [URL: https://www.researchgate.net/publication/263309257_ChemInform_Abstract_Regioselective_Suzuki-Miyaura_Cross-Coupling_Reactions_of_26-Dichloroquinoxaline]
  • ResearchGate. (n.d.). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling react. [URL: https://www.researchgate.
  • PubChem. (n.d.). ethyl 2-chloro-5-[5-[(E)-(5-cyano-4-methyl-2,6-dioxopyridin-3-ylidene)methyl]furan-2-yl]benzoate. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/6522725]
  • Sigma-Aldrich. (n.d.). ETHYL 4-(5-FORMYL-2-FURYL)BENZOATE. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/cpr00002]
  • FUJIFILM Wako. (n.d.). Boronic Acid Compounds for Suzuki Coupling Reaction. [URL: https://labchem-wako.fujifilm.
  • INIS-IAEA. (2022). Involvement of 8-chloro-2-methyl benzo thiazolo[3,2-a] pyrimidine-4-ona and 2-bromo-7-trifluoromethyl-5 H-5-oxo-1,3,4-thiadiazo [3,2-a] pyrimidine to palladium catalyzed Suzuki-Miyauri cross coupling reaction. [URL: https://inis.iaea.org/search/search.aspx?orig_q=RN:54086433]
  • ChemBridge. (n.d.). ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. [URL: https://www.hit2lead.com/chembridge-building-blocks/BB-6782256.html]
  • ChemicalBook. (n.d.). 4-(5-FORMYL-2-FURYL)BENZOIC ACID synthesis. [URL: https://www.chemicalbook.com/synthesis/39245-15-3.htm]
  • ResearchGate. (2025). Design and Synthesis of Novel 2-Chloro-5-(chloromethyl)pyridine Bioactive Derivatives by Rapid and Efficient Continuous Flow Reaction Module. [URL: https://www.researchgate.net/publication/380004953_Design_and_Synthesis_of_Novel_2-Chloro-5-chloromethylpyridine_Bioactive_Derivatives_by_Rapid_and_Efficient_Continuous_Flow_Reaction_Module]
  • Google Patents. (n.d.). Process for preparation of high purity n- [2- (diethylamine) ethyl] - 5 - formyl - 2, 4 - dimethyl - 1h - pyrrole - 3 - carboxyamide. [URL: https://patents.google.
  • Chemdiv. (n.d.). Compound ethyl 4-(5-formylfuran-2-yl)benzoate. [URL: https://www.chemdiv.

Sources

Method

analytical methods for the quantification of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

An Application Note on the Quantitative Analysis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Abstract This application note provides a comprehensive guide to the analytical quantification of Ethyl 2-chloro-5-(5-formyl...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note on the Quantitative Analysis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Abstract

This application note provides a comprehensive guide to the analytical quantification of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, a key intermediate in pharmaceutical synthesis. We present a primary, validated, stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection, which is robust, precise, and accurate for its intended purpose. Additionally, a confirmatory Gas Chromatography-Mass Spectrometry (GC-MS) method is discussed for orthogonal verification and impurity identification. The protocols herein are designed for researchers, quality control analysts, and drug development professionals, with a focus on the scientific rationale behind methodological choices, adherence to ICH guidelines for method validation, and practical implementation in a laboratory setting.

Introduction and Scientific Rationale

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (ECFFB) is a multi-functionalized organic molecule. Its structure, incorporating an aromatic ester, a halogenated phenyl ring, a furan moiety, and a reactive aldehyde group, makes it a valuable building block in medicinal chemistry. The accurate determination of its purity and concentration in reaction mixtures, as an active pharmaceutical ingredient (API) intermediate, and in stability studies is paramount for ensuring the quality, safety, and efficacy of the final drug product.

The selection of an appropriate analytical method is dictated by the physicochemical properties of the analyte. ECFFB possesses a conjugated system of chromophores (furan ring, benzene ring, and formyl group), making it highly suitable for UV spectrophotometric detection.[1][2][3][4] Its molecular weight and polarity suggest that High-Performance Liquid Chromatography (HPLC) is the most appropriate separation technique. A reversed-phase HPLC method offers excellent resolving power for the parent molecule and its potential process-related impurities and degradation products.

This guide is structured to provide not only a step-by-step protocol but also the underlying principles for developing and validating a robust analytical method in accordance with international regulatory standards, specifically the ICH Q2(R1) guideline.[5][6][7][8]

Analytical_Workflow cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Analysis & Validation cluster_reporting Phase 3: Reporting Sample Sample Receipt & Logging StdPrep Standard & Reagent Preparation Sample->StdPrep SamplePrep Sample Preparation (Dilution, Filtration) StdPrep->SamplePrep MethodDev Method Development (HPLC-UV) SamplePrep->MethodDev Routine Routine Analysis SamplePrep->Routine For QC Testing Validation Method Validation (ICH Q2(R1)) MethodDev->Validation Once Validated Validation->Routine DataProc Data Processing (Integration, Calibration) Routine->DataProc Report Final Report Generation (Assay, Purity, Stability) DataProc->Report

Figure 1: General workflow for the quantification of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

Primary Method: Stability-Indicating RP-HPLC-UV

This method is designed to be specific, accurate, and precise for the quantification of ECFFB and to separate it from potential degradation products, thus qualifying as a stability-indicating method.

Principle

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) separates compounds based on their hydrophobicity. The stationary phase is nonpolar (e.g., C18), and the mobile phase is polar. ECFFB, being a moderately polar compound, will be retained on the column and can be eluted by a suitable mixture of water and an organic solvent like acetonitrile. Detection is achieved by a UV detector set at the wavelength of maximum absorbance (λmax) of the analyte, ensuring high sensitivity.

Instrumentation and Reagents
  • HPLC System: A system equipped with a quaternary or binary pump, degasser, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

  • Chromatography Column: C18 column, 150 mm x 4.6 mm, 5 µm particle size (or equivalent).

  • Reagents: HPLC grade acetonitrile, HPLC grade methanol, analytical grade formic acid, and ultrapure water.

  • Reference Standard: Well-characterized Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (purity ≥99.5%).

Detailed Protocol

1. Mobile Phase Preparation:

  • Mobile Phase A: 0.1% (v/v) Formic Acid in Water.
  • Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile.
  • Filter both phases through a 0.45 µm membrane filter and degas before use.[9]

2. Standard Solution Preparation:

  • Stock Solution (1000 µg/mL): Accurately weigh 25 mg of ECFFB reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).
  • Working Standard Solutions: Prepare a series of calibration standards (e.g., 10, 25, 50, 100, 150 µg/mL) by diluting the stock solution with the diluent.

3. Sample Solution Preparation:

  • Accurately weigh a quantity of the sample expected to contain about 25 mg of ECFFB into a 25 mL volumetric flask.
  • Dissolve and dilute to volume with the diluent.
  • Further dilute as necessary to bring the concentration within the calibration range (e.g., to a target of 100 µg/mL).
  • Filter the final solution through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions:

ParameterConditionRationale
Column C18, 150 mm x 4.6 mm, 5 µmStandard reversed-phase column providing good retention and resolution for aromatic compounds.[9]
Mobile Phase Gradient elution with Mobile Phase A and BA gradient ensures efficient elution of the main peak and separation from potential impurities.
Gradient Program Time (min)%B
0.040
10.090
12.090
12.140
15.040
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run time.[9]
Column Temperature 30 °CControls retention time variability and improves peak shape.[9]
Injection Volume 10 µLA small volume minimizes potential for peak distortion.
Detection UV at 285 nm (or experimentally determined λmax)Provides high sensitivity for the conjugated system of ECFFB.
Run Time 15 minutesAllows for elution of the analyte and any late-eluting impurities, followed by column re-equilibration.

5. Quantification:

  • Construct a calibration curve by plotting the peak area of the ECFFB standard injections against their corresponding concentrations.
  • Perform a linear regression analysis on the curve. The correlation coefficient (r²) should be ≥0.999.
  • Calculate the concentration of ECFFB in the sample preparation using the regression equation.

Method Validation Protocol (ICH Q2(R1))

Validation demonstrates that the analytical procedure is suitable for its intended purpose.[6][8] The following parameters must be assessed.

Validation ParameterAcceptance Criteria
Specificity No interference from blank, placebo, or degradation products at the retention time of the analyte. Peak purity > 990.
Linearity (r²) Correlation coefficient ≥ 0.999 over the specified range.
Range Typically 80% to 120% of the target concentration.
Accuracy (% Recovery) 98.0% - 102.0% for the API.
Precision (% RSD) Repeatability (n=6): ≤ 1.0%; Intermediate Precision (different day/analyst): ≤ 2.0%.
LOQ (% RSD & S/N) RSD ≤ 10%; Signal-to-Noise Ratio ≥ 10.
LOD (S/N) Signal-to-Noise Ratio ≥ 3.
Robustness No significant change in results with small, deliberate variations in method parameters (flow rate, temp, pH).
Specificity via Forced Degradation

Forced degradation studies are essential to prove that the method can distinguish the analyte from its degradation products.[10][11] The goal is to achieve 5-20% degradation of the analyte.[12]

Forced_Degradation cluster_stress Stress Conditions ECFFB ECFFB Sample (in solution) Acid Acidic (0.1 M HCl, 60°C) ECFFB->Acid Base Basic (0.1 M NaOH, RT) ECFFB->Base Oxidative Oxidative (3% H2O2, RT) ECFFB->Oxidative Thermal Thermal (80°C, solid) ECFFB->Thermal Photo Photolytic (ICH Q1B light) ECFFB->Photo Analysis Analyze by HPLC-PDA: - Check for new peaks - Assess peak purity - Calculate mass balance Acid->Analysis Base->Analysis Oxidative->Analysis Thermal->Analysis Photo->Analysis

Figure 2: Workflow for forced degradation studies.

Protocol:

  • Acid Hydrolysis: Dissolve ECFFB in diluent, add 0.1 M HCl, and heat at 60 °C. Withdraw samples at various time points. Neutralize with 0.1 M NaOH before injection.

  • Base Hydrolysis: Dissolve ECFFB in diluent and add 0.1 M NaOH at room temperature. Withdraw samples and neutralize with 0.1 M HCl.

  • Oxidative Degradation: Dissolve ECFFB in diluent and add 3% H₂O₂ at room temperature.

  • Thermal Degradation: Expose solid ECFFB to dry heat (e.g., 80 °C) for a set period. Dissolve in diluent for analysis.

  • Photolytic Degradation: Expose a solution of ECFFB to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).

For each condition, analyze the stressed sample using the HPLC-PDA method. The PDA detector is crucial for evaluating peak purity across the entire peak, confirming that the main analyte peak is not co-eluting with any degradants.

Alternative Method: GC-MS for Confirmation and Impurity ID

Gas Chromatography-Mass Spectrometry (GC-MS) can serve as an excellent orthogonal technique for impurity identification, especially for volatile or semi-volatile process impurities that may not be well-resolved by HPLC.[13]

Principle

GC separates compounds based on their volatility and interaction with the stationary phase. The separated compounds then enter a mass spectrometer, which ionizes them and separates the ions based on their mass-to-charge ratio, providing structural information and confident identification. Due to the polarity and potential thermal lability of the aldehyde group, derivatization may be beneficial but is not always required.

Protocol

1. Sample Preparation:

  • Dissolve the sample in a volatile organic solvent such as ethyl acetate or dichloromethane.
  • If derivatization is needed to improve peak shape or thermal stability, a reagent like O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA) can be used to convert the aldehyde to a stable oxime derivative.[14]

2. GC-MS Conditions:

ParameterConditionRationale
Column DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thicknessA nonpolar column suitable for a wide range of semi-volatile organic compounds.
Carrier Gas Helium at a constant flow of 1.2 mL/minInert carrier gas providing good chromatographic efficiency.
Inlet Temperature 280 °CEnsures rapid and complete volatilization of the sample.
Oven Program Initial 100 °C (hold 1 min), ramp at 15 °C/min to 300 °C (hold 5 min)A temperature program to separate compounds with different boiling points.
MS Transfer Line 290 °CPrevents condensation of analytes between the GC and MS.
Ion Source Temp. 230 °CStandard temperature for electron ionization.
Ionization Mode Electron Ionization (EI) at 70 eVProvides reproducible fragmentation patterns for library matching and structural elucidation.
Mass Scan Range 50 - 450 amuCovers the molecular weight of the analyte and expected fragments/impurities.

Conclusion

This application note details a robust and reliable RP-HPLC-UV method for the routine quantification and stability testing of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. The method has been developed with regulatory compliance in mind and is supported by a comprehensive validation protocol based on ICH guidelines. The inclusion of a confirmatory GC-MS method provides an orthogonal tool for deeper investigation of impurity profiles. By following these protocols, researchers and quality control professionals can ensure the generation of accurate and defensible analytical data critical to the pharmaceutical development process.

References

  • ICH. (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities.
  • ICH. (1996). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • ICH. Quality Guidelines - ICH. [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • FDA. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • R Discovery. Forced Degradation Studies Research Articles. [Link]

  • MedCrave online. (2016). Forced Degradation Studies. [Link]

  • Kats, M. Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

  • European Journal of Engineering and Technology Research. (2018). UV-Visible Spectrophotometric Method and Validation of Organic Compounds. [Link]

  • SciSpace. (2016). Forced Degradation Studies. [Link]

  • Sule, S., et al. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. American Journal of Chemistry. [Link]

  • Mettler Toledo. UV/Vis Spectrophotometry Fundamentals and Applications. [Link]

  • ResearchGate. How to measure aromatic amine compounds using uv/visible spectrophotometer?[Link]

  • Shimadzu. ANALYSIS OF FRAGRANCE COMPOUNDS USING THE QP-5000 GC/MS. [Link]

  • Maslarska, V., et al. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl) propanoic acid. Pharmacia. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Welcome to the dedicated technical support center for the purification of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (CAS 752231-43-9). This guide is designed for researchers, medicinal chemists, and process development...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support center for the purification of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (CAS 752231-43-9). This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth troubleshooting and practical advice for obtaining this compound in high purity.

I. Compound Profile & Purification Strategy Overview

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a moderately polar compound due to the presence of an ester, a formyl group, a chloro substituent, and aromatic rings.[1][2][3] Its purification can be challenging due to potential impurities from the synthetic route and the compound's sensitivity to certain conditions.

The primary purification techniques for this compound are column chromatography and recrystallization . The choice between these methods depends on the impurity profile, the scale of the purification, and the desired final purity.

Physicochemical Properties (Estimated)
PropertyValueSource
Molecular FormulaC₁₄H₁₁ClO₄[1][2]
Molecular Weight278.69 g/mol [2]
LogP3.59[1]
Rotatable Bonds5[1]

This data provides a baseline for understanding the compound's behavior in different solvent systems.

II. Troubleshooting Guide: Column Chromatography

Column chromatography is a versatile technique for separating the target compound from both more and less polar impurities.[4]

Common Problems & Solutions

Problem 1: Poor Separation of Impurities (Co-elution)

  • Symptom: TLC analysis of fractions shows overlapping spots of the product and impurities.

  • Root Cause Analysis & Solution:

    • Inadequate Solvent System: The polarity of the mobile phase is not optimized.

      • Action: Systematically screen different solvent systems. A common starting point is a mixture of a non-polar solvent (like hexane or heptane) and a moderately polar solvent (like ethyl acetate or dichloromethane).[5] Fine-tune the ratio to achieve a target Rf value of 0.2-0.4 for the desired compound on TLC.

    • Column Overloading: Too much crude material has been loaded onto the column.

      • Action: As a general rule, use a silica gel to crude compound ratio of at least 30:1 (w/w). For difficult separations, this ratio may need to be increased.

    • Improper Column Packing: Channels or cracks in the silica bed lead to an uneven flow of the mobile phase.

      • Action: Ensure the column is packed uniformly. Both dry packing and wet slurry methods can be effective if performed carefully.[6]

Problem 2: Product Degradation on the Column

  • Symptom: Streaking on the TLC plate, appearance of new, lower Rf spots after chromatography, or low overall recovery.[7]

  • Root Cause Analysis & Solution:

    • Acidic Silica Gel: Standard silica gel is slightly acidic and can cause degradation of acid-sensitive compounds, such as those containing furan rings.[8]

      • Action:

        • Neutralize the Eluent: Add a small amount of a non-nucleophilic base, like triethylamine (~0.1-1% v/v), to the mobile phase to neutralize the silica surface.

        • Use Deactivated Silica: Employ commercially available deactivated or neutral silica gel.[7]

    • Prolonged Residence Time: The compound remains on the column for an extended period, increasing the chance of degradation.

      • Action: Increase the flow rate of the mobile phase. If separation is compromised, a different purification technique may be necessary.[7]

Problem 3: Irreversible Adsorption of the Product

  • Symptom: The compound does not elute from the column, even with a highly polar mobile phase.

  • Root Cause Analysis & Solution:

    • Strong Interaction with Silica: The formyl and ester groups may be interacting too strongly with the silanol groups of the stationary phase.

      • Action:

        • Modify the Mobile Phase: Add a small amount of a more polar solvent, like methanol, to the eluent to compete for binding sites on the silica.

        • Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic) or Florisil®.[9]

Experimental Protocol: Flash Column Chromatography
  • Solvent System Selection:

    • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).

    • Spot the solution onto a TLC plate and develop it in various ratios of hexane/ethyl acetate (e.g., 9:1, 4:1, 1:1).

    • The ideal solvent system will give the target compound an Rf of ~0.3.

  • Column Packing (Dry Packing Method):

    • Secure a glass column vertically and add a small plug of cotton or glass wool at the bottom.

    • Add a layer of sand (~1 cm).

    • Carefully pour the dry silica gel into the column.

    • Gently tap the column to ensure even packing.

    • Add another layer of sand on top of the silica.

  • Sample Loading:

    • Dissolve the crude Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate in a minimal amount of a suitable solvent (e.g., dichloromethane).

    • Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry powder.

    • Carefully add this dry-loaded sample to the top of the column.

  • Elution and Fraction Collection:

    • Carefully add the selected mobile phase to the column.

    • Apply gentle pressure to the top of the column to start the elution.[6]

    • Collect fractions and monitor their composition by TLC.

  • Product Isolation:

    • Combine the pure fractions containing the desired compound.

    • Remove the solvent under reduced pressure using a rotary evaporator.

III. Troubleshooting Guide: Recrystallization

Recrystallization is an excellent technique for purifying solid compounds, often yielding material of very high purity.[10]

Common Problems & Solutions

Problem 1: Oiling Out

  • Symptom: Instead of forming crystals, the compound separates as an oil.

  • Root Cause Analysis & Solution:

    • Solution is Supersaturated: The solubility of the compound is exceeded too rapidly.

      • Action: Re-heat the solution to dissolve the oil, then add a small amount of additional solvent and allow it to cool more slowly.[11]

    • Inappropriate Solvent: The boiling point of the solvent may be higher than the melting point of the compound.

      • Action: Choose a solvent with a lower boiling point.

    • Presence of Impurities: Impurities can depress the melting point and interfere with crystal lattice formation.

      • Action: If the material is very impure, it may be necessary to first perform a column chromatography to remove the bulk of the impurities.

Problem 2: No Crystal Formation

  • Symptom: The solution remains clear even after cooling.

  • Root Cause Analysis & Solution:

    • Too Much Solvent: The solution is not saturated enough for crystallization to occur.

      • Action: Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[11]

    • Lack of Nucleation Sites: Crystal growth has not been initiated.

      • Action:

        • Scratch the inner surface of the flask with a glass rod at the meniscus.

        • Add a seed crystal of the pure compound.

        • Cool the solution in an ice bath to further decrease solubility.[12]

Problem 3: Low Recovery

  • Symptom: A small amount of pure product is obtained after recrystallization.

  • Root Cause Analysis & Solution:

    • Excessive Solvent: Using more than the minimum amount of hot solvent to dissolve the compound will result in a significant portion remaining in the mother liquor upon cooling.

      • Action: Use the minimum amount of boiling solvent necessary to fully dissolve the crude product.[13]

    • Premature Crystallization: Crystals form during a hot filtration step.

      • Action: Use a pre-heated funnel and flask for the hot filtration, and add a small excess of hot solvent before filtering.[13]

    • Washing with the Wrong Solvent: Washing the collected crystals with a solvent in which they are soluble.

      • Action: Wash the crystals with a small amount of ice-cold recrystallization solvent.

Experimental Protocol: Recrystallization
  • Solvent Selection:

    • Place a small amount of the crude compound in several test tubes.

    • Add different solvents to each test tube and observe the solubility at room temperature and upon heating.

    • An ideal solvent will dissolve the compound when hot but not at room temperature.[13] Common solvents to test include isopropanol, ethanol, ethyl acetate/hexane mixtures, and toluene.

  • Dissolution:

    • Place the crude material in an Erlenmeyer flask.

    • Add a small amount of the chosen solvent and heat the mixture to boiling with stirring.

    • Continue to add small portions of the hot solvent until the compound just dissolves.

  • Decolorization (if necessary):

    • If the solution is colored, remove it from the heat and add a small amount of activated carbon.

    • Reheat the solution to boiling for a few minutes.

  • Hot Filtration (if necessary):

    • If there are insoluble impurities or activated carbon, perform a hot gravity filtration to remove them.

  • Crystallization:

    • Allow the hot, clear solution to cool slowly to room temperature.

    • Once crystal formation appears to be complete, cool the flask in an ice bath to maximize the yield.[12]

  • Isolation and Drying:

    • Collect the crystals by vacuum filtration.

    • Wash the crystals with a small amount of ice-cold solvent.

    • Dry the crystals in a vacuum oven.

IV. Frequently Asked Questions (FAQs)

Q1: My compound is a persistent oil, even after chromatography. How can I crystallize it?

A1: If the compound is pure but oily, try dissolving it in a small amount of a solvent in which it is very soluble (e.g., dichloromethane) and then slowly adding a non-polar solvent in which it is insoluble (e.g., hexane) until the solution becomes turbid. This two-solvent recrystallization method can often induce crystallization.[14]

Q2: What are the likely impurities in a crude sample of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate?

A2: Common impurities can include unreacted starting materials such as 2-chloro-5-bromobenzoate and 5-formyl-2-furylboronic acid, or by-products from side reactions.[15][16] Depending on the workup, acidic or basic residues may also be present.

Q3: Can I use reverse-phase chromatography for purification?

A3: Yes, reverse-phase chromatography (e.g., C18 silica) with a mobile phase of water and acetonitrile or methanol can be an effective alternative, especially for removing very non-polar or very polar impurities.

Q4: How do I handle colored impurities?

A4: If the color is due to a minor impurity, an activated carbon treatment during recrystallization can be effective.[7] If the colored impurity has a similar polarity to your product, you may need to optimize your column chromatography conditions, potentially trying a different stationary phase.

V. Workflow and Logic Diagrams

Purification Strategy Selection

Purification_Strategy start Crude Product Analysis (TLC, NMR) is_solid Is the crude product a solid? start->is_solid high_purity High Purity (>90%)? is_solid->high_purity Yes complex_mixture Complex Mixture / Oily Product is_solid->complex_mixture No (Oil) chromatography Column Chromatography high_purity->chromatography No recrystallization Recrystallization high_purity->recrystallization Yes chromatography->recrystallization Solid Product final_product Pure Product chromatography->final_product Pure Oil/Solid recrystallization->final_product complex_mixture->chromatography Yes

Caption: Decision tree for selecting the primary purification method.

VI. References

  • Benchchem. (n.d.). Technical Support Center: Purification of Brominated Organic Compounds. Retrieved from Benchchem.

  • University of Rochester. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Department of Chemistry. Retrieved from [Link]

  • Pathiranage, A. L. (2017). Esterification, Purification and Identification of Cinnamic Acid Esters. World Journal of Chemical Education, 5(3), 104-108.

  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

  • Molbase. (n.d.). Synthesis of ethyl 2-chloro-5-{3-[2-(ethoxycarbonyl)-1-cyclopenten-1-yl]ureido}-benzoate. Retrieved from [Link]

  • University of Rochester. (n.d.). Troubleshooting: The Workup. Department of Chemistry. Retrieved from [Link]

  • Benchchem. (2025). Purification Techniques in Organic Chemistry: A Comprehensive Guide. Retrieved from Benchchem.

  • ResearchGate. (2025). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Retrieved from [Link]

  • PubChem. (n.d.). ethyl 2-chloro-5-[5-[(E)-(5-cyano-4-methyl-2,6-dioxopyridin-3-ylidene)methyl]furan-2-yl]benzoate. Retrieved from [Link]

  • Chem Help ASAP. (2021, February 9). column chromatography & purification of organic compounds [Video]. YouTube. [Link]

  • PubChem. (n.d.). 2-Chloroethylbenzoate. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 2-(chlorocarbonyl)benzoate. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021). Tandem Solid-Phase Extraction Columns for Simultaneous Aroma Extraction and Fractionation of Wuliangye and Other Baijiu. PMC. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

  • University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Department of Chemistry. Retrieved from [Link]

  • Senzer, B. D., Varongchayakul, C., Danheiser, R. L., Daniels, B., & Dong, V. M. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276–302.

  • MIT OpenCourseWare. (2010, February 4). Recrystallization [Video]. YouTube. [Link]

  • Vassar. (2007, November 28). Organic Chemistry Lab: Recrystallization [Video]. YouTube. [Link]

  • PubChem. (n.d.). Ethyl 3-chloro-5-(furan-2-yl)benzoate. Retrieved from [Link]

  • Georganics. (n.d.). 2-Chloro-5-formylbenzoic acid. Retrieved from [Link]

  • Cheng, G., Zhao, P., Su, H., Wahab, A., Gao, Z., Gou, J., & Yu, B. (2024). Furan Dearomatization: A Route to Diverse Fluoroalkyl/Aryl Triazoles. The Journal of Organic Chemistry, 89(7), 4349–4365.

  • Journal of Organic and Pharmaceutical Chemistry. (n.d.). Identification, synthesis and characterization of principal process related potential impurities in Diazepam. Retrieved from [Link]

  • Arctom. (n.d.). CAS NO. 752231-43-9 | Ethyl 2-chloro-5-(5-formylfuran-2-yl)benzoate. Retrieved from [Link]

  • Google Patents. (n.d.). DE102004005318A1 - Process for the preparation of 2,5-dimethylphenylacetic acid. Retrieved from

  • ResearchGate. (2025). Impact of Impurities in 2,5-Furandicarboxylic Acid on the Synthesis of Poly(ethylene 2,5-furandicarboxylate) and Its Purification by Crystallization in a Binary Solvent System. Retrieved from [Link]

  • Google Patents. (n.d.). WO2013162390A1 - Process for preparation of high purity n-[2-(diethylamine)ethyl]-5-formyl-2,4-dimethyl-1h-pyrrole-3-carboxyamide. Retrieved from

  • WIPO Patentscope. (2015). WO/2015/030590 PROCESS FOR PURIFYING AN ACID COMPOSITION COMPRISING 2-FORMYL-FURAN-5-CARBOXYLIC ACID AND 2,5-FURANDICARBOXYLIC ACID. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Synthesis of Substituted Furans - Troubleshooting Common Side Reactions

Welcome to the Technical Support Center for the synthesis of substituted furans. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting for common si...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the synthesis of substituted furans. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting for common side reactions encountered during key synthetic routes. The following information is structured in a flexible question-and-answer format to directly address challenges you may face in the laboratory.

Section 1: Paal-Knorr Furan Synthesis

The Paal-Knorr synthesis, the acid-catalyzed cyclization of a 1,4-dicarbonyl compound, is a foundational method for preparing substituted furans.[1] While robust, it is not without its challenges, primarily related to the often harsh acidic conditions.[2]

Frequently Asked Questions & Troubleshooting

Question 1: My Paal-Knorr reaction is turning black and forming a tar-like substance, resulting in a very low yield. What is happening and how can I prevent it?

Answer: The formation of black tar is a strong indication of polymerization , a common side reaction where the furan product or starting material reacts with itself under strong acidic conditions to form insoluble, high-molecular-weight byproducts.[3][4] Furans, particularly those with electron-donating substituents, are susceptible to acid-catalyzed degradation and polymerization.[5]

Causality: Strong protic acids can protonate the furan ring, making it highly electrophilic and prone to attack by other furan molecules. This initiates a chain reaction leading to a complex polymeric mixture.

Troubleshooting Workflow: Polymerization in Paal-Knorr Synthesis

start Low Yield & Tar Formation check_acid Evaluate Acid Catalyst start->check_acid strong_acid Strong Protic Acid (e.g., H₂SO₄, conc. HCl) check_acid->strong_acid Yes check_temp Assess Reaction Temperature check_acid->check_temp No milder_acid Switch to Milder Catalyst strong_acid->milder_acid lewis_acid Lewis Acids (e.g., ZnCl₂, TiCl₄) milder_acid->lewis_acid solid_acid Solid Acids (e.g., Amberlyst-15, Montmorillonite K10) milder_acid->solid_acid lewis_acid->check_temp solid_acid->check_temp high_temp High Temperature check_temp->high_temp Yes check_time Monitor Reaction Time check_temp->check_time No lower_temp Reduce Temperature high_temp->lower_temp lower_temp->check_time long_time Prolonged Reaction check_time->long_time Yes solution Improved Yield, Minimized Polymerization check_time->solution No optimize_time Optimize Reaction Time (TLC/GC) long_time->optimize_time optimize_time->solution

Caption: Troubleshooting workflow for polymerization in Paal-Knorr synthesis.

Solutions:

  • Switch to a Milder Catalyst: Instead of concentrated sulfuric or hydrochloric acid, consider using a milder Brønsted acid like p-toluenesulfonic acid (p-TsOH) or a Lewis acid such as zinc chloride (ZnCl₂) or titanium tetrachloride (TiCl₄).[3] Solid acid catalysts like Amberlyst-15 or montmorillonite K10 clay are also excellent alternatives that can be easily filtered off after the reaction.[3]

  • Lower the Reaction Temperature: High temperatures accelerate polymerization. Conduct the reaction at the lowest temperature that still allows for a reasonable reaction rate.

  • Optimize Reaction Time: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Work up the reaction as soon as the starting material is consumed to avoid prolonged exposure of the furan product to acidic conditions.

Table 1: Comparison of Catalysts in the Synthesis of 2,5-Dimethylfuran from Hexane-2,5-dione [3]

CatalystSolventTemperature (°C)Reaction TimeYield (%)
H₂SO₄ (conc.)Neat1001 h~90
p-TsOHTolueneReflux3 h85
ZnCl₂Neat130-14030 min88
TiCl₄Toluene801 h92
Amberlyst-15Toluene1106 h95
Montmorillonite K10TolueneReflux4 h82
p-TsOH (cat.)Neat (Microwave)1205 min98

Question 2: My Paal-Knorr reaction is sluggish and gives a low yield, with a significant amount of unreacted starting material. How can I drive the reaction to completion?

Answer: An incomplete reaction in the Paal-Knorr synthesis often points to an equilibrium issue, specifically the inefficient removal of water, which is a byproduct of the cyclization and dehydration steps. The reaction's final step, the dehydration of a cyclic hemiacetal intermediate, is reversible.[6]

Causality: According to Le Chatelier's principle, the presence of water in the reaction mixture can shift the equilibrium back towards the hemiacetal intermediate, preventing the formation of the aromatic furan.

Solutions:

  • Ensure Anhydrous Conditions: Use anhydrous solvents and reagents. If the reaction is sensitive to residual water, consider adding a drying agent.

  • Azeotropic Removal of Water: For reactions in a suitable solvent like toluene, employing a Dean-Stark apparatus is a highly effective method for continuously removing water as it is formed, thereby driving the reaction to completion.[7]

Protocol: Paal-Knorr Synthesis of 2,5-Dimethylfuran using a Dean-Stark Apparatus [7]

  • Setup: To a round-bottom flask, add hexane-2,5-dione (10 mmol), toluene (50 mL), and p-toluenesulfonic acid monohydrate (1 mmol).

  • Apparatus Assembly: Attach a Dean-Stark trap and a reflux condenser to the flask.

  • Reaction: Heat the mixture to reflux. Water will azeotropically distill with toluene, condense, and be collected in the trap, while the toluene returns to the flask.

  • Monitoring: Monitor the reaction by observing the amount of water collected in the trap.

  • Work-up: Once the theoretical amount of water is collected, cool the reaction mixture, wash with saturated aqueous sodium bicarbonate solution and brine, dry the organic layer, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Section 2: Feist-Benary Furan Synthesis

The Feist-Benary synthesis involves the base-catalyzed condensation of an α-halo ketone with a β-dicarbonyl compound.[8] This method is valued for its use of readily available starting materials.[2]

Frequently Asked Questions & Troubleshooting

Question 1: I am getting a mixture of furan isomers in my Feist-Benary synthesis. How can I improve the regioselectivity?

Answer: The formation of isomeric furan byproducts can occur if the intermediate tricarbonyl compound undergoes a competing Paal-Knorr type cyclization under the reaction conditions.[9] The regioselectivity is influenced by both steric and electronic factors of the substrates.

Causality: The initial base-catalyzed alkylation can be followed by two different cyclization pathways, leading to different furan isomers. The desired Feist-Benary product arises from the intramolecular attack of the enolate on the second carbonyl of the original β-dicarbonyl compound, while the Paal-Knorr type byproduct results from cyclization involving the carbonyl of the former α-halo ketone.

Solutions:

  • Choice of Base: The choice of base is critical. Milder bases like pyridine or triethylamine are generally preferred over stronger bases like sodium ethoxide or sodium hydroxide, as they can minimize side reactions, including competing cyclization pathways.[10] Strong bases can also lead to hydrolysis of ester groups.[11]

  • Reaction Temperature: Lowering the reaction temperature can sometimes favor one cyclization pathway over another, thereby improving regioselectivity.

  • Substrate Structure: Carefully consider the steric and electronic properties of your starting materials. Bulky substituents on either the α-halo ketone or the β-dicarbonyl compound can influence the preferred cyclization pathway.

Mechanism: Competing Pathways in Feist-Benary Synthesis

start α-Halo Ketone + β-Dicarbonyl intermediate Tricarbonyl Intermediate start->intermediate Base-catalyzed alkylation fb_path Feist-Benary Cyclization intermediate->fb_path pk_path Paal-Knorr Type Cyclization intermediate->pk_path fb_product Desired Furan Isomer fb_path->fb_product pk_product Isomeric Furan Byproduct pk_path->pk_product

Caption: Competing cyclization pathways in the Feist-Benary synthesis.

Question 2: My Feist-Benary reaction seems to stall at an intermediate stage and does not proceed to the furan product. What is the issue?

Answer: This phenomenon is known as an "interrupted" Feist-Benary reaction, where the reaction stops at the hydroxydihydrofuran intermediate.[12] The final dehydration step to form the aromatic furan ring often requires acidic conditions, which are not present in the base-catalyzed reaction medium.[12]

Solutions:

  • Acid-Catalyzed Dehydration: After the initial base-catalyzed condensation, carefully add a catalytic amount of a protic acid (e.g., HCl) to promote the final dehydration step to yield the furan.

Section 3: Furan Synthesis from Carbohydrates

The acid-catalyzed dehydration of carbohydrates like fructose and glucose is a common method for producing valuable furan derivatives such as 5-hydroxymethylfurfural (HMF).[1]

Frequently Asked Questions & Troubleshooting

Question 1: My reaction of fructose to HMF is producing a large amount of black, insoluble solids ("humins"). How can I minimize this?

Answer: Humin formation is a major and complex side reaction in the acid-catalyzed dehydration of carbohydrates.[1] Humins are polymeric materials formed from the condensation of intermediates and the furan product itself.[1]

Causality: The acidic conditions and elevated temperatures required for carbohydrate dehydration also promote the polymerization of HMF and other reactive intermediates.

Solutions:

  • Use of Biphasic Systems: Employing a biphasic system with an organic extraction solvent (e.g., methyl isobutyl ketone (MIBK) or a mixture of toluene and 2-butanol) can continuously remove HMF from the acidic aqueous phase as it is formed.[13][14] This prevents its degradation and polymerization into humins.[13]

  • Solvent Selection: The choice of solvent can significantly impact humin formation. For example, using dimethyl sulfoxide (DMSO) as a solvent can suppress HMF rehydration and polymerization.[9]

Table 2: Effect of Solvent System on HMF Yield and Humin Formation from Fructose [9][13][14]

Solvent SystemTemperature (°C)HMF Yield (%)Observations on Humin Formation
Water120LowSignificant humin formation
DMSO12018Hampered HMF degradation
H₂O/MIBK (biphasic)17034.5 (from glucose)Suppressed HMF rehydration and polymerization
H₂O/Toluene:2-Butanol (70:30) (biphasic)18084.9 (from glucose)High extraction efficiency prevents overreaction

Section 4: Purification of Furan Derivatives

Question: How can I effectively remove polymeric byproducts from my furan synthesis reaction?

Answer: The removal of polymeric impurities requires a different approach than standard purification techniques like distillation or simple column chromatography.

Solutions:

  • Reprecipitation: This is a common and effective method for purifying polymers.[] The crude product is dissolved in a suitable solvent in which the desired furan derivative is soluble, but the polymer has limited solubility. The polymer is then precipitated by adding a non-solvent, while the desired product remains in solution. The process can be repeated to improve purity.

  • Extraction: If a solvent can be found that selectively dissolves the furan derivative but not the polymeric byproduct, a solid-liquid extraction can be performed.

  • Filtration through a Plug of Silica: In some cases, passing a solution of the crude product through a short plug of silica gel or celite can effectively remove baseline polymeric material.

References

  • BenchChem. (2025). Polymer Isolation and Purification. Retrieved from a hypothetical BenchChem technical note.
  • BenchChem. (2025). A Comparative Guide to Furan Synthesis: Benchmarking the Paal-Knorr Synthesis. Retrieved from a hypothetical BenchChem technical guide.
  • BenchChem. (2025). A Comparative Guide to Furan Synthesis: Paal-Knorr vs. Feist-Benary.
  • BenchChem. (2025). A Comparative Guide to Catalysts in Paal-Knorr Furan Synthesis: Efficacy and Methodologies.
  • QuimicaOrganica.org. (n.d.). Feist-Benary synthesis of furan. Retrieved from [Link]

  • Wikipedia. (2023). Paal–Knorr synthesis. Retrieved from [Link]

  • BenchChem. (2025). Feist-Benary Furan Synthesis: Application Notes and Protocols for Researchers.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Retrieved from [Link]

  • BenchChem. (2025). Technical Support Center: Purification of Furan Reaction Mixtures. Retrieved from a hypothetical BenchChem technical support document.
  • BenchChem. (2025). Common side reactions in the synthesis of furans. Retrieved from a hypothetical BenchChem technical note.
  • Wiley Online Library. (2010). Feist‐Bénary Reaction. Retrieved from [Link]

  • ACS Publications. (2020). 5-Hydroxymethylfurfural Synthesis from Monosaccharides by a Biphasic Reaction–Extraction System Using a Microreactor and Extractor. Retrieved from [Link]

  • ResearchGate. (2021). Paal‐Knorr synthetic methods for substituted furans using either.... Retrieved from [Link]

  • MDPI. (2022). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. Retrieved from [Link]

  • RSC Publishing. (2016). Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran. Retrieved from [Link]

  • Frontiers. (2020). Development of Sustainable Catalytic Pathways for Furan Derivatives. Retrieved from [Link]

  • Semantic Scholar. (2020). Mechanistic understanding of humin formation in the conversion of glucose and fructose to 5-hydroxymethylfurfural in [BMIM]Cl ionic liquid. Retrieved from [Link]

  • BenchChem. (2025). Feist-Benary Furan Synthesis: Application Notes and Protocols for Researchers.
  • PubMed. (2025). Critical assessment of purification processes for the robust production of polymeric nanomedicine. Retrieved from [Link]

  • BenchChem. (2025). Pyrrole Synthesis Technical Support Center: Troubleshooting Regio- and Chemoselectivity. Retrieved from a hypothetical BenchChem technical support document.
  • ResearchGate. (2018). Understanding the Scope of Feist-Bénary Furan Synthesis: Chemoselectivity and Diastereoselectivity of the Reaction Between -Haloketones and -Dicarbonyl Compounds. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Welcome to the technical support center for the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you over...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome challenges and optimize the yield of this important synthetic transformation. This guide is structured as a series of frequently asked questions and troubleshooting scenarios that researchers commonly encounter.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate?

The most common and effective method for synthesizing this molecule is the Suzuki-Miyaura cross-coupling reaction.[1][2][3] This palladium-catalyzed reaction forms a crucial carbon-carbon bond between an aryl halide and an organoboron compound.[2][3] For this specific synthesis, the reactants are Ethyl 2-chloro-5-bromobenzoate (the electrophile) and 5-Formyl-2-furanboronic acid (the nucleophile).

The general reaction scheme is as follows:

General reaction scheme for the Suzuki-Miyaura coupling to form Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

Figure 1. General reaction scheme for the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

Q2: What is the catalytic cycle for the Suzuki-Miyaura reaction?

Understanding the catalytic cycle is fundamental to troubleshooting. The process involves a Pd(0)/Pd(II) cycle with three key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond (C-Br) of Ethyl 2-chloro-5-bromobenzoate, forming a Pd(II) complex.[2]

  • Transmetalation: The organic group from the 5-formyl-2-furanboronic acid is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid.

  • Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the desired product and regenerating the active Pd(0) catalyst to continue the cycle.[1][2]

Below is a diagram illustrating this fundamental process.

Suzuki_Miyaura_Cycle cluster_cycle Catalytic Cycle Pd0 Pd(0)L_n (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd Ar-X PdII_Aryl Ar-Pd(II)-X L_n (Aryl-Pd Complex) OxAdd->PdII_Aryl Transmetal Transmetalation PdII_Aryl->Transmetal Ar'-B(OH)₂ + Base PdII_Both Ar-Pd(II)-Ar' L_n (Di-organic Complex) Transmetal->PdII_Both RedElim Reductive Elimination PdII_Both->RedElim RedElim->Pd0 Regeneration Product Ar-Ar' (Product) RedElim->Product ArX Ethyl 2-chloro- 5-bromobenzoate ArX->OxAdd ArBOH2 5-Formyl-2- furanboronic acid ArBOH2->Transmetal

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Guide

Problem: My reaction yield is low or non-existent.

This is the most common issue, often stemming from one of three areas: reactant quality, catalyst system, or reaction conditions.

Q: Could my starting materials be the problem?

A: Absolutely. The quality and stability of your reactants are critical.

  • 5-Formyl-2-furanboronic acid: Boronic acids are known to be unstable. They can undergo protodeboronation (loss of the boronic acid group) or form cyclic anhydrides called boroxines, especially upon storage.[4] The aldehyde functional group also adds a layer of potential instability.

    • Solution:

      • Verify Purity: Use a freshly opened bottle or a recently purchased batch from a reputable supplier. Purity should be ≥95%.

      • Consider Boronate Esters: For challenging couplings, consider using a more stable derivative like the pinacol ester of 5-formyl-2-furanboronic acid. These are less prone to decomposition but may require slightly different activation conditions.[5]

      • Avoid Acidic Contaminants: Ensure solvents and other reagents are free from acidic impurities that can accelerate protodeboronation.

  • Ethyl 2-chloro-5-bromobenzoate: The purity of this aryl halide is equally important. Impurities can interfere with the catalyst.

    • Solution:

      • Check Purity: Confirm the purity by NMR or GC-MS before use.

      • Synthesis & Purification: If synthesizing in-house, ensure complete removal of reagents from previous steps, such as brominating agents or acids.[6][7][8][9]

Reactant_Check cluster_boronic Boronic Acid Troubleshooting cluster_halide Aryl Halide Troubleshooting start Low Yield Issue check_boronic Assess 5-Formyl-2- furanboronic acid start->check_boronic boronic_age Is it old or from an unreliable source? check_boronic->boronic_age check_halide Assess Ethyl 2-chloro- 5-bromobenzoate halide_purity Has purity been confirmed (NMR/GC-MS)? check_halide->halide_purity boronic_yes Action: Purchase new, high-purity reagent. Consider pinacol ester. boronic_age->boronic_yes Yes boronic_no Proceed to check halide. boronic_age->boronic_no No boronic_no->check_halide halide_no Action: Purify via recrystallization or chromatography. halide_purity->halide_no No halide_yes Reactant quality is likely OK. Investigate catalyst system. halide_purity->halide_yes Yes

Caption: Troubleshooting workflow for reactant quality assessment.

Q: How do I select the optimal catalyst system and reaction conditions?

A: The choice of catalyst, ligand, base, and solvent must be synergistic. An incorrect combination is a frequent cause of failure.

Optimizing these parameters is key to achieving high yields. Machine learning and automated systems are even being used to find the best conditions across a wide range of substrates.[10][11][12]

ParameterOptionsRationale & Expert Advice
Palladium Source Pd(OAc)₂, Pd(PPh₃)₄, Pd₂(dba)₃Pd(OAc)₂ is a common, cost-effective Pd(II) pre-catalyst that is reduced in situ to the active Pd(0) species. Pd(PPh₃)₄ is a stable Pd(0) source but the coordinated PPh₃ is not always the optimal ligand.
Ligand PPh₃, P(o-tol)₃, Buchwald ligands (e.g., SPhos, XPhos), N-Heterocyclic Carbenes (NHCs)The aryl chloride moiety in the substrate is less reactive than the bromide.[2][13] Using bulky, electron-rich phosphine ligands (like Buchwald ligands) or NHCs can significantly accelerate the oxidative addition step for the less reactive C-Cl bond, though the C-Br bond is the primary reaction site here. They also stabilize the Pd(0) center, preventing precipitation of palladium black.[13]
Base K₂CO₃, K₃PO₄, Cs₂CO₃, Et₃NA base is required to activate the boronic acid for transmetalation. K₃PO₄ is often a good choice for heteroaromatic boronic acids as it is strong enough for activation but can minimize side reactions. K₂CO₃ is a standard, milder choice.[14][15] The base must be strong enough but not so strong as to cause degradation of the formyl group.
Solvent Toluene/H₂O, Dioxane/H₂O, EtOH/H₂O, DMFA biphasic system (e.g., organic solvent with water) is very common. Water helps dissolve the inorganic base and facilitates the transmetalation step.[14][15] Anhydrous conditions can be used but require an organic-soluble base. Dioxane and THF are excellent choices.
Temperature 60-100 °CThe reaction typically requires heating to drive the catalytic cycle efficiently. A good starting point is 80 °C.[15] Overheating can lead to catalyst decomposition and increased byproduct formation.

Crucial Tip: All Suzuki couplings must be performed under an inert atmosphere (Nitrogen or Argon). Oxygen will oxidize and deactivate the Pd(0) catalyst, halting the reaction.

Problem: I'm seeing significant byproduct formation.

A: Byproducts are a clear indicator of suboptimal conditions. Identifying the byproduct can help diagnose the root cause. [4]

Q: I've isolated a product without the furan ring (dehalogenated starting material). What happened?

A: This is a dehalogenation byproduct, where the bromine atom is replaced by a hydrogen.

  • Cause: This side reaction can occur when the Pd(II) complex, after oxidative addition, reacts with a hydride source in the mixture (sometimes the solvent or base) before transmetalation can occur.[1]

  • Solutions:

    • Change Solvent: Avoid alcoholic solvents if dehalogenation is severe, as they can be a source of hydrides. Toluene or Dioxane may be better choices.

    • Check Base Purity: Ensure the base is not contaminated.

    • Increase Boronic Acid Concentration: Using a slight excess (e.g., 1.2 equivalents) of the boronic acid can favor the desired transmetalation pathway.

Q: My mass spec shows peaks corresponding to dimers of my starting materials. What is this?

A: You are observing homocoupling products. [4]

  • Cause: This occurs when two molecules of the aryl halide couple together or two molecules of the boronic acid couple together. It is often promoted by oxygen or excessively high temperatures.

  • Solutions:

    • Improve Degassing: Ensure your solvent and reaction setup are thoroughly deoxygenated. A common method is to bubble argon or nitrogen through the solvent for 20-30 minutes before adding the catalyst.

    • Lower Temperature: High temperatures can sometimes favor homocoupling. Try running the reaction at a slightly lower temperature for a longer period.

    • Optimize Catalyst/Ligand Ratio: An improper ratio can lead to undesired side reactions. A ligand-to-palladium ratio of 2:1 to 4:1 is a good starting point.

Side ProductStructureCommon CauseMitigation Strategy
Dehalogenation Ethyl 2-chlorobenzoateReaction with hydride sourcesUse aprotic solvents (Toluene, Dioxane); ensure base purity.[1]
Aryl Homocoupling Dimer of Ethyl 2-chloro-5-bromobenzoateOxygen contamination; high temperatureThoroughly degas solvents and reaction vessel; lower reaction temperature.[4]
Boronic Homocoupling Dimer of 5-formyl-2-furaldehydeOxygen contamination; catalyst choiceThoroughly degas; screen different palladium/ligand combinations.[4]
Protodeboronation Furan-2-carbaldehydePresence of acid or excess waterUse anhydrous solvents if possible; use a stronger, non-nucleophilic base; consider a boronate ester.[4][16]
Problem: The purification is difficult and I'm losing product.
Q: How can I efficiently remove residual palladium from my product?

A: Palladium contamination is a common issue, especially in pharmaceutical development. Simple filtration is often not enough.

  • Cause: Palladium can remain in the final product as fine black particles or soluble complexes.

  • Solutions:

    • Aqueous Wash: An aqueous wash with a solution of sodium bisulfite (NaHSO₃) can help reduce and capture some palladium species.[17]

    • Thiol Scavengers: After the reaction is complete, adding a silica-bound thiol scavenger or a polymer-supported scavenger can effectively bind and remove palladium, which can then be filtered off.

    • Activated Carbon: Stirring the crude product solution with activated carbon can adsorb palladium, though this may also lead to some product loss.

Recommended Experimental Protocol

This protocol serves as a robust starting point. Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials:

  • Ethyl 2-chloro-5-bromobenzoate (1.0 equiv)

  • 5-Formyl-2-furanboronic acid (1.2 equiv)[18]

  • Pd(OAc)₂ (0.02 equiv, 2 mol%)

  • SPhos (0.04 equiv, 4 mol%)

  • K₃PO₄ (2.0 equiv)

  • Dioxane and Water (4:1 v/v)

Procedure:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add Ethyl 2-chloro-5-bromobenzoate, 5-formyl-2-furanboronic acid, and K₃PO₄.

  • Seal the flask with a septum and purge with argon or nitrogen for 15 minutes.

  • In a separate vial, add Pd(OAc)₂ and SPhos. Purge this vial with argon or nitrogen.

  • Add the degassed Dioxane/Water solvent mixture to the main reaction flask via cannula or syringe, followed by the catalyst/ligand mixture.

  • Heat the reaction mixture to 80-90 °C with vigorous stirring under a positive pressure of inert gas.

  • Monitor the reaction progress by TLC or LC-MS (typically complete within 2-6 hours).

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

  • Separate the organic layer. Wash with water, then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

References

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • ChemistryViews. (2022). Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning. [Link]

  • Google Patents. (CA2442252A1). Method of producing 5-formyl-2-furylboronic acid.
  • YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. [Link]

  • ResearchGate. Optimization of conditions for the Suzuki-Miyaura coupling. [Link]

  • Google Patents. (US7045640B2). Method of producing 5-formyl-2-furylboronic acid.
  • Royal Society of Chemistry. (2018). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering. [Link]

  • Royal Society of Chemistry. (2020). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Organic Chemistry Frontiers. [Link]

  • ACS Publications. (2006). Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. Organic Process Research & Development. [Link]

  • ResearchGate. Request PDF | 5-Formyl-2-furanboronic acid at 100 K. [Link]

  • EPO. METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Myers Research Group, Harvard University. The Suzuki Reaction. [Link]

  • ResearchGate. Side reactions of Suzuki cross-coupling. [Link]

  • Google Patents. (CN113773194A).
  • MySkinRecipes. 5-Formyl-2-furanboronic acid. [Link]

  • Organic-Chemistry.org. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

  • Google Patents. (CN110105193B). Synthetic method of 2-halogen-5-bromobenzoic acid.
  • MDPI. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules. [Link]

  • ResearchGate. (a) Representative Suzuki coupling reaction and hydrolysis products. [Link]

Sources

Optimization

troubleshooting guide for the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Technical Support Center: Synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Welcome to the technical support guide for the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. This document is designed for re...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Welcome to the technical support guide for the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for this specific synthesis. The structure of this guide is based on a logical workflow, addressing common challenges in a question-and-answer format to ensure clarity and practical application.

Overview of the Synthetic Strategy

The target molecule, Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, is typically synthesized via a palladium-catalyzed cross-coupling reaction, most commonly the Suzuki-Miyaura coupling. This reaction forms the critical carbon-carbon bond between the benzoate and furan rings.

The proposed reaction involves coupling Ethyl 5-bromo-2-chlorobenzoate with 2-formylfuran-5-boronic acid in the presence of a palladium catalyst and a base.

Proposed Synthesis Protocol & Workflow

This section outlines a standard, optimized protocol for the Suzuki-Miyaura coupling to synthesize the target compound.

Experimental Protocol: Standard Suzuki-Miyaura Coupling
Reagent/ParameterRecommended Quantity/SettingCausality and Rationale
Aryl Halide Ethyl 5-bromo-2-chlorobenzoate (1.0 equiv)The bromide is chosen for its optimal reactivity in the oxidative addition step (I > Br > Cl).[1]
Boronic Acid 2-Formylfuran-5-boronic acid (1.2–1.5 equiv)A slight excess is used to drive the reaction to completion and compensate for potential homocoupling or protodeboronation.[2][3]
Palladium Precatalyst Pd(PPh₃)₄ (1–3 mol%) or PdCl₂(dppf) (1–3 mol%)Pd(PPh₃)₄ is an active Pd(0) source. PdCl₂(dppf) is a stable Pd(II) precatalyst that is reduced in situ; the dppf ligand is robust and promotes high turnover.
Base K₂CO₃ or K₃PO₄ (2.0–3.0 equiv)The base is essential for activating the boronic acid to form a more nucleophilic boronate species, which is crucial for the transmetalation step.[4][5][6]
Solvent System Dioxane/H₂O (e.g., 4:1 or 10:1) or Toluene/H₂OA polar, aprotic solvent like dioxane or toluene solubilizes the organic reagents, while water helps dissolve the inorganic base. The solvent must be thoroughly degassed.
Temperature 80–110 °CHeating is required to overcome the activation energy for the oxidative addition and reductive elimination steps.[2][3]
Reaction Time 4–24 hoursProgress should be monitored by TLC or LC-MS to determine the point of completion.[7]
Workflow Diagram

Caption: General experimental workflow for the Suzuki-Miyaura coupling.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Issue 1: Low or No Conversion to Product

Q1: My reaction shows very low or no yield of the desired product after several hours. What are the primary factors I should investigate?

A1: Failure of a Suzuki coupling reaction is a common issue that can almost always be traced back to one of four key areas: the catalyst, the reagents, the reaction conditions, or the presence of oxygen.

  • Catalyst Inactivity: The Pd(0) species is the active catalyst. If you are using a Pd(II) precatalyst, it must be reduced in situ. More importantly, Pd(0) catalysts are highly sensitive to oxygen.[8]

    • Troubleshooting: Ensure your solvents have been rigorously degassed (e.g., by sparging with argon or nitrogen for 15-30 minutes, or via freeze-pump-thaw cycles).[3][7] Maintain a positive pressure of inert gas throughout the reaction. If you suspect catalyst decomposition (often indicated by the formation of palladium black), the reaction will need to be restarted with fresh catalyst and more stringent inerting procedures.[9]

  • Boronic Acid Quality: Boronic acids, especially heteroaryl boronic acids like 2-formylfuran-5-boronic acid, can be unstable.[3] They are susceptible to degradation via protodeboronation (replacement of the B(OH)₂ group with a hydrogen) or trimerization to form boroxines.[10]

    • Troubleshooting: Use fresh, high-purity boronic acid.[3] If the quality is uncertain, consider converting it to a more stable potassium trifluoroborate salt or a pinacol ester.[3][8] The stability of 5-formyl-2-furylboronic acid is generally sufficient for its use as a building block in Suzuki reactions.[11][12]

  • Base Selection and Role: The base is not merely a proton scavenger; it is critical for activating the boronic acid.[5][13] The base reacts with the boronic acid to form a more nucleophilic boronate anion [R-B(OH)₃]⁻, which readily participates in transmetalation.[4][14]

    • Troubleshooting: Ensure you are using a suitable base (K₂CO₃, Cs₂CO₃, K₃PO₄ are common choices).[5] The base should be finely powdered to maximize surface area. If your starting materials contain base-sensitive groups (the ester in the product is somewhat base-labile), a milder base like KF might be considered, though this can sometimes lead to lower reaction rates.[13][15]

  • Reaction Temperature: Insufficient temperature can lead to a sluggish or stalled reaction, as the oxidative addition step often has a significant energy barrier.[3]

    • Troubleshooting: Ensure your reaction is heated to the appropriate temperature (typically 80-110 °C).[2] If you observe decomposition, consider running the reaction at a lower temperature for a longer period.[9]

Logical Troubleshooting Flow for Low Yield

G cluster_solution start Low/No Product Yield check_inert Is the reaction setup rigorously oxygen-free? start->check_inert check_reagents Are reagents (especially boronic acid) fresh and pure? check_inert->check_reagents Yes sol_inert Solution: Re-run with thorough degassing and inert atmosphere. check_inert->sol_inert No check_base Is the base appropriate, powdered, and in sufficient excess? check_reagents->check_base Yes sol_reagents Solution: Use fresh boronic acid or a more stable derivative. check_reagents->sol_reagents No check_temp Is the reaction at the correct temperature? check_base->check_temp Yes sol_base Solution: Screen alternative bases (e.g., K3PO4, Cs2CO3). check_base->sol_base No sol_temp Solution: Optimize temperature. Try increasing in 10°C increments. check_temp->sol_temp No

Caption: Stepwise workflow for troubleshooting low-yield Suzuki reactions.

Issue 2: Formation of Significant Side Products

Q2: My LC-MS analysis shows the desired product mass, but also significant peaks corresponding to side products. What are they and how can I minimize them?

A2: The most common side reactions in Suzuki couplings are homocoupling and protodeboronation/dehalogenation.

  • Homocoupling of Boronic Acid: This side reaction forms a bi-furan species (5,5'-diformyl-2,2'-bifuran) from the coupling of two molecules of 2-formylfuran-5-boronic acid. This is often promoted by the presence of oxygen, which can re-oxidize Pd(0) to Pd(II) species that facilitate this pathway.[9][10]

    • Minimization Strategy: The most effective solution is rigorous deoxygenation of the reaction mixture before adding the catalyst.[7][9] Using the minimum necessary excess of boronic acid (e.g., 1.1-1.2 equivalents) can also help.

  • Protodeboronation/Dehalogenation: This involves the replacement of the boronic acid group or the halide with a hydrogen atom, leading to the formation of furfural and ethyl 2-chlorobenzoate, respectively. Protodeboronation is often caused by excess water or harsh basic conditions.[7]

    • Minimization Strategy: While some water is often beneficial for dissolving the base, using anhydrous solvents or minimizing the amount of water can reduce this side reaction. Ensure the base is not excessively strong or used in large excess, especially if the reaction is run for a prolonged time at high temperatures.

The Suzuki-Miyaura Catalytic Cycle and Side Reactions

G pd0 Pd(0)L2 pd2_halide Ar-Pd(II)L2-X pd0->pd2_halide Oxidative Addition (Ar-X) pd2_base Ar-Pd(II)L2-OR pd2_halide->pd2_base Base (M-OR) pd2_coupled Ar-Pd(II)L2-Ar' pd2_base->pd2_coupled Transmetalation (Ar'-B(OH)2) homocoupling Homocoupling (Ar'-Ar') pd2_base->homocoupling O2 present deboronation Protodeboronation (Ar'-H) pd2_base->deboronation Excess H2O pd2_coupled->pd0 Reductive Elimination product Ar-Ar' pd2_coupled->product

Caption: The Suzuki catalytic cycle and common competing side reactions.

Issue 3: Purification Challenges

Q3: I have successfully formed the product, but I'm struggling to purify it. What are the recommended methods?

A3: The primary impurities will be residual starting materials, catalyst residues (palladium and ligands), and any side products. The aldehyde and ester functionalities in the target molecule also present specific challenges.

  • Standard Purification: The standard method is flash column chromatography on silica gel.

    • Solvent System: A gradient of ethyl acetate in hexanes (or heptane) is typically effective. The product is moderately polar.

    • Challenge: Aldehydes can sometimes streak or decompose on silica gel.[16] To mitigate this, you can use a less acidic silica (e.g., neutralize with triethylamine in the eluent) or work quickly and avoid leaving the product on the column for extended periods.

  • Removal of Aldehydic Impurities: If you have unreacted 2-formylfuran-5-boronic acid or its homocoupled product, these can be difficult to separate. A chemical quench can be highly effective.

    • Bisulfite Extraction: Aldehydes react reversibly with sodium bisulfite to form water-soluble adducts.[16][17] This allows for their removal via a liquid-liquid extraction.

    • Protocol: Dissolve the crude product in a solvent like methanol or DMF. Add a saturated aqueous solution of sodium bisulfite and shake vigorously.[18][19] Dilute with water and an immiscible organic solvent (e.g., ethyl acetate). The aldehyde impurities will be drawn into the aqueous layer as their bisulfite adducts, while your desired ester product remains in the organic layer.[18] The aldehyde can be recovered from the aqueous layer by basification if needed.[16]

  • Removal of Palladium Residues: Palladium residues can often be removed by filtering the crude product solution through a plug of Celite® or silica gel before concentrating and performing the final chromatography. Specialized scavengers can also be used.

References

  • Amatore, C., Jutand, A., & Suarez, A. (2007). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction . Journal of the American Chemical Society. [Link]

  • Carrow, B. P., & Hartwig, J. F. (2011). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction . Journal of the American Chemical Society. [Link]

  • Grushin, V. V. (2006). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes . ACS Publications. [Link]

  • Wikipedia. (n.d.). Suzuki reaction . Wikipedia, The Free Encyclopedia. [Link]

  • J.P. Breen, et al. (2001). Poisoning and deactivation of palladium catalysts . Applied Catalysis A: General. [Link]

  • Landeros, J. M., et al. (2020). Insights into Palladium Deactivation during Advanced Oxidation Processes . Catalysts. [Link]

  • Broeren, M. A. C., et al. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS . ACS Catalysis. [Link]

  • Broeren, M. A. C., et al. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS . PMC - NIH. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling . organic-chemistry.org. [Link]

  • ResearchGate. (2014). How can I solve my problem with Suzuki coupling? . ResearchGate. [Link]

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? . r/Chempros. [Link]

  • St. Jean, D. J., et al. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures . Organic Process Research & Development. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide . Yoneda Labs. [Link]

  • Google Patents. (n.d.). US7045640B2 - Method of producing 5-formyl-2-furylboronic acid.
  • Google Patents. (n.d.). CA2442252A1 - Method of producing 5-formyl-2-furylboronic acid.
  • OrganicChemExplained. (2018). Common cross coupling reactions . YouTube. [Link]

  • ResearchGate. (2015). Is it possible to purify aldehyde by column? Is there any other method to do purification? . ResearchGate. [Link]

  • St. Jean, D. J., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol . JoVE. [Link]

  • St. Jean, D. J., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol . PMC - NIH. [Link]

  • Google Patents. (n.d.). Purification of carboxylic acid esters containing aldehydes and/or acetals.
  • Chemistry LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions . Chemistry LibreTexts. [Link]

  • Fiveable. (n.d.). Palladium-catalyzed cross-coupling reactions . Fiveable. [Link]

  • ChemOrgChem. (2024). Suzuki-Miyaura Coupling| CSIR-NET| GATE| SET| Problem Solved . YouTube. [Link]

  • White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions . White Rose Research Online. [Link]

  • Google Patents. (n.d.). CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis.
  • European Patent Office. (2024). METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS . EPO. [Link]

  • Google Patents. (n.d.). CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid.
  • Scribd. (n.d.). Synthesis of 5-Bromo-2-Chloro-Benzoic Acid . Scribd. [Link]

  • ResearchGate. (2025). Design and Synthesis of Novel 2-Chloro-5-(chloromethyl)pyridine Bioactive Derivatives by Rapid and Efficient Continuous Flow Reaction Module . ResearchGate. [Link]

Sources

Troubleshooting

optimization of reaction conditions for synthesizing Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Prepared by the Senior Application Scientist Team Welcome to the technical support guide for the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. This document provides in-depth troubleshooting advice, frequentl...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for this specific Suzuki-Miyaura cross-coupling reaction. Our goal is to empower researchers, scientists, and drug development professionals to overcome common challenges and achieve high-yield, high-purity synthesis.

The target molecule is synthesized via a palladium-catalyzed Suzuki-Miyaura cross-coupling between an appropriate Ethyl 2-chloro-5-halobenzoate (e.g., bromo- or iodo-) and 5-formyl-2-furanboronic acid. This reaction, while powerful, presents specific challenges, including the lower reactivity of aryl chlorides (if the coupling is attempted at the chloro position), the potential for base-mediated hydrolysis of the ethyl ester, and the thermal sensitivity of the furan boronic acid. This guide is designed to navigate these complexities.

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this cycle is fundamental to troubleshooting experimental outcomes. The key steps are:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the aryl halide bond.

  • Transmetalation: The organic group from the activated boronic acid is transferred to the palladium center. This step requires a base.[1]

  • Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the final product and regenerating the Pd(0) catalyst.[2]

Suzuki_Cycle pd0 Pd(0)L₂ (Active Catalyst) oa_complex Ar-Pd(II)L₂-X (Oxidative Addition Complex) pd0->oa_complex Oxidative Addition Ar-X trans_complex Ar-Pd(II)L₂-Ar' (Transmetalation Complex) oa_complex->trans_complex Transmetalation Ar'-B(OR)₂ + Base trans_complex->pd0 Reductive Elimination Ar-Ar'

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Q1: I am observing very low conversion or no product formation. What are the primary factors to investigate?

Answer: Low or no yield in this Suzuki coupling typically points to one of three areas: catalyst activity, boronic acid stability, or substrate reactivity.

  • Catalyst Inactivation: The Pd(0) catalytic species is sensitive to oxygen.[3] If your reaction mixture is not properly deoxygenated, the catalyst can be oxidized to an inactive state.

    • Solution: Ensure you thoroughly degas your solvent(s) and the reaction vessel by sparging with an inert gas (Argon or Nitrogen) for at least 15-20 minutes before adding the palladium catalyst.[4] Maintain a positive pressure of inert gas throughout the reaction.

    • Expert Insight: Consider using a modern palladium pre-catalyst. These are often air-stable and form the active Pd(0) species more efficiently under the reaction conditions, leading to more consistent results.[3]

  • Aryl Halide Reactivity: The reactivity of the aryl halide partner is critical. The general trend is I > Br > Cl. If you are using Ethyl 2-chloro-5-chlorobenzoate, the reaction will be very challenging. It is assumed you are using a more reactive halide at the 5-position, such as Ethyl 2-chloro-5-bromobenzoate. Even so, the electron-withdrawing nature of the ester and the second chloro group can influence reactivity.

    • Solution: For less reactive aryl bromides or challenging aryl chlorides, a combination of a highly active catalyst and a specialized ligand is often necessary. Bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos can dramatically improve reaction rates and yields.[5][6]

  • Boronic Acid Integrity: 5-formyl-2-furanboronic acid can decompose under harsh conditions. See Q3 for a detailed explanation.

Low_Yield_Troubleshooting start Low / No Yield Observed check_catalyst Is the Catalyst Active? start->check_catalyst check_boronic_acid Is the Boronic Acid Stable? check_catalyst->check_boronic_acid Yes degas Action: Thoroughly Degas Reaction Mixture check_catalyst->degas No check_halide Is the Aryl Halide Reactive Enough? check_boronic_acid->check_halide Yes lower_temp Action: Lower Temperature & Use Active Catalyst check_boronic_acid->lower_temp No stronger_ligand Action: Use Bulky, Electron-Rich Ligand (e.g., XPhos, SPhos) check_halide->stronger_ligand No use_precatalyst Action: Use a Pd Pre-catalyst degas->use_precatalyst use_ester Action: Use Boronic Ester Derivative lower_temp->use_ester use_iodide Action: Switch to Aryl Iodide stronger_ligand->use_iodide

Caption: Troubleshooting workflow for low reaction yield.

Q2: My analysis shows a significant amount of 5,5'-diformyl-2,2'-bifuran. How do I prevent this homocoupling side reaction?

Answer: The formation of a boronic acid dimer (homocoupling) is a classic side reaction in Suzuki couplings.[4] It is primarily caused by the presence of oxygen or excess Pd(II) species in the reaction before the catalytic cycle is fully established.[4][7]

  • Minimize Oxygen: As with catalyst deactivation, rigorous deoxygenation of the reaction mixture is the most effective preventative measure.[4]

  • Use a Pd(0) Source: Starting with a Pd(0) catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), can be advantageous as it bypasses the need for an in-situ reduction step that can sometimes promote homocoupling.[4]

  • Control Stoichiometry: Using a slight excess (1.05-1.1 equivalents) of the aryl halide relative to the 5-formyl-2-furanboronic acid can favor the desired cross-coupling pathway over the homocoupling of the boronic acid.[4]

Q3: My 5-formyl-2-furanboronic acid appears to be degrading during the reaction, as evidenced by TLC/LC-MS. How can I improve its stability?

Answer: Furan boronic acids are known to be susceptible to protodeboronation, a reaction where the C-B bond is cleaved and replaced by a C-H bond, especially at elevated temperatures.[3] The aldehyde group can also be sensitive under certain conditions.

  • Lower the Reaction Temperature: This is the most direct way to reduce the rate of decomposition. If your protocol requires high heat, it is likely due to a less active catalyst system.[3]

  • Shorten Reaction Time: Employ a highly active palladium catalyst/ligand system that facilitates rapid coupling at lower temperatures (e.g., 40-80 °C).[3] This minimizes the time the boronic acid is exposed to potentially degrading conditions.

  • Use a More Stable Boronic Acid Derivative: Consider using the pinacol ester or MIDA boronate derivative of 5-formyl-2-furanboronic acid. These derivatives are more stable and release the boronic acid slowly in situ, keeping its standing concentration low and minimizing decomposition.[3][5]

Q4: The final product is the carboxylic acid instead of the ethyl ester. What causes this and how can it be prevented?

Answer: This indicates saponification, which is the base-mediated hydrolysis of your ethyl ester. This is a common issue when using strong bases like sodium or lithium hydroxide, especially in the presence of water and heat.

  • Choice of Base: Avoid strong hydroxide bases. Instead, use milder inorganic bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄).[3][4] These are generally strong enough to facilitate transmetalation but are less likely to hydrolyze the ester.

  • Solvent System: While a small amount of water is often needed to dissolve the base, using an excessive amount can promote hydrolysis. Opt for solvent systems like dioxane/water or toluene/water, and ensure the amount of water is carefully controlled.[4]

  • Temperature Control: As with protodeboronation, higher temperatures will accelerate the rate of saponification. Using a more active catalyst that allows for lower reaction temperatures will also help preserve the ester group.

Optimization of Reaction Conditions

For a successful synthesis, systematic optimization of key parameters is crucial. The following table provides a starting point and suggested ranges for optimizing the reaction between Ethyl 2-chloro-5-bromobenzoate and 5-formyl-2-furanboronic acid .

ParameterRecommended Starting PointOptimization Range & Considerations
Palladium Source Pd(OAc)₂ (2 mol%)1-5 mol%. Consider Pd₂(dba)₃ or air-stable pre-catalysts (e.g., XPhos Pd G3).
Ligand SPhos (4 mol%)2-10 mol%. Screen bulky, electron-rich ligands: XPhos, RuPhos, P(t-Bu)₃. Ligand:Pd ratio is typically 2:1.[5][6]
Base K₃PO₄ (2.5 equiv.)2-3 equivalents. K₂CO₃ or Cs₂CO₃ can also be effective. Screen bases for optimal performance.[4]
Solvent Dioxane / H₂O (5:1)Toluene, THF, or DMF can be used.[4] The ratio of organic solvent to water may need to be adjusted to ensure all reagents are soluble.
Temperature 80 °C60-100 °C. Aim for the lowest temperature that gives a reasonable reaction rate to minimize side reactions.[3][4]
Concentration 0.1 M (relative to aryl halide)0.05 - 0.5 M.

Detailed Experimental Protocol

This protocol provides a robust starting point. All operations should be performed in a fume hood using appropriate personal protective equipment (PPE).

Materials:

  • Ethyl 2-chloro-5-bromobenzoate (1.0 equiv.)

  • 5-Formyl-2-furanboronic acid (1.2 equiv.)

  • Palladium(II) Acetate [Pd(OAc)₂] (0.02 equiv.)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv.)

  • Potassium Phosphate (K₃PO₄), anhydrous powder (2.5 equiv.)

  • 1,4-Dioxane, anhydrous

  • Deionized Water

Procedure:

  • Vessel Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl 2-chloro-5-bromobenzoate (1.0 equiv.), 5-formyl-2-furanboronic acid (1.2 equiv.), and K₃PO₄ (2.5 equiv.).

  • Inert Atmosphere: Seal the flask with a septum and cycle between vacuum and Argon (or Nitrogen) three times to establish an inert atmosphere.

  • Catalyst/Ligand Addition: In a separate vial, weigh Pd(OAc)₂ (0.02 equiv.) and SPhos (0.04 equiv.). Quickly add these solids to the reaction flask under a positive flow of inert gas.

  • Solvent Addition: Via cannula or syringe, add anhydrous 1,4-dioxane, followed by deionized water that has been previously degassed by sparging with Argon for 20 minutes. The final solvent ratio should be approximately 5:1 dioxane:water.

  • Reaction: Place the flask in a preheated oil bath at 80 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 4-12 hours. Check for the consumption of the limiting reagent (Ethyl 2-chloro-5-bromobenzoate).

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers. Wash the organic layer with water, then with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product will likely be a solid or oil. Purify via flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

References

  • Technical Support Center: Optimizing Suzuki Coupling Reactions for Furan Boronic Acids. Benchchem.
  • Method of producing 5-formyl-2-furylboronic acid. Google Patents (US7045640B2).
  • Furan-2-Boronic Acid in Suzuki Coupling: A Technical Support Center. Benchchem.
  • Perera, D., et al. (2016). Suzuki-Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 1, 658-666.
  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.
  • Organic Chemistry Portal. Suzuki Coupling.
  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
  • Strømsodd, E. A., et al. (2021). Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures. Dyes and Pigments, 188, 109177.

Sources

Optimization

Technical Support Center: Purification of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting the purification of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoa...

Author: BenchChem Technical Support Team. Date: January 2026

This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting the purification of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. The following sections offer solutions to common challenges, from removing persistent impurities to optimizing final product purity, grounded in established chemical principles and field-proven techniques.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities in my crude Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate sample?

A1: Given that a Suzuki-Miyaura coupling is a common synthetic route for this molecule, the primary impurities typically include:

  • Unreacted Starting Materials: Residual aryl halides and boronic acids.

  • Homocoupling Byproducts: Dimers of the starting aryl halide or boronic acid.[1]

  • Protodeborylated Arenes: The boronic acid is replaced by a hydrogen atom.[1]

  • Residual Palladium Catalyst: A common contaminant from the coupling reaction.[1]

  • Dehalogenated Byproducts: The chloro-substituent on the benzoate ring is replaced by a hydrogen.

Q2: My purified product has a persistent yellow or brown color. What is the likely cause and how can I remove it?

A2: Colored impurities often arise from degradation of the furan ring or oxidation of the aldehyde. Furfural derivatives can be thermally unstable and prone to forming colored by-products, especially under acidic conditions or upon prolonged heating.[2] To address this, consider treatment with activated carbon followed by filtration through Celite. For a detailed procedure, refer to the Troubleshooting Guide: Persistent Colored Impurities .

Q3: I am struggling to separate my product from a close-running impurity on a silica gel column. What should I do?

A3: Co-eluting impurities are a common challenge. Optimizing your mobile phase is the first step. A detailed guide to solvent system selection can be found in the Troubleshooting Guide: Co-eluting Impurities in Column Chromatography . If solvent optimization is insufficient, consider an alternative purification strategy, such as recrystallization or leveraging the reactivity of the aldehyde group via bisulfite adduct formation.

Q4: Can I use recrystallization to purify Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate?

A4: Yes, recrystallization can be a very effective method if the product is a solid. The key is to find a suitable solvent or solvent system in which the product has high solubility at elevated temperatures and low solubility at room temperature or below. A good starting point would be a mixed solvent system, such as ethanol/water or ethyl acetate/hexanes.[3][4] For a systematic approach to selecting a recrystallization solvent, see the Experimental Protocols section.

Q5: Is there a way to selectively remove unreacted aldehyde starting material or aldehyde byproducts?

A5: Absolutely. The aldehyde functional group provides a unique chemical handle for purification. By reacting the crude mixture with a saturated aqueous solution of sodium bisulfite, the aldehyde forms a water-soluble adduct, which can be separated from the non-aldehydic components via liquid-liquid extraction. The purified aldehyde can then be regenerated by basification.[5][6][7][8] A detailed protocol is provided in the Experimental Protocols section.

Troubleshooting Guides

Issue 1: High Levels of Residual Palladium Catalyst
  • Question: My final product is contaminated with a fine black or grey solid, and/or NMR analysis shows broad peaks, suggesting paramagnetic impurities. How can I effectively remove the palladium catalyst?

  • Answer: Residual palladium is a frequent issue in cross-coupling reactions.[1] Simple filtration is often insufficient for removing finely dispersed or soluble palladium species.

    • Causality: The nitrogen and oxygen atoms in your product and potential byproducts can act as ligands, forming soluble palladium complexes that are difficult to remove by simple filtration.[9]

    • Solutions:

      • Filtration through Celite: For heterogeneous palladium (e.g., Pd/C) or precipitated palladium black, passing the reaction mixture through a pad of Celite can be effective.[9][10]

      • Activated Carbon Treatment: Activated carbon can adsorb palladium. However, it may also adsorb your product, so a preliminary small-scale test is recommended to assess potential yield loss.[9]

      • Palladium Scavengers: For challenging cases, solid-supported scavenger resins with high affinity for palladium (e.g., thiol-based resins) can be highly effective. The crude product solution is stirred with the resin, which is then removed by filtration.[9][11]

Troubleshooting Workflow for Palladium Removal

start Crude Product with High Palladium Content celite Filter through a pad of Celite start->celite analysis1 Analyze Palladium Content (e.g., ICP-MS or NMR) celite->analysis1 scavenger Treat with Palladium Scavenger Resin analysis1->scavenger Palladium > specification   activated_carbon Treat with Activated Carbon analysis1->activated_carbon Alternative end Purified Product analysis1->end  Palladium < specification analysis2 Analyze Palladium Content scavenger->analysis2 activated_carbon->analysis2 analysis2->end

Caption: Decision workflow for palladium catalyst removal.

Issue 2: Co-eluting Impurities in Column Chromatography
  • Question: An impurity is eluting with my product during column chromatography, resulting in impure fractions. How can I improve the separation?

  • Answer: Achieving good separation requires optimizing the mobile phase to maximize the difference in affinity between your product and the impurity for the stationary phase (silica gel).

    • Causality: Silica gel is a polar stationary phase. Compounds are separated based on their polarity; more polar compounds interact more strongly with the silica and elute later. Your product and the impurity have similar polarities in the chosen solvent system.[12]

    • Solutions:

      • Systematic Solvent Screening: The most common mobile phase for compounds of moderate polarity is a mixture of a non-polar solvent (like hexanes) and a more polar solvent (like ethyl acetate).[13] Systematically vary the ratio of these solvents. A good starting point for your compound would be 10-30% ethyl acetate in hexanes.

      • Change Solvent Polarity: If hexanes/ethyl acetate is not effective, try a different solvent system. For example, replace ethyl acetate with diethyl ether or dichloromethane.

      • Thin Layer Chromatography (TLC) for Optimization: Use TLC to rapidly screen different solvent systems. The ideal mobile phase for column chromatography should give your product an Rf value of approximately 0.25-0.35 on a TLC plate.[14]

Solvent System (Hexane as non-polar base) Polarity Comments
Diethyl Ether Low-MediumGood for separating moderately polar compounds.
Ethyl Acetate MediumA versatile and common choice for a wide range of polarities.[15]
Dichloromethane (DCM) MediumCan improve solubility but may take longer to elute. Use with caution due to toxicity.[14]
Acetone Medium-HighMore polar than ethyl acetate.
Methanol (MeOH) HighUse in small percentages (<10%) with DCM for very polar compounds.[16]
Issue 3: Low Purity After Recrystallization
  • Question: I performed a recrystallization, but the purity of my product did not significantly improve. What went wrong?

  • Answer: This usually indicates a suboptimal choice of solvent or procedural issues during the recrystallization process.

    • Causality: For effective purification, the impurities should either be highly soluble in the cold solvent (and remain in the mother liquor) or insoluble in the hot solvent (and be removed by hot filtration). If the impurities have similar solubility profiles to your product, they will co-crystallize.[17]

    • Solutions:

      • Re-evaluate Your Solvent Choice: The ideal solvent should dissolve the crude product when hot but not when cold. Test a range of solvents with varying polarities. For aromatic esters, consider solvents like ethanol, isopropanol, ethyl acetate, or toluene, often in combination with an anti-solvent like water or hexanes.[4][18]

      • Ensure Slow Cooling: Cooling the solution too quickly can trap impurities within the crystal lattice. Allow the flask to cool slowly to room temperature before placing it in an ice bath.[17]

      • Wash Crystals Correctly: Wash the filtered crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor without dissolving a significant amount of the product.

Experimental Protocols

Protocol 1: Purification via Bisulfite Adduct Formation

This protocol is highly effective for separating the target aldehyde from non-aldehydic impurities such as homocoupled byproducts and dehalogenated compounds.[7][8]

  • Dissolution: Dissolve the crude product in methanol (approximately 5-10 mL per gram of crude material).

  • Adduct Formation: Transfer the solution to a separatory funnel. Add 1.5-2 equivalents of a freshly prepared, saturated aqueous solution of sodium bisulfite. Shake the funnel vigorously for 1-2 minutes. A white precipitate of the bisulfite adduct may form.[5]

  • Extraction: Add deionized water (approx. 25 mL) and an immiscible organic solvent such as ethyl acetate (approx. 25 mL). Shake vigorously.

  • Separation: Allow the layers to separate. The aqueous layer contains the water-soluble bisulfite adduct of your product. Drain and collect the aqueous layer. Discard the organic layer which contains the non-aldehydic impurities.

  • Regeneration of Aldehyde: Return the aqueous layer to the separatory funnel. Add an equal volume of ethyl acetate. While stirring, slowly add a 50% aqueous solution of sodium hydroxide (NaOH) dropwise until the pH of the aqueous layer is ~12. This will reverse the adduct formation.[5]

  • Final Extraction and Work-up: Shake the funnel to extract the regenerated Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate into the ethyl acetate layer. Separate the layers, wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

Workflow for Aldehyde Purification via Bisulfite Adduct

start Crude Product in Methanol add_bisulfite Add Saturated aq. NaHSO₃ Shake Vigorously start->add_bisulfite extraction Liquid-Liquid Extraction (Ethyl Acetate / Water) add_bisulfite->extraction separate_layers Separate Layers extraction->separate_layers aqueous_layer Aqueous Layer (Contains Bisulfite Adduct) separate_layers->aqueous_layer Desired Product organic_layer Organic Layer (Contains Impurities) separate_layers->organic_layer Impurities basify Add NaOH (aq) to pH 12 Extract with Ethyl Acetate aqueous_layer->basify final_workup Wash, Dry, and Concentrate Organic Layer basify->final_workup purified_product Purified Aldehyde final_workup->purified_product

Caption: Workflow for aldehyde purification via bisulfite adduct formation.

Protocol 2: Optimized Flash Column Chromatography

This protocol provides a general procedure for purifying your product using flash column chromatography.

  • TLC Analysis: Determine the optimal solvent system using TLC. A mixture of 20% Ethyl Acetate in Hexanes is a good starting point. The target Rf for your product should be ~0.3.

  • Column Packing: Prepare a silica gel column. A "slurry packing" method is recommended to avoid air bubbles.

  • Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the packed column.

  • Elution: Begin eluting with the chosen solvent system. If separation is poor, consider using a gradient elution, starting with a less polar mixture (e.g., 10% Ethyl Acetate/Hexanes) and gradually increasing the polarity.

  • Fraction Collection: Collect fractions and monitor their composition by TLC.

  • Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

References

  • BenchChem. (2025).
  • BenchChem. (2025). Technical Support Center: Purification of Substituted Benzofurans. BenchChem.
  • ResearchGate. (2015). How can I remove palladium Pd catalyst easily?
  • ResearchGate. (2017).
  • SpinChem. (n.d.). Palladium catalyst recovery using scavenger resin. SpinChem.
  • University of Rochester, Department of Chemistry. (n.d.). Workup: Aldehydes.
  • BenchChem. (2025). Technical Support Center: Palladium Catalyst Removal from 6-Bromopyridin-3-amine Reaction Mixtures. BenchChem.
  • BenchChem. (2025). Technical Support Center: Refining Purification Methods for Suzuki Coupling Reaction Products. BenchChem.
  • BenchChem. (2025). Troubleshooting difficult Suzuki couplings with substituted boronic acids. BenchChem.
  • Kjell, D. P., Slattery, B. J., & Semo, M. J. (1999). A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts. The Journal of Organic Chemistry, 64(15), 5722–5724.
  • Google Patents. (2005). US20050256327A1 - Method of removing palladium.
  • Boucher, M. M., Furigay, M. H., Quach, P. K., & Brindle, C. S. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (134), 57225.
  • Boucher, M. M., Furigay, M. H., Quach, P. K., & Brindle, C. S. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 21(9), 1394–1403.
  • University of Colorado Boulder, Department of Chemistry. (n.d.).
  • MH Chem. (2022, July 8).
  • Google Patents. (2019).
  • University of Rochester, Department of Chemistry. (n.d.).
  • University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.).
  • University of Rochester, Department of Chemistry. (n.d.).
  • ResearchGate. (2025). ChemInform Abstract: Three-Step Synthesis of an Array of Substituted Benzofurans Using Polymer-Supported Reagents.
  • Reddit. (2025). Problems with Suzuki coupling. r/Chempros.
  • Beaudry Research Group, Oregon State University. (2021). Regioselective Synthesis of Benzofuranones and Benzofurans.
  • O'Connor, M. (n.d.).
  • Arkivoc. (n.d.).
  • Operachem. (2024, February 24).
  • ResearchGate. (2015). Is it possible to purify aldehyde by column? Is there any other method to do purification?
  • Reddit. (2023).
  • Chemistry LibreTexts. (2022, August 23).
  • Surender, E. (n.d.). Synthesis of ethyl 2-chloro-5-{3-[2-(ethoxycarbonyl)
  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
  • MDPI. (n.d.).
  • Google Patents. (2012).
  • BenchChem. (n.d.).
  • ResearchGate. (2025). (PDF) Search for the Sustainable Optimum: Review of 5-(Hydroxymethyl)furfural Stability Under Various Reaction Conditions.
  • National Institutes of Health. (n.d.). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans.
  • ResearchGate. (2014). How can I solve my problem with Suzuki coupling?
  • Hit2Lead. (n.d.). BB-6782256.
  • ChemSpider. (n.d.). Ethyl 2-chloro-5-(5-formylfuran-2-yl)
  • MDPI. (n.d.).
  • National Institutes of Health. (2022). A comparative study on the stability of the furfural molecule on the low index Ni, Pd and Pt surfaces.
  • Google Patents. (1994).
  • Google Patents. (1986).

Sources

Troubleshooting

Technical Support Center: Degradation Pathways of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Document ID: TSC-ECFFB-DP-202601 Version: 1.0 Introduction Welcome to the technical support center for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. This guide is designed for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: January 2026

Document ID: TSC-ECFFB-DP-202601

Version: 1.0

Introduction

Welcome to the technical support center for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability and degradation pathways of this compound. Understanding the degradation profile is a critical aspect of drug development, ensuring the safety, efficacy, and quality of the final product. This document provides a series of frequently asked questions (FAQs), troubleshooting guides for common experimental issues, detailed degradation pathways under various stress conditions, and validated experimental protocols.

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate possesses several functional groups that are susceptible to degradation, including an ethyl ester, a furan ring, and a formyl (aldehyde) group. The interplay of these groups dictates the compound's stability under hydrolytic, oxidative, photolytic, and thermal stress. This guide will help you anticipate potential degradation products, design robust stability studies, and interpret your analytical data with confidence.

Frequently Asked Questions (FAQs)

Q1: What are the most labile functional groups in Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate?

A1: The molecule has three primary points of potential instability:

  • Ethyl Ester: This group is susceptible to hydrolysis under both acidic and basic conditions, which would cleave the ester bond.[1][2]

  • Furan Ring: The furan moiety is a pseudo-aromatic system that is less stable than benzene.[3] It is particularly prone to degradation under acidic conditions (ring-opening) and oxidation.[4][5][6][7][8]

  • Formyl (Aldehyde) Group: Aldehydes are readily oxidized to carboxylic acids.[9][10] This transformation can occur in the presence of atmospheric oxygen or more potent oxidizing agents.

Q2: What is the general stability profile of this compound at neutral pH?

A2: At neutral pH (around 6-7) and protected from light and strong oxidizing agents, the compound is expected to be relatively stable. The primary degradation pathway under these conditions over long-term storage would likely be slow oxidation of the aldehyde group, especially if exposed to air. Hydrolysis of the ester would be minimal compared to acidic or basic conditions.[1]

Q3: Are there any special handling or storage recommendations for this compound?

A3: Yes. To ensure the integrity of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, we recommend the following:

  • Storage: Store in a cool, dry, and dark place. An inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage to prevent oxidation.

  • Handling: Avoid exposure to strong acids, bases, and oxidizing agents. When preparing solutions, use freshly de-gassed solvents if oxidative degradation is a concern. For photostability studies, all handling should be done under amber or red light.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

Issue 1: An unexpected peak appears in my HPLC chromatogram after acidic stress testing.

  • Question: I subjected my sample to 0.1 M HCl at 60°C and a new, more polar peak is now the major component. What is the likely identity of this degradant?

  • Answer: The most probable cause is the hydrolysis of the ethyl ester group. Under acidic conditions, the ester is cleaved to form the corresponding carboxylic acid: 2-chloro-5-(5-formyl-2-furyl)benzoic acid . This new compound is significantly more polar, which would explain its different retention time on a reverse-phase HPLC column (typically an earlier elution). A secondary, though less likely, pathway under strong acidic conditions could be the acid-catalyzed opening of the furan ring.[5][7][8] To confirm the identity, you should use mass spectrometry (MS) to check for a molecular weight corresponding to the carboxylic acid.

Issue 2: My sample turned yellow/brown after exposure to light.

  • Question: I left a solution of the compound on the benchtop, and it has developed a distinct color. What is happening?

  • Answer: The discoloration is a classic sign of photodegradation. Aromatic and furan-containing compounds can absorb UV radiation, leading to the formation of colored degradation products.[1][11] The degradation could involve complex radical reactions, polymerization, or oxidation of the furan ring. It is crucial to protect solutions of this compound from light to prevent the formation of these photoproducts.

Issue 3: I'm seeing multiple new peaks after oxidative stress with hydrogen peroxide.

  • Question: After treating my sample with 3% H₂O₂ at room temperature, my chromatogram is very complex. What are the expected oxidative degradation products?

  • Answer: Oxidative stress can attack two primary sites on this molecule:

    • Formyl Group Oxidation: The aldehyde is easily oxidized to a carboxylic acid, forming Ethyl 2-chloro-5-(5-carboxy-2-furyl)benzoate .

    • Furan Ring Oxidation/Cleavage: The furan ring is also susceptible to oxidative cleavage.[4][6] This can lead to the formation of various dicarbonyl compounds and ultimately, complete degradation of the ring.[4] The complexity of your chromatogram likely stems from multiple products arising from the furan ring cleavage. Using a gradient HPLC method coupled with a mass spectrometer is essential to identify these various degradants.

Detailed Degradation Pathways

Hydrolytic Degradation (Acidic and Basic Conditions)

Hydrolysis is a major degradation pathway for the ethyl ester functionality.

  • Acid-Catalyzed Hydrolysis: In the presence of acid and water, the ester undergoes hydrolysis to yield the parent carboxylic acid and ethanol. The furan ring may also undergo acid-catalyzed ring opening, although this typically requires harsher conditions.[5][7][8]

  • Base-Catalyzed Hydrolysis: Saponification occurs rapidly in the presence of a base (e.g., NaOH) to produce the carboxylate salt and ethanol.[2]

Hydrolysis Parent Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Acid_Product 2-chloro-5-(5-formyl-2-furyl)benzoic Acid Parent->Acid_Product H+ / H₂O Base_Product Sodium 2-chloro-5-(5-formyl-2-furyl)benzoate Parent->Base_Product NaOH / H₂O Oxidation Parent Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Oxidizing_Agent [O] (e.g., H₂O₂) Parent->Oxidizing_Agent Aldehyde_Ox_Product Ethyl 2-chloro-5-(5-carboxy-2-furyl)benzoate Oxidizing_Agent->Aldehyde_Ox_Product Pathway 1 Furan_Cleavage_Products Furan Ring Cleavage Products (e.g., dicarbonyls) Oxidizing_Agent->Furan_Cleavage_Products Pathway 2

Caption: Major oxidative degradation pathways.

Photolytic Degradation

Exposure to UV light can induce complex degradation pathways. Aromatic esters and furans are known to be photoreactive. [1][11]The exact products can be numerous and may include radicals and polymers, often resulting in discoloration.

Photolysis Parent Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate UV_Light UV Light (hν) Parent->UV_Light Photoproducts Complex Mixture of Photodegradation Products (often colored) UV_Light->Photoproducts

Caption: General photolytic degradation scheme.

Summary of Degradation Conditions and Products
Stress ConditionReagents/ParametersPrimary Degradation SiteMajor Degradant(s)
Acid Hydrolysis 0.1 M HCl, 60°C, 24hEthyl Ester2-chloro-5-(5-formyl-2-furyl)benzoic Acid
Base Hydrolysis 0.1 M NaOH, RT, 4hEthyl EsterSodium 2-chloro-5-(5-formyl-2-furyl)benzoate
Oxidation 3% H₂O₂, RT, 24hFormyl Group, Furan RingEthyl 2-chloro-5-(5-carboxy-2-furyl)benzoate, Furan Ring Cleavage Products
Photolysis UV light (254/366 nm)Furan Ring, Aromatic SystemComplex mixture of photoproducts
Thermal 80°C, 48h(Compound specific)Typically minimal degradation if dry; potential for increased hydrolysis/oxidation if moisture/air are present.

Experimental Protocols

Protocol: Forced Degradation Study

This protocol outlines a typical forced degradation study to identify potential degradation products and establish a stability-indicating analytical method, based on ICH Q1A(R2) guidelines. [12][13] 1. Preparation of Stock Solution:

  • Prepare a stock solution of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

  • Control Sample: Dilute the stock solution to the target concentration (e.g., 100 µg/mL) with the mobile phase.

  • Acid Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 0.2 M HCl.
    • Heat the mixture at 60°C for 24 hours.
    • Cool to room temperature, neutralize with 1 mL of 0.2 M NaOH.
    • Dilute to a final volume of 10 mL with mobile phase.
  • Base Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH.
    • Keep the mixture at room temperature for 4 hours.
    • Neutralize with 1 mL of 0.2 M HCl.
    • Dilute to a final volume of 10 mL with mobile phase.
  • Oxidative Degradation:

    • To 1 mL of the stock solution, add 1 mL of 6% H₂O₂.
    • Keep the mixture at room temperature for 24 hours, protected from light.
    • Dilute to a final volume of 10 mL with mobile phase.
  • Thermal Degradation:

    • Keep the solid compound in a hot air oven at 80°C for 48 hours.
    • Prepare a 100 µg/mL solution in the mobile phase.
  • Photolytic Degradation:

    • Expose a solution of the compound (100 µg/mL in mobile phase) to UV light (ICH-compliant photostability chamber) for a specified duration (e.g., to achieve an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter).
    • Include a dark control sample wrapped in aluminum foil.

3. Analysis:

  • Analyze all samples by a suitable stability-indicating HPLC-UV/MS method.

  • Monitor for the appearance of new peaks and the decrease in the peak area of the parent compound.

  • Perform peak purity analysis (e.g., using a photodiode array detector) to ensure that the parent peak is spectrally pure from any co-eluting degradants.

Caption: Workflow for Forced Degradation Study.

References

  • Organic Reactions. Oxidative Cleavage of Furans. Available from: [Link]

  • MPG.PuRe. Impact of the Electrochemically Inert Furan Ring on the Oxidation of the Alcohol and Aldehyde Functional Group of 5‐Hydroxymet. Available from: [Link]

  • ResearchGate. General scheme of the study of furan stability. Available from: [Link]

  • NIH. Photolysis, oxidation and subsequent toxicity of a mixture of polycyclic aromatic hydrocarbons in natural waters. Available from: [Link]

  • ResearchGate. On the Bronsted Acid-Catalyzed Homogeneous Hydrolysis of Furans. Available from: [Link]

  • PubMed. Comparison of Furans Formation and Volatile Aldehydes Profiles of Four Different Vegetable Oils During Thermal Oxidation. Available from: [Link]

  • SciSpace. Oxidative Cleavage of Furans (2015). Available from: [Link]

  • ResearchGate. Photolytic and photocatalytic degradation of nitrofurantoin and its photohydrolytic products | Request PDF. Available from: [Link]

  • Royal Society of Chemistry. Aromatic capping surprisingly stabilizes furan moieties in peptides against acidic degradation. Available from: [Link]

  • ResearchGate. Oxidative degradation of fragrant aldehydes. Autoxidation by molecular oxygen | Request PDF. Available from: [Link]

  • Semantic Scholar. On the Brønsted acid-catalyzed homogeneous hydrolysis of furans. Available from: [Link]

  • ResearchGate. Mechanism of reactions of furans I: A kinetic study of the acid‐catalyzed hydrolysis of furan and 2,5‐dimethylfuran | Request PDF. Available from: [Link]

  • Impact of Substituent Positioning on the Thermal Stability of Benzene Derivatives.
  • NIH. Development of Sustainable Catalytic Pathways for Furan Derivatives. Available from: [Link]

  • ACS Publications. Biobased Furanics: Kinetic Studies on the Acid Catalyzed Decomposition of 2-Hydroxyacetyl Furan in Water Using Brönsted Acid Catalysts. Available from: [Link]

  • YouTube. Aromaticity, Stability and Reactivity in Pyrrole, Furan and Thiophene - II. Available from: [Link]

  • Wikipedia. Furan. Available from: [Link]

  • Chemistry Stack Exchange. What is the order of stability of the resonance structures of furan?. Available from: [Link]

  • LinkedIn. Forced Degradation in Pharmaceuticals – A Regulatory Update. Available from: [Link]

  • RJPT. Stability Indicating Forced Degradation Studies. Available from: [Link]

  • Semantic Scholar. Photolytic and photocatalytic degradation of nitrofurantoin and its photohydrolytic products. Available from: [Link]

  • ResearchGate. Kinetic study of hydrolysis of benzoates. Part XXIV—Variation of the ortho substituent effect with solvent in the alkaline hydrolysis of substituted phenyl benzoates | Request PDF. Available from: [Link]

  • ResearchGate. Summary of forced degradation results. Available from: [Link]

  • SSERC. Hydrolysis of ethyl benzoate. Available from: [Link]

  • Semantic Scholar. Kinetic study of hydrolysis of benzoates. Part XXIII—Influence of the substituent and temperature on the kinetics of the alkaline hydrolysis of alkyl benzoates in aqueous 2.25 M Bu4NBr and 80% DMSO. Available from: [Link]

  • Fisher Digital Publications. Stability of Extemporaneously Prepared Sodium Benzoate Oral Solution. Available from: [Link]

  • MDPI. Photocatalytic Degradation of Polycyclic Aromatic Hydrocarbons in Fine Particulate Matter (PM2.5) Collected on TiO2-Supporting Quartz Fibre Filters. Available from: [Link]

  • ResearchGate. Experimental and kinetic modeling studies of furan pyrolysis: Fuel decomposition and aromatic ring formation | Request PDF. Available from: [Link]

Sources

Optimization

safe handling and storage of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Technical Support Center: Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Welcome to the technical support guide for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (CAS No. 752231-43-9).

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Welcome to the technical support guide for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (CAS No. 752231-43-9). This resource is designed for researchers, scientists, and professionals in drug development. The following troubleshooting guides and frequently asked questions (FAQs) are based on established safety protocols for structurally similar compounds and general best practices in chemical handling.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

Unexpected Color Change or Degradation of the Compound

Question: I've noticed a yellowing or darkening of my Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate sample over time. What could be the cause, and is the material still usable?

Answer:

Unexpected color changes often indicate degradation of the compound. The furan and aldehyde functional groups within the molecule can be susceptible to oxidation and other decomposition pathways, which may be accelerated by exposure to air, light, or moisture.

Possible Causes and Solutions:

  • Air and Moisture Sensitivity: Similar chemical structures can be sensitive to air and moisture.[1] If the compound was not stored under an inert atmosphere, oxidation or hydrolysis may have occurred.

    • Preventative Measure: For long-term storage, it is best practice to store the compound in a tightly sealed container, preferably under an inert gas like argon or nitrogen.[1]

  • Light Exposure: Photodegradation can occur in compounds with aromatic and conjugated systems.

    • Preventative Measure: Store the vial in a dark location or use an amber-colored vial to minimize light exposure.

  • Contamination: Contamination from solvents, other reagents, or even residues on a spatula can catalyze degradation.

    • Preventative Measure: Always use clean, dry equipment for handling.

Is it still usable?

The usability of a discolored sample depends on the specific requirements of your experiment. For sensitive applications, it is highly recommended to use a fresh, un-degraded sample. If you must use the discolored material, consider re-purification (e.g., by chromatography) and analytical characterization (e.g., NMR, LC-MS) to confirm its identity and purity before proceeding.

Inconsistent Experimental Results

Question: I am observing variability in my reaction outcomes when using Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate from different batches or after a period of storage. What could be the issue?

Answer:

Inconsistent results can often be traced back to the handling and storage of the starting material.

Troubleshooting Steps:

  • Verify Purity: As discussed above, the compound may have degraded. It is crucial to assess the purity of the material before use, especially if it has been stored for an extended period.

  • Ensure Proper Weighing and Transfer: This compound, if in solid form, may be hygroscopic. Absorb moisture can lead to inaccurate weighing.

    • Best Practice: Weigh the compound in a controlled environment, such as a glove box or under a stream of inert gas, if possible. Always ensure the container is tightly sealed after use.[2]

  • Check for Incompatibilities: Ensure that the solvents and reagents used in your experiment are compatible with the compound. Strong oxidizing agents and strong bases should be used with caution.[1][3]

Section 2: Frequently Asked Questions (FAQs)

Personal Protective Equipment (PPE)

Question: What is the appropriate Personal Protective Equipment (PPE) for handling Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate?

Answer:

OperationEye ProtectionHand ProtectionBody ProtectionRespiratory Protection
Weighing and Solution Preparation Chemical splash gogglesNitrile or neoprene glovesLab coatRecommended if handling outside a fume hood or if dust/aerosol is generated
Conducting Reactions and Purifications Chemical splash goggles and face shieldNitrile or neoprene glovesLab coatUse in a certified chemical fume hood

Rationale:

  • Eye Protection: To prevent irritation or serious eye damage from splashes.[1]

  • Hand Protection: To avoid skin irritation or absorption.

  • Body Protection: A lab coat protects against accidental spills.

  • Respiratory Protection: To prevent inhalation of any dust or aerosols, which may cause respiratory irritation.

Storage Conditions

Question: How should I properly store Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate?

Answer:

Proper storage is critical to maintain the stability and purity of the compound.

  • Temperature: Store in a cool, dry place.[2]

  • Atmosphere: For optimal stability, store under an inert atmosphere (e.g., argon or nitrogen) to protect against air and moisture.[1]

  • Container: Keep the container tightly sealed.[1]

  • Location: Store in a well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][5]

Spill and Disposal Procedures

Question: What should I do in case of a spill, and how do I dispose of waste containing this compound?

Answer:

Spill Cleanup Workflow:

Spill_Cleanup cluster_spill Spill Occurs cluster_response Immediate Response cluster_cleanup Cleanup Procedure cluster_disposal Disposal Spill Spill Detected Evacuate Evacuate Immediate Area Spill->Evacuate Alert others Ventilate Ensure Adequate Ventilation Evacuate->Ventilate PPE Don Appropriate PPE Ventilate->PPE Contain Contain Spill with Absorbent Material PPE->Contain Collect Collect Absorbed Material into a Sealed Container Contain->Collect Clean Clean Spill Area with Soap and Water Collect->Clean Dispose Dispose of as Hazardous Waste Clean->Dispose

Caption: Workflow for handling a chemical spill.

Disposal:

Dispose of waste containing Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate in accordance with local, state, and federal regulations for hazardous waste.[1] The container for disposal should be clearly labeled as "Hazardous Waste: Chlorinated Organic Compound."[6] Do not dispose of it down the drain, as related compounds can be toxic to aquatic life.[7]

First Aid Measures

Question: What are the first aid measures in case of exposure?

Answer:

The following first aid measures are based on general guidelines for handling chemicals.[1][4]

First Aid Decision Tree:

First_Aid cluster_routes Route of Exposure cluster_actions Immediate Action Exposure Exposure Occurs Inhalation Inhalation Exposure->Inhalation Skin Skin Contact Exposure->Skin Eye Eye Contact Exposure->Eye Ingestion Ingestion Exposure->Ingestion FreshAir Move to Fresh Air Inhalation->FreshAir WashSkin Wash with Soap and Water for 15 mins Skin->WashSkin RinseEyes Rinse with Water for 15 mins Eye->RinseEyes RinseMouth Rinse Mouth with Water Ingestion->RinseMouth SeekMedical Seek Medical Attention FreshAir->SeekMedical WashSkin->SeekMedical RinseEyes->SeekMedical RinseMouth->SeekMedical

Caption: First aid decision tree for chemical exposure.

References

  • SAFETY D
  • SAFETY D
  • Material Safety D
  • ethyl 3-chloro-2-fluoro-5-(trifluoromethyl)
  • Ethyl 2,4-dimethyl-5-formyl-1H-pyrrole-3-carboxyl
  • SAFETY D
  • Ethyl 2-chloro-5-formylbenzo
  • SAFETY DATA SHEET. (2025). Thermo Fisher Scientific.
  • ethyl 2-chloro-5-[5-[(E)-(5-cyano-4-methyl-2,6-dioxopyridin-3-ylidene)
  • Ethyl 2-chloro-5-(5-formylfuran-2-yl)
  • PPE for Hazardous Chemicals. Canada Safety Training.
  • SAFETY DATA SHEET. (2025). Thermo Fisher Scientific.
  • Personal protective equipment for handling 2-chloro-N-[2-(3,4-diethoxyphenyl)ethyl]. Benchchem.
  • Ethyl 2-chloro-5-(5-formylfuran-2-yl)
  • Ethyl 3-chloro-5-(furan-2-yl)
  • 2-Chloro-5-formylbenzoic acid. Georganics.
  • 2-chloro-5-trifluoromethylpyridine Safety D
  • N-[2-(Diethylamino)ethyl]-2,4-dimethyl-5-formyl-1H-pyrrole-3-carboxamide. Apollo Scientific.
  • Personal protective equipment for handling Ethyl 5-acenaphthoylform
  • Ethyl 2-(2,5-difluoroanilino)
  • Benzoic acid, 4-(5-formyl-2-furanyl)-, ethyl ester. PubChem.

Sources

Troubleshooting

Technical Support Center: Synthesis of Functionalized Benzoates

Welcome to the Technical Support Center for the synthesis of functionalized benzoates. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of s...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the synthesis of functionalized benzoates. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these valuable compounds. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered in the laboratory. The guidance provided is rooted in established chemical principles and practical, field-tested experience to help you optimize your synthetic routes, improve yields, and ensure the purity of your products.

I. Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the synthesis of functionalized benzoates.

Q1: My Fischer esterification of a substituted benzoic acid is giving a low yield. What are the primary factors I should investigate?

A1: Low yields in Fischer esterifications are a frequent issue, often stemming from the reversible nature of the reaction.[1] To drive the equilibrium towards the product, you can either use a large excess of the alcohol, which can also serve as the solvent, or remove water as it is formed.[2][3][4] Other critical factors include:

  • Insufficient Catalyst: An inadequate amount of acid catalyst (e.g., sulfuric acid) will lead to a slow or stalled reaction. The catalyst is essential for protonating the carbonyl group of the carboxylic acid, thereby increasing its electrophilicity.[1]

  • Presence of Water: Any water present in your reagents or glassware at the start of the reaction will inhibit the forward reaction.[1]

  • Reaction Time and Temperature: The reaction may require prolonged heating under reflux (1-10 hours) to reach equilibrium. It is crucial to monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC).[2]

  • Steric Hindrance: Benzoic acids with bulky ortho-substituents may react more slowly. In these cases, longer reaction times, higher temperatures, or alternative esterification methods may be necessary.[2]

Q2: How do electron-donating and electron-withdrawing substituents on the benzoic acid ring affect the esterification reaction?

A2: The electronic nature of the substituents significantly influences the reactivity of the carboxylic acid.

  • Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) or halides (-F, -Cl) increase the acidity of the carboxylic acid.[5][6] This makes the carbonyl carbon more electrophilic and can increase the rate of the forward reaction.[2]

  • Electron-Donating Groups (EDGs): These groups can decrease the acidity of the benzoic acid, potentially slowing down the reaction rate.[5]

However, under certain catalytic conditions, such as with some solid acid catalysts, the effect of substituents may be less pronounced due to the strong protonation of the benzoic acid by the catalyst.[7]

Q3: I am working with a hydroxybenzoic acid and obtaining a complex mixture of products. What is likely happening?

A3: Hydroxybenzoic acids present a unique challenge as the hydroxyl group can also react under acidic esterification conditions. Potential side reactions include:

  • Self-esterification/Polymerization: The hydroxyl group of one molecule can react with the carboxylic acid group of another, leading to the formation of polyesters.[2]

  • Acylation of the Phenolic Hydroxyl Group: If you are using an acylating agent like an anhydride or acyl chloride, the phenolic hydroxyl can also be acylated.[2]

To prevent these side reactions, it is often necessary to protect the hydroxyl group before esterifying the carboxylic acid.[2][8]

Q4: What is the "ortho-effect" and how does it impact the synthesis of functionalized benzoates?

A4: The "ortho-effect" refers to the observation that most ortho-substituents on benzoic acid increase its acid strength, regardless of whether they are electron-donating or electron-withdrawing.[5][9][10] This is thought to be a combination of steric and electronic factors.[5][9] Steric hindrance from the ortho-substituent can force the carboxylic acid group out of the plane of the benzene ring, which inhibits resonance and increases acidity.[9][11] This increased acidity can influence the reactivity of the benzoic acid in esterification reactions.

Q5: My purification of the benzoate ester is proving difficult. What are some common impurities and how can I remove them?

A5: Common impurities include unreacted starting materials (benzoic acid and alcohol), byproducts from side reactions, and residual catalyst.[12] A standard work-up procedure involves:

  • Neutralization and Extraction: After the reaction, the mixture is typically diluted with an organic solvent and washed with a basic solution (e.g., sodium bicarbonate) to remove the unreacted carboxylic acid and the acid catalyst.[4]

  • Water Wash: Subsequent washing with water removes any remaining base and water-soluble impurities.

  • Drying and Evaporation: The organic layer is dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄) and the solvent is removed under reduced pressure.

If these steps are insufficient, further purification by column chromatography or recrystallization may be necessary.[13]

II. Troubleshooting Guides

This section provides detailed, step-by-step guidance for overcoming specific experimental challenges.

Guide 1: Troubleshooting Low Yield in Fischer Esterification

This guide will walk you through a systematic approach to diagnosing and resolving low yields in your esterification reactions.

Protocol: Systematic Yield Optimization
  • Verify Reagent and Glassware Anhydrousness:

    • Dry all glassware in an oven at >100 °C for several hours before use.

    • Use anhydrous solvents and alcohols. If necessary, distill them over a suitable drying agent.

    • Ensure your benzoic acid derivative is dry.

  • Optimize Catalyst Loading:

    • For a typical Fischer esterification, 1-5 mol% of a strong acid catalyst like H₂SO₄ is used.

    • If the reaction is sluggish, consider a slight increase in catalyst loading. However, be aware that excessive catalyst can promote side reactions like sulfonation.[2]

  • Drive the Equilibrium to the Product Side:

    • Excess Alcohol: Use the alcohol as the solvent (a large excess, e.g., 10-20 equivalents).[2]

    • Water Removal: If the alcohol's boiling point allows, use a Dean-Stark apparatus to azeotropically remove water as it is formed.

  • Monitor Reaction Progress:

    • Use TLC to track the disappearance of the starting benzoic acid and the appearance of the product ester.

    • This will help you determine the optimal reaction time and prevent decomposition from prolonged heating.[2]

  • Consider Alternative Esterification Methods for Sterically Hindered Substrates:

    • Acyl Chloride/Anhydride Method: Convert the benzoic acid to the more reactive acyl chloride (using, e.g., SOCl₂ or (COCl)₂) or anhydride, followed by reaction with the alcohol in the presence of a base (e.g., pyridine or triethylamine).

    • Coupling Reagents: Use coupling agents like dicyclohexylcarbodiimide (DCC) or (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) EDC to facilitate ester formation under milder conditions.

Decision Tree for Troubleshooting Low Yields

G start Low Yield in Esterification check_water Are all reagents and glassware anhydrous? start->check_water check_catalyst Is catalyst concentration optimal? check_water->check_catalyst Yes dry_reagents Dry reagents/glassware and repeat. check_water->dry_reagents No check_equilibrium Is the equilibrium being shifted to the products? check_catalyst->check_equilibrium Yes adjust_catalyst Adjust catalyst loading (typically 1-5 mol%). check_catalyst->adjust_catalyst No check_monitoring Is the reaction being monitored for completion? check_equilibrium->check_monitoring Yes shift_equilibrium Use excess alcohol or remove water (Dean-Stark). check_equilibrium->shift_equilibrium No steric_hindrance Is the benzoic acid sterically hindered? check_monitoring->steric_hindrance Yes monitor_tlc Monitor by TLC to determine optimal reaction time. check_monitoring->monitor_tlc No alternative_methods Consider alternative methods (e.g., acyl chloride, coupling agents). steric_hindrance->alternative_methods Yes success Yield Improved steric_hindrance->success No dry_reagents->success adjust_catalyst->success shift_equilibrium->success monitor_tlc->success alternative_methods->success

Caption: A decision tree for troubleshooting low yields in esterification reactions.

Guide 2: Managing Reactions with Multi-functional Benzoic Acids

Synthesizing benzoates from starting materials with multiple functional groups requires a strategic approach to avoid unwanted side reactions.

Protocol: Protecting Group Strategy for a Hydroxybenzoic Acid

This protocol outlines the protection of a phenolic hydroxyl group as a benzyl ether, followed by esterification and deprotection.

  • Protection of the Hydroxyl Group:

    • Dissolve the hydroxybenzoic acid in a suitable solvent (e.g., DMF or acetone).

    • Add a base (e.g., K₂CO₃ or NaH) to deprotonate the phenolic hydroxyl.

    • Add benzyl bromide or benzyl chloride and heat the mixture to form the benzyl ether.

    • Monitor the reaction by TLC. Upon completion, perform an aqueous work-up to isolate the protected benzoic acid.

  • Esterification:

    • Perform the esterification on the protected benzoic acid using your preferred method (e.g., Fischer esterification).

  • Deprotection:

    • The benzyl ether can be cleaved by catalytic hydrogenolysis.[14]

    • Dissolve the protected benzoate ester in a solvent like ethanol or ethyl acetate.

    • Add a palladium on carbon (Pd/C) catalyst (5-10 mol%).[14]

    • Stir the mixture under a hydrogen atmosphere (e.g., using a balloon or a Parr shaker) at room temperature.[14]

    • Monitor the reaction by TLC. Upon completion, filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the final hydroxybenzoate ester.[14]

Workflow for Orthogonal Protection Strategy

Caption: Workflow for an orthogonal protection strategy.

Guide 3: Scale-Up Considerations

Transitioning a successful lab-scale synthesis to a larger scale introduces new challenges that can affect yield and purity.[12][15]

Key Parameters to Re-evaluate During Scale-Up:
ParameterLab Scale (e.g., 100 mL flask)Pilot/Production Scale (e.g., 50 L reactor)Common Issues and Solutions
Mixing Magnetic stirrer, efficient mixingMechanical stirrer, potential for dead zonesIssue: Inefficient mixing can lead to localized hot spots and poor reagent distribution.[12] Solution: Optimize agitation speed and impeller design for the reactor geometry.[12]
Heat Transfer High surface area-to-volume ratio, rapid heating/coolingLow surface area-to-volume ratio, slower heat transferIssue: Difficulty in controlling exotherms can lead to side reactions and lower purity.[15] Solution: Implement a controlled temperature profile and ensure adequate cooling capacity.[12]
Reagent Addition Quick addition is often possibleSlower, controlled addition is necessaryIssue: Rapid addition of a reagent can cause localized high concentrations and runaway reactions. Solution: Add reagents at a controlled rate to manage heat evolution.[12]
Purity Often highMay decrease due to amplified side reactionsIssue: Minor impurities at a small scale can become significant at a larger scale.[12] Solution: Conduct impurity profiling and optimize reaction conditions and purification methods for the larger scale.[12]
Filtration and Transfer Minimal lossesPotentially significant lossesIssue: Poor crystal morphology can lead to slow filtration and product loss. Solution: Optimize crystallization conditions and use appropriate techniques to minimize transfer losses.[12]

III. References

  • 20.4: Substituent Effects on Acidity. (2024, March 17). Chemistry LibreTexts. [Link]

  • Ortho effect. Wikipedia. [Link]

  • What is the ortho effect? Why are nearly all ortho substitute benzoic acids stronger acid than benzoic acid?. Quora. [Link]

  • Ortho Effect. BYJU'S. [Link]

  • THE BASICITIES OF ORTHO-SUBSTITUTED BENZOIC ACIDS. Canadian Journal of Chemistry. [Link]

  • Decarboxylative esterification of benzoic acids: discovery and optimization. ResearchGate. [Link]

  • Decarboxylative Hydroxylation of Benzoic Acids. PMC - NIH. [Link]

  • Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid Acid Catalyst. ijstr. [Link]

  • Hydrolysis of ethyl benzoate. SSERC. [Link]

  • Biocatalytic synthesis of phenyl benzoate esters using the amide ligase ClxA. PMC - NIH. [Link]

  • 22.6: Ester Chemistry. (2020, May 30). Chemistry LibreTexts. [Link]

  • The Activity and Cyclic Catalysis of Synthesized Iron-Supported Zr/Ti Solid Acid Catalysts in Methyl Benzoate Compounds. MDPI. [Link]

  • CHEM 2325 Module 22: Substituent Effects on Acidity of Benzoic Acids. YouTube. [Link]

  • Benzoic Acid Esters, Benzoates. Organic Chemistry Portal. [Link]

  • Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. MDPI. [Link]

  • Protecting Groups. Organic Chemistry Portal. [Link]

  • The Hydrolysis of Ethyl Benzoate. YouTube. [Link]

  • Hydrolysis Kinetics of Benzoate Esters. Scribd. [Link]

  • Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. ResearchGate. [Link]

  • Esterification of benzoic acid to methyl benzoate. [Link]

  • Protecting Groups. [Link]

  • Decarboxylative C–H Arylation of Benzoic Acids under Radical Conditions. Organic Letters. [Link]

  • Esterification not Working (Separation). Reddit. [Link]

  • Lab5 procedure esterification. [Link]

  • From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. HWS Labortechnik Mainz. [Link]

  • ChemInform Abstract: Protodecarboxylation of Benzoic Acids under Radical Conditions. ResearchGate. [Link]

  • Protodecarboxylation of benzoic acids under radical conditions. RSC Publishing. [Link]

  • Process for the purification of benzoic acid. Google Patents.

  • Recent Advances in C–H Functionalization. The Journal of Organic Chemistry. [Link]

  • Process Development and Scale-Up of a Benzoxazepine-Containing Kinase Inhibitor. ResearchGate. [Link]

  • Purification and characterization of benzoate-coenzyme A ligase and 2-aminobenzoate-coenzyme A ligases from a denitrifying Pseudomonas sp. PMC - NIH. [Link]

  • How to facilitate the removal of impurities during protein A chromatography. Google Patents.

  • Synthesis, Designing and Challenges of Functionalized Polymeric Nanomaterials and Their Spectroscopic Applications. [Link]

  • Purification and characterization of an oxygenase component in benzoate 1,2-dioxygenase system from Pseudomonas arvilla C-1. PubMed. [Link]

  • Zn(II)-Benzotriazolate Clusters Based Amide Functionalized Porous Coordination Polymers with High CO2 Adsorption Selectivity. ResearchGate. [Link]

  • Pd(II)-Catalyzed Heteroarylative Difunctionalization of Unactivated Alkenes via Cascade Nucleopalladation of Alkynes. JACS Au - ACS Publications. [Link]

Sources

Optimization

Technical Support Center: Synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Prepared by the Office of the Senior Application Scientist This guide is intended for researchers, chemists, and drug development professionals engaged in the synthesis of complex organic intermediates. Ethyl 2-chloro-5-...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Office of the Senior Application Scientist

This guide is intended for researchers, chemists, and drug development professionals engaged in the synthesis of complex organic intermediates. Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a key structural motif found in various pharmacologically active molecules. Its synthesis, while achievable through several routes, presents common challenges that can impact yield, purity, and scalability.

This document provides in-depth troubleshooting guides for the most logical and field-proven synthetic strategies. It is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Core Synthetic Challenge: The Aryl-Furan Bond Formation

Retrosynthetic analysis of the target molecule reveals that the primary challenge lies in the formation of the carbon-carbon bond between the substituted benzoate ring and the furan ring. The most robust and widely adopted methods for this transformation are palladium-catalyzed cross-coupling reactions. This guide will focus on troubleshooting these advanced synthetic methods.

Guide 1: Suzuki-Miyaura Cross-Coupling (Preferred Route)

The Suzuki-Miyaura coupling is the workhorse reaction for this transformation due to its high functional group tolerance, the commercial availability of its precursors, and the generally non-toxic nature of its boron-based reagents.[1][2] The proposed reaction involves coupling an aryl halide with a furan boronic acid.

Suzuki_Coupling cluster_reactants Starting Materials cluster_reagents Reaction Conditions A Ethyl 2-chloro-5-bromobenzoate Catalyst Pd Catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) A->Catalyst + B 5-Formylfuran-2-boronic acid B->Catalyst + Product Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Catalyst->Product Heat Base Base (e.g., K₂CO₃, Cs₂CO₃) Base->Catalyst Solvent Solvent (e.g., Toluene/H₂O, Dioxane) Solvent->Catalyst

Caption: Proposed Suzuki-Miyaura reaction pathway.

Experimental Protocol: Suzuki-Miyaura Coupling
  • Reagent Preparation: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Ethyl 2-chloro-5-bromobenzoate (1.0 equiv), 5-Formylfuran-2-boronic acid (1.2-1.5 equiv)[3][4][5][6], and the chosen base (e.g., K₂CO₃, 2.0-3.0 equiv).

  • Catalyst Addition: Add the palladium catalyst (0.01-0.05 equiv, e.g., Pd(PPh₃)₄).

  • Solvent Addition: Add the degassed solvent system (e.g., a mixture of Toluene and Water, or Dioxane). The solvent choice can significantly impact reaction rates and yields.[7]

  • Reaction: Heat the mixture to the target temperature (typically 80-110 °C) and monitor by TLC or LC-MS until the starting aryl halide is consumed.

  • Work-up: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel.

Troubleshooting & FAQs: Suzuki-Miyaura Route

Q1: My reaction yield is very low or I'm seeing no product formation. What are the likely causes?

A1: Low yield in Suzuki couplings is a common issue with several potential root causes. Systematically investigate the following:

  • Catalyst Activity: The active form of the catalyst is Pd(0).[8] If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂), ensure your conditions facilitate its in situ reduction to Pd(0).[9] The Pd(0) species can be air-sensitive; ensure your reaction is thoroughly degassed and maintained under a positive pressure of inert gas.

  • Base Selection: The base is crucial for activating the boronic acid to facilitate transmetalation.[1][10] If a weak base like K₂CO₃ is ineffective, consider a stronger base such as Cs₂CO₃ or K₃PO₄. The base must be sufficiently strong to form the boronate species but not so strong that it causes degradation of your starting materials or product.

  • Boronic Acid Quality: Boronic acids can undergo dehydration to form cyclic boroxines, which are often less reactive. Ensure your 5-formylfuran-2-boronic acid is of high purity and has been stored properly. Some sources note that this specific boronic acid can have stability issues, making its quality paramount.[11]

  • Solvent Effects: The choice of solvent is critical for solubility and reaction kinetics.[7] A biphasic system like Toluene/H₂O is common, but for some substrates, a single-phase solvent like Dioxane or DMF may be superior. Ensure the solvent is adequately degassed to prevent oxidation of the Pd(0) catalyst.

Q2: I'm observing a significant amount of a side product from the homo-coupling of my boronic acid (furan-furan dimer). How can this be minimized?

A2: Homo-coupling is often caused by the presence of oxygen, which can promote the oxidative coupling of the boronic acid.

  • Improve Degassing: The most critical step is to rigorously degas your solvent and reaction mixture. This can be done by several freeze-pump-thaw cycles or by bubbling an inert gas (Argon) through the solvent for an extended period (30-60 minutes) prior to heating.

  • Control Stoichiometry: Use a smaller excess of the boronic acid. While a slight excess (1.1-1.2 equiv) is often beneficial, a large excess can favor side reactions.

  • Temperature Control: Running the reaction at the lowest effective temperature can sometimes reduce the rate of side reactions relative to the desired cross-coupling.

Q3: After purification, my final product is still contaminated with palladium. How can I remove residual metal?

A3: Removing palladium to the levels required for active pharmaceutical ingredients (APIs), often <10 ppm, is a significant challenge.[12]

  • Filtration: A simple first step is to dilute the crude product in a suitable solvent and filter it through a pad of Celite®. This can remove insoluble palladium black.[13]

  • Aqueous Washes: Certain aqueous solutions can help extract palladium salts. Washes with aqueous solutions of thiourea, cysteine, or EDTA have been reported to be effective.

  • Scavengers: The most effective method is often the use of solid-supported metal scavengers.[14] These are functionalized silica or polymer resins that selectively bind to palladium. The crude product solution is stirred with the scavenger for a period and then filtered.[12][15]

Palladium Removal Technique Principle Typical Use Case Advantages Disadvantages
Filtration (Celite®/Silica) Adsorption/FiltrationPost-reaction workupSimple, inexpensive, removes Pd blackIneffective for soluble Pd species[13]
Activated Carbon AdsorptionCrude product solutionGood for nonpolar compoundsCan adsorb product, leading to yield loss
Aqueous Extraction Chelation/ExtractionLiquid-liquid extractionCan remove some ionic PdOften insufficient for API standards[16]
Solid-Supported Scavengers ChemisorptionFinal purification stepHighly effective, can reach <10 ppm levels[12][14]Higher cost, requires screening for best resin
Guide 2: Alternative Synthetic Routes

While Suzuki coupling is preferred, other methods can be considered if you encounter insurmountable issues or have different starting materials available.

Stille Cross-Coupling

The Stille reaction couples the aryl halide with an organostannane (e.g., 2-formyl-5-(tributylstannyl)furan).

  • Advantage: Organostannanes are often stable to air and moisture, and the reaction conditions are very mild, tolerating a wide array of functional groups, including aldehydes.[17][18]

  • Primary Challenge: The major drawback is the high toxicity of organotin compounds and the difficulty in removing tin byproducts from the final product.[18]

Q: How do I effectively remove the tributyltin byproducts from my Stille reaction?

A: This is the most critical step in a Stille coupling.

  • Fluoride Workup: A common method is to treat the crude reaction mixture with a saturated aqueous solution of potassium fluoride (KF). This causes the tin halides to precipitate as insoluble tributyltin fluoride, which can be removed by filtration.

  • Chromatography: Careful column chromatography is essential. Sometimes, using silica gel that has been treated with a base (like triethylamine) can help in separating the nonpolar tin compounds from the more polar product.

Direct C-H Arylation

This modern approach involves coupling the aryl halide directly with 2-furaldehyde, activating a C-H bond on the furan ring.[19]

  • Advantage: This method is more atom-economical as it avoids the pre-functionalization of the furan ring (i.e., making the boronic acid or stannane).

  • Primary Challenge: Regioselectivity can be a major issue. While arylation often favors the C5 position of 2-substituted furans, mixtures of isomers (e.g., C4 arylation) can occur.[20][21] The reaction conditions can also be harsher and may require extensive optimization of the catalyst, ligand, and base.[22]

Troubleshooting_Tree Start Low Yield in Suzuki Coupling Q1 Is the reaction completely degassed? Start->Q1 Sol1 Improve degassing: - Use freeze-pump-thaw - Bubble Argon for 30+ min Q1->Sol1 A1_No Q2 Is the base strong enough? Q1->Q2 A1_Yes A1_Yes Yes A1_No No Sol2 Switch to a stronger base: K₂CO₃ → Cs₂CO₃ or K₃PO₄ Q2->Sol2 A2_No Q3 Is the boronic acid of high quality? Q2->Q3 A2_Yes A2_Yes Yes A2_No No Sol3 Source fresh, high-purity 5-formylfuran-2-boronic acid. Check for boroxine formation. Q3->Sol3 A3_No Q4 Is the catalyst active? Q3->Q4 A3_Yes A3_Yes Yes A3_No No Sol4 Use a fresh catalyst. If using Pd(II), ensure conditions promote reduction. Q4->Sol4 A4_No A4_No No

Caption: Troubleshooting decision tree for low Suzuki coupling yield.

References
  • Palladium-Catalyzed Direct Arylation of Furans via C−H Functionalization at Low Catalyst Loadings. Organometallics - ACS Publications.[Link]

  • Method of removing palladium - Google P
  • How can I remove palladium Pd catalyst easily? - ResearchGate. [Link]

  • Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development - ACS Publications.[Link]

  • Room temperature C-H arylation of benzofurans by aryl iodides. Royal Society of Chemistry.[Link]

  • An Efficient Method for Removal of Residual Palladium from Organic. PDF.[Link]

  • Palladium-Catalyzed Indole, Pyrrole, and Furan Arylation by Aryl Chlorides. The Journal of Organic Chemistry - ACS Publications.[Link]

  • Removal of Palladium(II) from Aqueous and Organic Solutions by Polystyrene-bound Trimercaptotriazine. ResearchGate.[Link]

  • Palladium-Catalyzed Direct Arylation of Furans via C−H Functionalization at Low Catalyst Loadings. ResearchGate.[Link]

  • ChemInform Abstract: Palladium-Catalyzed Direct C-4 Arylation of 2,5-Disubstituted Furans with Aryl Bromides. Sci-Hub.[Link]

  • Method of producing 5-formyl-2-furylboronic acid - Google P
  • CROSS-COUPLING reactions - everything YOU need to know! YouTube.[Link]

  • Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers (RSC Publishing).[Link]

  • Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.[Link]

  • The Mechanisms of the Stille Reaction. University of Windsor.[Link]

  • Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development - ACS Publications.[Link]

  • Optimizing Suzuki Coupling Reactions. CovaSyn.[Link]

  • Stille reaction - Wikipedia. [Link]

  • Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google P
  • Suzuki Coupling - Organic Chemistry Portal. [Link]

  • METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS - EPO. [Link]

  • The Suzuki reaction of various aryl halides and boronic acids in the presence of Mag-IL-Pd catalyst - ResearchGate. [Link]

  • 5-Formyl-2-furanboronic acid - MySkinRecipes. [Link]

  • Synthesis method of 5-bromo-2-chloro benzoic acid - Google P
  • 5-Formylfuran-2-boronic acid - PubChem. NIH.[Link]

  • Organometallics, Part 4 of 5: the Stille reaction - YouTube. [Link]

  • Synthesis of 5-Bromo-2-Chloro-Benzoic Acid | PDF - Scribd. [Link]

  • Stille reaction | Brief theory, double cross-coupling - YouTube. [Link]

  • Suzuki-Miyaura Coupling - Chemistry LibreTexts. [Link]

  • Suzuki cross coupling reaction of aryl halides with arylboronic acid a - ResearchGate. [Link]

  • Suzuki cross-coupling reaction - YouTube. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Novel Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Derivatives: Synthesis, Characterization, and Biological Evaluation

This guide provides a comprehensive framework for the synthesis, characterization, and comparative evaluation of novel derivatives of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. It is intended for researchers, scientist...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the synthesis, characterization, and comparative evaluation of novel derivatives of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. It is intended for researchers, scientists, and drug development professionals interested in exploring the therapeutic potential of novel furan-containing compounds. The furan ring system is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of biological activities, including antimicrobial, antiviral, anti-inflammatory, and antitumor properties.[1][2] This guide outlines a systematic approach to the design and evaluation of new chemical entities based on a promising furan scaffold.

Introduction: The Rationale for Novel Derivatives

The core structure, Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, presents multiple avenues for chemical modification to explore structure-activity relationships (SAR). The furan moiety is a versatile pharmacophore that can mimic a phenyl ring while offering a distinct hydrophilic-lipophilic balance.[3] The presence of a formyl group provides a reactive handle for the synthesis of a diverse library of derivatives, such as Schiff bases, oximes, and hydrazones, which are known to possess a range of biological activities. Furthermore, modifications to the benzoate ring or the ethyl ester could also influence the pharmacokinetic and pharmacodynamic properties of the molecules.

This guide proposes a comparative study of a series of novel derivatives against a relevant, commercially available alternative, with the aim of identifying lead compounds for further drug development.

Proposed Novel Derivatives and a Comparative Alternative

Based on the core structure of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (ECFB), the following novel derivatives are proposed for synthesis and evaluation:

  • ECFB-SB1 (Schiff Base Derivative): Synthesized by reacting the formyl group of ECFB with 4-fluoroaniline. The introduction of a fluorine atom can enhance metabolic stability and binding affinity.

  • ECFB-OX1 (Oxime Derivative): Formed by the reaction of ECFB with hydroxylamine hydrochloride. Oximes are known to exhibit a range of biological activities, including antioxidant and anti-inflammatory effects.

  • ECFB-HZ1 (Hydrazone Derivative): Prepared by the condensation of ECFB with isoniazid. This combines the furan scaffold with a known antitubercular agent, potentially leading to synergistic or novel antimicrobial activity.

As a point of comparison, a structurally related benzofuran derivative with established biological activity will be used:

  • Comparative Compound (CC1): A commercially available benzofuran derivative known to exhibit antimicrobial properties.[4][5]

Synthesis and Characterization: A Validated Workflow

The synthesis of the proposed derivatives will follow established organic chemistry protocols. The general synthetic scheme is outlined below.

Synthesis_Workflow ECFB Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Product1 ECFB-SB1 ECFB->Product1 Condensation Product2 ECFB-OX1 ECFB->Product2 Condensation Product3 ECFB-HZ1 ECFB->Product3 Condensation Reagent1 4-fluoroaniline Reagent1->Product1 Reagent2 Hydroxylamine HCl Reagent2->Product2 Reagent3 Isoniazid Reagent3->Product3

Caption: General synthetic routes for the proposed ECFB derivatives.

Detailed Experimental Protocol for Synthesis of ECFB-SB1
  • Dissolve Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1 mmol) in 20 mL of absolute ethanol in a round-bottom flask.

  • Add 4-fluoroaniline (1.1 mmol) to the solution.

  • Add a catalytic amount of glacial acetic acid (2-3 drops).

  • Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • The precipitated product is filtered, washed with cold ethanol, and dried under vacuum.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol/DMF) to obtain pure ECFB-SB1.

Characterization of Synthesized Compounds

The structure and purity of the synthesized derivatives will be confirmed using a suite of spectroscopic and analytical techniques. This multi-faceted approach ensures the unambiguous identification of the target molecules.

Technique Purpose
FT-IR Spectroscopy To identify the presence of key functional groups (e.g., C=N in Schiff bases, N-O in oximes, C=O in hydrazones) and the disappearance of the aldehyde C-H stretch.
¹H NMR Spectroscopy To determine the number and types of protons, their chemical environment, and to confirm the formation of the new covalent bond.
¹³C NMR Spectroscopy To identify the number and types of carbon atoms in the molecule, providing further structural confirmation.
Mass Spectrometry To determine the molecular weight of the synthesized compounds and to support the proposed structures through fragmentation patterns.
Elemental Analysis To determine the percentage composition of C, H, and N, and to confirm the empirical formula.

Comparative Performance Evaluation: Biological Activity Screening

The newly synthesized derivatives and the comparative compound will be screened for their potential antimicrobial and anticancer activities.

Antimicrobial Activity Assay

The compounds will be tested against a panel of pathogenic bacteria and fungi using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Antimicrobial_Assay cluster_0 Preparation cluster_1 Assay cluster_2 Data Analysis A Test Compounds (ECFB-SB1, etc.) D Serial Dilution in 96-well plate A->D B Bacterial/Fungal Strains E Inoculation B->E C Culture Medium C->D D->E F Incubation E->F G Visual/Spectrophotometric Reading F->G H Determination of MIC G->H

Caption: Workflow for the antimicrobial activity assay.

Hypothetical MIC Data (in µg/mL)

Compound S. aureus E. coli C. albicans
ECFB-SB1163264
ECFB-OX13264128
ECFB-HZ181632
CC1163264
Vehicle Control>256>256>256
In Vitro Anticancer Activity Assay

The cytotoxic effects of the synthesized compounds will be evaluated against a panel of human cancer cell lines (e.g., MCF-7, HeLa, A549) using the MTT assay to determine the IC₅₀ value.

Hypothetical IC₅₀ Data (in µM)

Compound MCF-7 (Breast) HeLa (Cervical) A549 (Lung)
ECFB-SB125.530.245.1
ECFB-OX140.155.870.3
ECFB-HZ115.822.435.6
CC135.248.960.7
Doxorubicin (Positive Control)1.21.52.1

Discussion and Future Directions

This guide presents a systematic approach to the rational design, synthesis, and biological evaluation of novel Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate derivatives. The proposed workflow allows for a direct comparison of the novel compounds' performance against a relevant alternative, providing valuable data for lead optimization. The hypothetical data suggests that the hydrazone derivative (ECFB-HZ1) may possess superior antimicrobial and anticancer activities.

Future work should focus on expanding the library of derivatives to further probe the SAR. Additionally, promising compounds should be subjected to more extensive biological testing, including mechanism of action studies, in vivo efficacy, and toxicity profiling. The ultimate goal is to identify a lead candidate with a favorable therapeutic index for further preclinical development.

References

  • Anisetti, R. N. (2014). Synthesis and antimicrobial activity of novel benzo[b]furan derivatives bearing sulphonamide and phenylcarbamate moieties. Der Chemica Sinica, 5(1), 101-105. Available at: [Link]

  • Bhardwaj, V., Gumber, D., & Abbot, V. (2015). Synthesis and biological activities of furan derivatives. ResearchGate. Available at: [Link]

  • PubChem. (n.d.). Ethyl 2-chloro-5-(5-formylfuran-2-yl)benzoate. Retrieved from [Link]

  • ResearchGate. (2014). Synthesis and antimicrobial activity of novel benzo[b]furan derivatives. Available at: [Link]

  • MDPI. (2023). In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives. Available at: [Link]

  • PubMed Central (PMC). (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Available at: [Link]

  • Oriental Journal of Chemistry. (n.d.). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Available at: [Link]

  • ResearchGate. (n.d.). (PDF) Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. Available at: [Link]

Sources

Comparative

A Comparative Guide to the Synthetic Strategies for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

For Researchers, Scientists, and Drug Development Professionals Introduction Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a key intermediate in the synthesis of various pharmacologically active molecules. Its structura...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a key intermediate in the synthesis of various pharmacologically active molecules. Its structural motif, featuring a substituted benzoate ring linked to a formyl-furan moiety, makes it a valuable building block for accessing diverse chemical space. The efficient and scalable synthesis of this compound is therefore of significant interest to the medicinal and process chemistry communities. This guide provides a comparative analysis of the most plausible synthetic methodologies for obtaining Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, with a focus on the underlying chemical principles and practical considerations for laboratory implementation.

Retrosynthetic Analysis: Devising the Synthetic Pathways

A retrosynthetic analysis of the target molecule reveals two primary disconnection points for the formation of the biaryl C-C bond between the benzoate and furan rings. This leads to two convergent and logical synthetic strategies:

  • Strategy A: Suzuki-Miyaura Cross-Coupling: This approach relies on the palladium-catalyzed cross-coupling of a furan boronic acid derivative with a halogenated benzoate. This is often a preferred method for constructing biaryl systems due to its high functional group tolerance and generally good yields.[1]

  • Strategy B: A Two-Step Approach Involving Initial C-C Bond Formation Followed by Formylation: This strategy first establishes the bond between the benzoate and an unsubstituted furan ring, followed by the introduction of the formyl group in a subsequent step, most commonly via the Vilsmeier-Haack reaction.[2][3]

A third, less common but still viable alternative, the Heck reaction, could also be considered for the C-C bond formation.[4]

Comparative Analysis of Synthetic Routes

Parameter Strategy A: Suzuki-Miyaura Coupling Strategy B: Two-Step (Coupling then Formylation) Strategy C: Heck Reaction
Key Reactions Suzuki-Miyaura Cross-CouplingSuzuki-Miyaura or Heck Coupling, Vilsmeier-Haack FormylationHeck Reaction
Starting Material Availability Requires 5-formylfuran-2-boronic acid (commercially available but can be expensive) and a di-halogenated benzoate.Requires 2-furanboronic acid (more readily available and less expensive) and a di-halogenated benzoate.Requires a halogenated benzoate and furan.
Number of Steps Typically a single step for the key bond formation.Two distinct synthetic steps.Single step for the key bond formation.
Potential Yield Generally high yields are achievable under optimized conditions.[5]Yields are dependent on the efficiency of both the coupling and the formylation steps.Yields can be variable and are sensitive to steric hindrance and electronic effects.[6]
Regioselectivity Control Excellent regioselectivity is dictated by the positions of the boronic acid and the halide.Formylation of 2-substituted furans typically occurs at the 5-position, offering good regiocontrol.[2]Regiocontrol can be challenging, potentially leading to mixtures of isomers.
Functional Group Tolerance Broad functional group tolerance is a hallmark of the Suzuki reaction.[1]The Vilsmeier-Haack reaction is tolerant of many functional groups, but sensitive groups may require protection.Palladium catalysis is generally tolerant of many functional groups.[7]
Purification Purification can sometimes be challenging due to palladium residues and boronic acid homo-coupling byproducts.Requires purification after each step, potentially increasing overall effort.Can be complicated by the formation of side products and the need to remove the palladium catalyst.[8]

Detailed Experimental Protocols

Strategy A: Suzuki-Miyaura Cross-Coupling

This protocol describes the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate from Ethyl 2-chloro-5-bromobenzoate and 5-formylfuran-2-boronic acid.

Workflow Diagram:

start Start: Ethyl 2-chloro-5-bromobenzoate & 5-formylfuran-2-boronic acid reagents Reagents: - Pd catalyst (e.g., Pd(PPh3)4) - Base (e.g., K2CO3) - Solvent (e.g., Toluene/EtOH/H2O) start->reagents reaction Suzuki-Miyaura Coupling (e.g., 80-100 °C, inert atmosphere) reagents->reaction workup Aqueous Workup (Extraction with organic solvent) reaction->workup purification Purification (Column Chromatography) workup->purification product Product: Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate purification->product cluster_0 Step 1: Suzuki Coupling cluster_1 Step 2: Vilsmeier-Haack Formylation start_s1 Start: Ethyl 2-chloro-5-bromobenzoate & 2-Furanboronic acid reagents_s1 Reagents: - Pd catalyst - Base - Solvent start_s1->reagents_s1 reaction_s1 Suzuki Coupling reagents_s1->reaction_s1 intermediate Intermediate: Ethyl 2-chloro-5-(2-furyl)benzoate reaction_s1->intermediate start_s2 Start: Intermediate reagents_s2 Vilsmeier Reagent (POCl3, DMF) start_s2->reagents_s2 reaction_s2 Formylation (0 °C to RT) reagents_s2->reaction_s2 workup_s2 Hydrolysis reaction_s2->workup_s2 product_s2 Product: Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate workup_s2->product_s2

Sources

Validation

A Strategic Guide to the Biological Evaluation of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate and Its Analogs

This guide presents a structured, rationale-driven framework for the comprehensive biological evaluation of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, a heterocyclic compound with significant therapeutic potential. Giv...

Author: BenchChem Technical Support Team. Date: January 2026

This guide presents a structured, rationale-driven framework for the comprehensive biological evaluation of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, a heterocyclic compound with significant therapeutic potential. Given the limited existing data on this specific molecule, our approach is built from a foundational analysis of its structural motifs—the 2,5-disubstituted furan, the halogenated benzoate ring, and the reactive 5-formyl group. This strategy enables us to hypothesize potential bioactivities and design a robust, tiered screening process to elucidate its pharmacological profile and that of its rationally designed analogs.

Rationale Rooted in Structure: Hypothesizing Bioactivity

The chemical architecture of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate provides compelling reasons to investigate its potential as an anticancer, antimicrobial, and anti-inflammatory agent.

  • The Furan Core: The furan ring is a well-established pharmacophore present in numerous natural and synthetic compounds with a wide spectrum of biological activities.[1][2][3][4] Derivatives of 2,5-disubstituted furans, in particular, have demonstrated significant potential as antimicrobial and anticancer agents.[5]

  • The 5-Formyl Group: The aldehyde moiety (-CHO) is a critical functional group. It is not only a key feature in many cytotoxic and antimicrobial compounds but also serves as a versatile chemical handle for creating a library of analogs, such as Schiff bases.[6][7][8] The synthesis of Schiff bases from furan-2-carbaldehyde derivatives is a well-documented strategy for generating compounds with potent antimicrobial and antitumor activities.[7][9][10]

  • The Benzofuran-like Scaffold: The fusion of a benzene and furan ring, as seen in the broader benzofuran class, is a hallmark of compounds with significant anticancer and anti-infective properties.[11][12][13][14] Structure-activity relationship (SAR) studies on related scaffolds consistently highlight the importance of substitutions on both rings for tuning potency and selectivity.[13][15]

Based on this structural analysis, a primary investigation into the compound's efficacy against cancer cell lines and pathogenic microbes is strongly warranted.

Building the Toolkit: Design and Synthesis of an Analog Library

To establish a clear structure-activity relationship (SAR), a focused library of analogs should be synthesized. The reactive aldehyde group of the parent compound is the ideal starting point for chemical modification. A robust and efficient method is the condensation reaction with various substituted primary amines to form a series of Schiff bases (imines).

This approach allows for the systematic exploration of how different electronic and steric properties introduced by the amine substituent modulate biological activity.

G parent Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate reagents Ethanol, Reflux parent->reagents amine Substituted Primary Amine (R-NH2) amine->reagents analog Schiff Base Analog (Imine Derivative) reagents->analog Condensation

Caption: Synthetic scheme for generating Schiff base analogs.

A Tiered Framework for Biological Evaluation

A multi-tiered screening approach ensures an efficient and cost-effective evaluation, starting with broad primary assays and progressing to more specific, mechanistic studies for promising candidates.

Tier 1: Primary Cytotoxicity and Antimicrobial Screening

The initial tier aims to identify any significant biological activity across broad categories.

A. Anticancer Cytotoxicity Screening: The primary assessment of anticancer potential will be conducted using a colorimetric cell viability assay, such as the MTT assay. This method measures the metabolic activity of cells, which correlates with the number of viable cells.[16][17]

B. Antimicrobial Susceptibility Testing: The antimicrobial potential will be determined by assessing the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.[18][19][20] This quantitative assay identifies the lowest concentration of a compound that inhibits the visible growth of a microorganism.[19]

The following workflow outlines the primary screening process:

G cluster_start Parent Compound & Analogs cluster_tier1 Tier 1: Primary Screening cluster_cancer Anticancer cluster_microbe Antimicrobial cluster_results Analysis start Test Compounds screening Parallel Assays start->screening mtt MTT Assay (e.g., MCF-7, HepG2) screening->mtt mic MIC Assay (e.g., S. aureus, E. coli) screening->mic analysis Data Analysis (Calculate IC50 / MIC) mtt->analysis mic->analysis sar Preliminary SAR analysis->sar

Caption: Workflow for the Tier 1 primary biological screening.

Tier 2: Mechanistic Elucidation and Lead Prioritization

Compounds demonstrating significant activity in Tier 1 (e.g., IC50 < 10 µM or MIC ≤ 16 µg/mL) will advance to secondary, mechanism-focused assays.

  • For Anticancer "Hits": The focus will be on determining the mode of cell death. Assays for apoptosis (e.g., Annexin V/PI staining) and cell cycle analysis via flow cytometry are standard procedures to understand if the compound induces programmed cell death or halts cell division at a specific phase.

  • For Antimicrobial "Hits": Further characterization would involve determining whether the effect is bactericidal (kills bacteria) or bacteriostatic (inhibits growth) through Minimum Bactericidal Concentration (MBC) testing and time-kill kinetic studies.

Comparative Data Analysis & SAR

All quantitative data should be systematically tabulated to facilitate direct comparison between the parent compound and its analogs. This is the cornerstone of establishing a Structure-Activity Relationship (SAR), which provides critical insights for future drug design.

Table 1: Hypothetical Comparative Biological Data

Compound IDR-Group on ImineCytotoxicity IC50 (µM) [MCF-7]Cytotoxicity IC50 (µM) [HepG2]Antimicrobial MIC (µg/mL) [S. aureus]
Parent (Formyl group)45.258.1>128
Analog-01 Phenyl22.531.764
Analog-02 4-Chlorophenyl8.112.332
Analog-03 4-Methoxyphenyl35.844.0128
Analog-04 4-Nitrophenyl5.3 7.9 16
Doxorubicin N/A (Control)0.91.2N/A
Ciprofloxacin N/A (Control)N/AN/A1

Data are hypothetical and for illustrative purposes only.

From this hypothetical data, a preliminary SAR can be inferred: the introduction of an imine functional group enhances bioactivity, and electron-withdrawing substituents on the phenyl ring (e.g., -Cl, -NO2) lead to a significant increase in both anticancer and antimicrobial potency. Analog-04 would be prioritized as the lead candidate for further mechanistic studies.

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol is adapted from standard methodologies for assessing cell viability.[17][21][22][23]

  • Cell Seeding: Plate cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After 24 hours, replace the old medium with 100 µL of medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., 0.5% DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO2.

  • MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well and incubate for 4 hours.[16] During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.[16][17]

  • Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[16]

  • Absorbance Reading: Gently shake the plate for 15 minutes and measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%) using non-linear regression analysis.

Protocol 2: Broth Microdilution MIC Assay

This protocol follows guidelines for antimicrobial susceptibility testing.[19][24][25]

  • Compound Preparation: Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution of the compounds in a 96-well microtiter plate using sterile Mueller-Hinton Broth (MHB), resulting in final volumes of 100 µL per well.[18]

  • Inoculum Preparation: Prepare a bacterial inoculum from an 18-24 hour culture on an agar plate. Suspend colonies in saline to match the turbidity of a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.[18]

  • Inoculation: Add 100 µL of the standardized bacterial inoculum to each well of the microtiter plate, bringing the final volume to 200 µL.

  • Controls: Include a positive control (broth with inoculum, no compound), a negative/sterility control (broth only), and a known antibiotic control (e.g., Ciprofloxacin).[19]

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).[19][20]

References

  • Farhat, J., Alzyoud, L., & Al-Omari, B. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers. Available at: [Link]

  • Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Semantic Scholar. Available at: [Link]

  • ResearchGate. (n.d.). Antibacterial activity of prepared 2,5-disubstituted furanes. Available at: [Link]

  • protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Available at: [Link]

  • Microbe Online. (2013). Broth Dilution Method for MIC Determination. Available at: [Link]

  • UKHSA Research Portal. (n.d.). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. Available at: [Link]

  • MI - Microbiology. (n.d.). Broth Microdilution. Available at: [Link]

  • NCBI Bookshelf. (2011). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. Available at: [Link]

  • MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Available at: [Link]

  • PubMed. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Available at: [Link]

  • PubMed. (2009). Synthesis and structure-activity relationships of novel benzofuran farnesyltransferase inhibitors. Available at: [Link]

  • PubMed Central. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Available at: [Link]

  • ACG Publications. (2024). Synthesis, antimicrobial, and molecular docking studies of furan-based Schiff bases derived from 4 -nitrobenzene - 1, 2 - diamine. Available at: [Link]

  • ResearchGate. (n.d.). MTT Proliferation Assay Protocol. Available at: [Link]

  • NCBI Bookshelf. (2013). Cell Viability Assays - Assay Guidance Manual. Available at: [Link]

  • ACG Publications. (2024). Synthesis, antimicrobial, and molecular docking studies of furan- based Schiff bases derived from 4 -nitrobenzene. Available at: [Link]

  • PubMed Central. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Available at: [Link]

  • Furan: A Promising Scaffold for Biological Activity. (2024). Available at: [Link]

  • MDPI. (n.d.). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Available at: [Link]

  • ResearchGate. (n.d.). 5-(4-Chloro-phenyl)-furan-2-carboxaldehyde as anti-inflammatory agents. Available at: [Link]

  • Universidade Federal do Ceará. (2014). CYTOTOXIC EVALUATION OF SUBSTITUTED BENZALDEHYDES. Available at: [Link]

  • NIH. (n.d.). Pharmacological Activities of Schiff Bases and Their Derivatives with Low and High Molecular Phosphonates. Available at: [Link]

  • IJRAR.org. (n.d.). SYNTHESIS, CHARACTERIZATION, ANTIOXIDANT, LARVICIDAL, AND IN-VITRO ANTI-TUMOUR ACTIVITIES OF SOME NOVEL SCHIFF BASE TRANSITION M. Available at: [Link]

  • ResearchGate. (2018). Synthesis and in vitro antitumor evaluation of novel Schiff bases. Available at: [Link]

  • RSC Publishing. (2023). Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes. Available at: [Link]

  • ResearchGate. (2023). Novel Thiosemicarbazone Derivatives from Furan-2-Carbaldehyde: Synthesis, Characterization, Crystal Structures, and Antibacterial, Antifungal, Antioxidant, and Antitumor Activities. Available at: [Link]

  • Pharmacological activity of furan derivatives. (2024). Available at: [Link]

  • ijrti.org. (n.d.). SYNTHESIS AND ANTIBACTERIAL ACTIVITY STUDIES OF 3, 5-DI SUBSTITUTED FURAN DERIVATIVES. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis and antibacterial activity of new 2.5-dihydrofuran derivatives. Available at: [Link]

  • Comparative evaluation of cytotoxicity and metabolism of four aldehydes in two hepatoma cell lines. (1997). Available at: [Link]

  • ACS Publications. (2014). Molecular Mechanisms of Aldehyde Toxicity: A Chemical Perspective. Available at: [Link]

  • Synthesis and in Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. (2022). Available at: [Link]

  • Oriental Journal of Chemistry. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Available at: [Link]

  • ResearchGate. (n.d.). Examples of furan derivatives with biological activity. Available at: [Link]

  • PubMed. (2013). In vitro antioxidant and antiproliferative activities of 5-hydroxymethylfurfural. Available at: [Link]

  • PubChem. (n.d.). Ethyl 3-chloro-5-(furan-2-yl)benzoate. Available at: [Link]

  • PubChem. (n.d.). ethyl 2-chloro-5-[5-[(E)-(5-cyano-4-methyl-2,6-dioxopyridin-3-ylidene)methyl]furan-2-yl]benzoate. Available at: [Link]

Sources

Validation

A Comparative Guide to the Definitive Structural Confirmation of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate: An X-ray Crystallography-Centric Approach

For Researchers, Scientists, and Drug Development Professionals In the landscape of drug discovery and materials science, the unambiguous determination of a molecule's three-dimensional structure is paramount. This guide...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and materials science, the unambiguous determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth technical comparison of analytical techniques for the structural confirmation of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, a compound of interest for its potential applications in medicinal chemistry and organic synthesis. While various spectroscopic methods offer valuable insights, this guide will establish why single-crystal X-ray crystallography stands as the gold standard for absolute structural elucidation and will compare its definitive data with the inferential information provided by other common analytical techniques.

The Central Challenge: Beyond Connectivity to Configuration and Conformation

For a molecule like Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, with its multiple rotatable bonds and potential for subtle electronic interactions, a simple confirmation of atom connectivity is often insufficient. Key structural questions that impact its biological activity and material properties include:

  • Torsional Angles: What is the precise rotational relationship between the benzoate and furan rings?

  • Planarity: To what extent are the aromatic and furan rings coplanar?

  • Conformation of the Ethyl Ester: What is the preferred conformation of the flexible ethyl group?

  • Intermolecular Interactions: How do the molecules pack in the solid state, and what non-covalent interactions govern this packing?

Spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide crucial data to piece together the molecular puzzle. However, as we will explore, they often leave ambiguities that only X-ray crystallography can resolve.

Part 1: The Unambiguous Answer - Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction (SCXRD) offers a direct, three-dimensional visualization of the atomic arrangement within a crystalline solid.[1] The resulting electron density map provides precise measurements of bond lengths, bond angles, and torsional angles, effectively delivering an atomic-resolution snapshot of the molecule.

The Crystallography Workflow: A Self-Validating System

The process of obtaining a crystal structure is a meticulous workflow, with each step providing a check on the validity of the final model.

X-ray Crystallography Workflow cluster_prep Sample Preparation cluster_data Data Collection & Processing cluster_structure Structure Solution & Refinement Synthesis Synthesis & Purification Crystallization Crystal Growth Synthesis->Crystallization High Purity Sample Mounting Crystal Mounting Crystallization->Mounting Diffraction X-ray Diffraction Mounting->Diffraction Centered Crystal Integration Data Integration & Scaling Diffraction->Integration Diffraction Pattern Solution Structure Solution (e.g., Direct Methods) Integration->Solution Refinement Model Refinement Solution->Refinement Initial Model Validation Structure Validation Refinement->Validation Final Model Output Final Structural Data Validation->Output CIF File, ORTEP Plot

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Experimental Protocol: Obtaining a Crystal Structure of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

1. Synthesis and Purification:

  • The target compound, Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, must be synthesized and purified to >98% purity. Common purification techniques include column chromatography and recrystallization. The presence of impurities can significantly hinder crystallization.

2. Crystallization Screening:

  • The primary bottleneck in SCXRD is often the growth of diffraction-quality single crystals.[2][3] A systematic screening of crystallization conditions is essential.

  • Solvent Selection: Based on the polarity of the molecule (ester, aldehyde, aromatic rings), a range of solvents should be tested. Good solvents for initial solubility tests could include acetone, ethyl acetate, dichloromethane, and toluene. Anti-solvents (in which the compound is poorly soluble) like hexane or methanol could then be used.

  • Common Crystallization Techniques:

    • Slow Evaporation: A solution of the compound in a relatively volatile solvent is left undisturbed in a loosely capped vial.[4]

    • Vapor Diffusion: A concentrated solution of the compound in one solvent is placed in a small open vial, which is then sealed inside a larger jar containing a second solvent (the anti-solvent) in which the compound is less soluble. The vapor of the anti-solvent slowly diffuses into the compound's solution, reducing its solubility and promoting crystallization.[4][5]

    • Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible anti-solvent. Crystals may form at the interface.

3. Data Collection:

  • A suitable single crystal (typically 0.1-0.3 mm in size) is mounted on a goniometer head.[1]

  • The crystal is placed in a modern single-crystal X-ray diffractometer equipped with a sensitive detector (e.g., a CCD or CMOS detector).[6][7]

  • Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in a more precise structure.

  • A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam.

4. Structure Solution and Refinement:

  • The collected diffraction intensities are processed to generate a file of reflection data.

  • The structure is "solved" using computational methods (e.g., direct methods or Patterson methods) to obtain an initial electron density map and a preliminary atomic model.

  • This model is then "refined" using least-squares methods to improve the fit between the calculated diffraction pattern from the model and the experimentally observed data.[8]

  • Hydrogen atoms are typically located in the difference Fourier map and refined using appropriate constraints.

  • The final refined structure is validated using metrics such as the R-factor and goodness-of-fit.

Part 2: A Comparative Analysis with Spectroscopic Techniques

While SCXRD provides the definitive structure, it is crucial to understand how other techniques contribute to and align with the crystallographic data.

Technique Information Provided Strengths Limitations for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate
X-ray Crystallography Precise 3D atomic coordinates, bond lengths, bond angles, torsional angles, absolute stereochemistry, and intermolecular packing.[1][6]Unambiguous and definitive structural information.Requires a high-quality single crystal; provides solid-state structure which may differ from solution conformation.
NMR Spectroscopy (¹H, ¹³C, 2D) Connectivity of atoms (through-bond correlations), number and chemical environment of protons and carbons.Excellent for determining the carbon-hydrogen framework and connectivity in solution.Provides time-averaged structural information; torsional angles and precise bond lengths/angles are inferred, not directly measured.
Mass Spectrometry (MS) Molecular weight and elemental composition (High-Resolution MS), fragmentation patterns that suggest structural motifs.Extremely sensitive, provides accurate molecular formula.Provides no information on stereochemistry or the 3D arrangement of atoms; isomers often cannot be distinguished.
Infrared (IR) Spectroscopy Presence of specific functional groups (e.g., C=O, C-O, C-H).Fast and simple method for functional group identification.Provides very limited information on the overall molecular structure and connectivity.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Connectivity Map

NMR spectroscopy is the most powerful technique for determining the structure of organic molecules in solution.

  • ¹H NMR: Would confirm the presence of all proton environments: the ethyl group (a triplet and a quartet), the aromatic protons on the benzoate ring (likely complex multiplets), the furan protons (doublets), and the aldehyde proton (a singlet). The chemical shifts would be indicative of their electronic environment.

  • ¹³C NMR: Would show distinct signals for each of the 14 carbon atoms, confirming the carbon skeleton. The chemical shifts of the carbonyl carbons (ester and aldehyde) would be particularly diagnostic.

  • 2D NMR (COSY, HSQC, HMBC): These experiments would be used to piece together the connectivity. For instance, an HMBC experiment would show a correlation between the aldehyde proton and the furan ring carbon it's attached to, confirming their connection.

What NMR Can't Tell Us: While NMR can confirm the constitution of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, it cannot definitively determine the torsional angle between the furan and benzoate rings. NOESY experiments might provide evidence for through-space proximity of certain protons, but this is still inferential and provides an average conformation in solution.

Predicted ¹H NMR Data (in CDCl₃) Predicted ¹³C NMR Data (in CDCl₃)
~9.7 ppm (s, 1H, -CHO)~180 ppm (C=O, aldehyde)
~8.0-7.4 ppm (m, 3H, Ar-H)~165 ppm (C=O, ester)
~7.3 ppm (d, 1H, Furan-H)~155-125 ppm (Ar-C, Furan-C)
~6.8 ppm (d, 1H, Furan-H)~62 ppm (-OCH₂-)
~4.4 ppm (q, 2H, -OCH₂CH₃)~14 ppm (-CH₃)
~1.4 ppm (t, 3H, -OCH₂CH₃)
Mass Spectrometry: The Molecular Weight and Fragments

High-resolution mass spectrometry (HRMS) would confirm the elemental formula, C₁₄H₁₁ClO₄. The fragmentation pattern in electron ionization (EI-MS) would likely show characteristic losses.

  • Loss of the ethoxy group (-OC₂H₅): A prominent peak corresponding to the loss of 45 Da.

  • Loss of the entire ester group: Fragmentation could lead to ions corresponding to the chloro-substituted furyl-benzoyl cation.

  • Loss of CO from the aldehyde: A potential loss of 28 Da.

What MS Can't Tell Us: MS cannot distinguish between positional isomers without extensive fragmentation analysis and comparison to standards. It provides no information about the 3D structure.

MS Fragmentation M [M]+• C₁₄H₁₁ClO₄+• M_minus_45 [M - OC₂H₅]+ Loss of ethoxy radical M->M_minus_45 M_minus_28 [M - CO]+• Loss of CO M->M_minus_28 M_minus_29 [M - CHO]+ Loss of formyl radical M->M_minus_29

Caption: Plausible MS fragmentation pathways.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy would quickly confirm the presence of the key functional groups.

  • Strong C=O stretch for the ester: Around 1720-1730 cm⁻¹. Aromatic esters show a strong C=O stretch, typically between 1730 and 1715 cm⁻¹.[1]

  • Strong C=O stretch for the aldehyde: Around 1700-1710 cm⁻¹. Conjugation with the furan ring lowers the frequency.[4]

  • Characteristic aldehyde C-H stretches: Two weak bands around 2820 cm⁻¹ and 2720 cm⁻¹.[4][9]

  • C-O stretches for the ester: Strong bands in the 1300-1100 cm⁻¹ region.[1]

  • Aromatic C-H and C=C stretches.

What IR Can't Tell Us: IR confirms the presence of functional groups but gives no information about how they are connected or arranged in 3D space.

Conclusion: The Synergy of Techniques for Authoritative Confirmation

While NMR, MS, and IR spectroscopy are indispensable tools for the initial characterization and confirmation of the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, they provide an incomplete picture. They build a strong hypothesis for the molecular structure, but it is a hypothesis nonetheless.

Single-crystal X-ray crystallography elevates this hypothesis to a certainty. It provides the definitive, high-resolution, three-dimensional structure, answering critical questions about conformation, planarity, and intermolecular interactions that are inaccessible by other means. For drug development professionals and researchers, where subtle changes in 3D structure can drastically alter function, the empirical and unambiguous data from X-ray crystallography is the authoritative and indispensable final word on structural confirmation.

References

  • University of Southampton. Advanced crystallisation methods for small organic molecules - ePrints Soton. Available from: [Link]

  • Chemical Society Reviews (RSC Publishing). Advanced crystallisation methods for small organic molecules. (2023-03-01). Available from: [Link]

  • Crystallization of small molecules. Available from: [Link]

  • Staples, R. J. Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E, Crystallographic Communications. 2015, 71(Pt 5), m132–m141. Available from: [Link]

  • What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Available from: [Link]

  • University of Colorado Boulder, Department of Chemistry. Crystallization. Available from: [Link]

  • Prebihali, L., et al. Database Independent Automated Structure Elucidation of Organic Molecules Based on IR, 1H NMR, 13C NMR, and MS Data. Molecules. 2020, 25(24), 5994. Available from: [Link]

  • Carleton College, Science Education Resource Center (SERC). Single-crystal X-ray Diffraction. (2007-05-17). Available from: [Link]

  • Wikipedia. X-ray crystallography. Available from: [Link]

  • Bruker. Single Crystal X-ray Diffractometers. Available from: [Link]

Sources

Comparative

comparative study of different catalysts for the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

For researchers and professionals in drug development and organic synthesis, the efficient construction of complex molecular architectures is paramount. Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a key intermediate i...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in drug development and organic synthesis, the efficient construction of complex molecular architectures is paramount. Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a key intermediate in the synthesis of several pharmacologically important molecules, most notably the anticoagulant Apixaban. The formation of the C-C bond between the benzoate and furan rings is a critical step, typically achieved through a Suzuki-Miyaura cross-coupling reaction. The choice of catalyst for this transformation significantly impacts yield, reaction kinetics, and overall process efficiency. This guide provides an in-depth comparative analysis of various catalytic systems for this synthesis, supported by experimental insights and protocols to aid in catalyst selection and optimization.

The Synthetic Challenge: A Suzuki-Miyaura Approach

The synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate involves the cross-coupling of an aryl halide, such as ethyl 2-chloro-5-bromobenzoate, with a furan-containing organoboron reagent, typically 5-formyl-2-furylboronic acid. The general reaction scheme is depicted below:

Caption: General scheme of the Suzuki-Miyaura reaction for the synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

The success of this reaction is highly dependent on the catalyst's ability to facilitate the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.

Comparative Analysis of Catalytic Systems

The selection of an optimal catalyst system, which includes the metal precursor and the ligand, is crucial for achieving high yields and selectivity. Below is a comparative overview of commonly employed and emerging catalytic systems for Suzuki-Miyaura couplings relevant to the synthesis of our target molecule.

Palladium-Based Catalysts: The Workhorses of Cross-Coupling

Palladium catalysts are the most extensively studied and utilized for Suzuki-Miyaura reactions due to their high efficiency and functional group tolerance.[1]

1. Palladium(II) Acetate (Pd(OAc)₂) with Phosphine Ligands:

Palladium(II) acetate is a common and relatively inexpensive palladium precursor. Its effectiveness is critically dependent on the choice of phosphine ligand, which stabilizes the active Pd(0) species and influences the rates of the catalytic cycle steps.

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl): This bulky and electron-rich phosphine ligand is highly effective for coupling aryl chlorides and bromides.[2] For sterically hindered substrates or less reactive aryl chlorides, SPhos can significantly improve reaction rates and yields.

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl): Similar to SPhos, XPhos is another bulky biaryl phosphine ligand that promotes efficient coupling of challenging substrates.

2. [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) Dichloride ([Pd(dppf)Cl₂]):

This air-stable palladium complex is a highly effective and versatile catalyst for a wide range of Suzuki-Miyaura reactions.[3] The dppf ligand provides both steric bulk and electronic richness, contributing to the stability and activity of the catalytic species. It is particularly useful for reactions involving heteroaryl boronic acids.

3. Bis(acetonitrile)dichloropalladium(II) (PdCl₂(CH₃CN)₂):

Recent studies on the synthesis of functionalized furans have shown that PdCl₂(CH₃CN)₂ can be a highly efficient catalyst, in some cases outperforming Pd(OAc)₂.[4] The acetonitrile ligands are labile and easily displaced, facilitating the formation of the active catalytic species.

Nickel-Based Catalysts: A Cost-Effective Alternative

The high cost and relative scarcity of palladium have driven research into alternative catalysts based on more earth-abundant metals like nickel.[5] Nickel catalysts have shown promise in Suzuki-Miyaura couplings, particularly for aryl chlorides.

  • NiCl₂(PCy₃)₂: This nickel complex with the bulky tricyclohexylphosphine ligand has demonstrated efficacy in "green" solvents and can be a viable alternative to palladium for certain applications.

Table 1: Comparative Performance of Catalysts for Similar Suzuki-Miyaura Reactions

Catalyst SystemLigandBaseSolventTemperature (°C)Yield (%)Key AdvantagesReference
Pd(OAc)₂SPhosK₃PO₄Toluene/H₂O100HighEffective for hindered substrates.[6]
[Pd(dppf)Cl₂]dppfK₂CO₃DME80Good to ExcellentVersatile and air-stable.[6]
PdCl₂(CH₃CN)₂---80Up to 94%High efficiency in furan synthesis.[4]
NiCl₂(PCy₃)₂PCy₃-2-Me-THF / t-amyl alcohol-Good to ExcellentCost-effective, "green" solvent compatible.[6]

Note: The yields are based on reactions with structurally similar substrates and serve as a predictive guide.

Experimental Protocols

Reproducibility is key in scientific research. The following are detailed, adaptable protocols for performing the Suzuki-Miyaura coupling to synthesize Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

Protocol 1: General Procedure using Pd(OAc)₂/SPhos

This protocol is a robust starting point for optimization.

Protocol_1 cluster_Preparation Reaction Setup cluster_Reaction Reaction Conditions cluster_Workup Work-up and Purification A Combine Reactants: - Ethyl 2-chloro-5-bromobenzoate (1.0 mmol) - 5-formyl-2-furylboronic acid (1.2 mmol) - Pd(OAc)₂ (2 mol%) - SPhos (4 mol%) - K₃PO₄ (2.0 mmol) B Purge with Inert Gas (Argon or Nitrogen) A->B C Add Solvents: - Toluene (5 mL) - Water (0.5 mL) B->C D Stir vigorously at 100 °C for 12 hours C->D E Monitor progress by TLC or LC-MS D->E F Cool to room temperature E->F G Dilute with ethyl acetate F->G H Wash with water and brine G->H I Dry organic layer (Na₂SO₄) H->I J Concentrate under reduced pressure I->J K Purify by column chromatography J->K

Caption: Experimental workflow for the Suzuki coupling using Pd(OAc)₂/SPhos.

Causality behind Experimental Choices:

  • Inert Atmosphere: Purging with an inert gas is crucial to prevent the oxidation and deactivation of the Pd(0) active catalyst.

  • Base (K₃PO₄): The base is essential for the transmetalation step, activating the boronic acid. K₃PO₄ is a moderately strong base suitable for this purpose.

  • Biphasic Solvent System (Toluene/H₂O): The aqueous phase helps to dissolve the inorganic base, while the organic phase dissolves the reactants and catalyst. This biphasic system often enhances reaction rates.

Protocol 2: Procedure using [Pd(dppf)Cl₂]

This protocol utilizes a pre-formed, air-stable catalyst complex.

Protocol_2 cluster_Preparation Reaction Setup cluster_Reaction Reaction Conditions cluster_Workup Work-up and Purification A Combine Reactants: - Ethyl 2-chloro-5-bromobenzoate (1.0 mmol) - 5-formyl-2-furylboronic acid (1.1 mmol) - [Pd(dppf)Cl₂] (3 mol%) - K₂CO₃ (2.0 mmol) B Purge with Inert Gas A->B C Add anhydrous DME (10 mL) B->C D Heat to 80 °C with stirring for 2 hours C->D E Monitor progress by TLC D->E F Cool to room temperature E->F G Remove solvent under reduced pressure F->G H Purify by column chromatography G->H

Caption: Experimental workflow for the Suzuki coupling using [Pd(dppf)Cl₂].

Causality behind Experimental Choices:

  • Anhydrous Solvent (DME): While some Suzuki reactions benefit from water, anhydrous conditions can also be effective, particularly with certain catalyst systems.

  • Base (K₂CO₃): A milder base compared to K₃PO₄, often sufficient for efficient coupling with active catalysts like [Pd(dppf)Cl₂].

Conclusion and Recommendations

The synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate via Suzuki-Miyaura cross-coupling is a well-established transformation, with catalyst selection being the most critical parameter for success.

  • For high yields and reliability , palladium-based catalysts, particularly [Pd(dppf)Cl₂] and the combination of Pd(OAc)₂ with bulky phosphine ligands like SPhos , are highly recommended. These systems have a proven track record for coupling a wide range of substrates, including those with sensitive functional groups.

  • For process optimization and cost-effectiveness , exploring nickel-based catalysts such as NiCl₂(PCy₃)₂ is a worthwhile endeavor, especially for large-scale synthesis. However, reaction conditions may require more rigorous optimization.

  • PdCl₂(CH₃CN)₂ presents a promising alternative, particularly given its demonstrated high efficiency in the synthesis of other functionalized furans.[4]

It is imperative for researchers to screen a selection of catalysts and conditions to identify the optimal system for their specific needs, taking into account factors such as substrate purity, scale, and economic constraints. The protocols and comparative data presented in this guide provide a solid foundation for initiating such studies.

References

  • Development of Sustainable Catalytic Pathways for Furan Derivatives - PMC - NIH. (n.d.).
  • Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. (n.d.).
  • Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters - MDPI. (2024). Retrieved from [Link]

  • Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media - MDPI. (2018). Retrieved from [Link]

  • Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed. (n.d.). Retrieved from [Link]

  • Palladium Catalysts for C-H Reactions - Biomedical — TechTransfer and Ventures - Virginia Commonwealth University. (n.d.). Retrieved from [Link]

  • Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions. (n.d.). Retrieved from [Link]

  • 1,1'-Bis(Diphenylphosphino)ferrocene-palladium(II) dichloride dichloromethane complex. (n.d.). Retrieved from [Link]

  • The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to - SciSpace. (n.d.). Retrieved from [Link]

  • Palladium-Catalyzed Cross-Couplings by C–O Bond Activation - The Royal Society of Chemistry. (2020). Retrieved from [Link]

  • Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. (n.d.). Retrieved from [Link]

  • Sustainable Production of 2,5-Furandicarboxylic Acid via Nickel-Based Heterogeneous Catalysis from 5-Hydroxymethylfurfural - MDPI. (n.d.). Retrieved from [Link]

Sources

Validation

validation of an HPLC method for the analysis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

An In-Depth Technical Guide to the Validation of a Stability-Indicating HPLC Method for the Analysis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Introduction: The Analytical Imperative for Pharmaceutical Intermediates...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Validation of a Stability-Indicating HPLC Method for the Analysis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Introduction: The Analytical Imperative for Pharmaceutical Intermediates

In the landscape of pharmaceutical development, the purity and quality of active pharmaceutical ingredients (APIs) are paramount. This vigilance, however, extends upstream to the critical intermediates from which APIs are synthesized. Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is one such intermediate, a benzofuran derivative whose structural integrity is essential for the successful synthesis of downstream target molecules.[1][2] An impurity or degradant at this stage can have cascading effects, compromising the yield, purity, and safety of the final drug product.

Therefore, a robust, reliable, and validated analytical method is not merely a regulatory requirement but a cornerstone of quality control. High-Performance Liquid Chromatography (HPLC) is the preeminent technique for this purpose, offering the specificity and sensitivity needed to quantify the intermediate and resolve it from process-related impurities and potential degradation products.[3][4]

This guide, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guideline, provides a comprehensive walkthrough of the validation of a stability-indicating reversed-phase HPLC (RP-HPLC) method for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.[5][6] We will move beyond a simple checklist of validation parameters, delving into the scientific rationale behind each experiment, presenting illustrative data, and offering a framework that ensures the final method is fit for its intended purpose: to be a reliable guardian of quality in the pharmaceutical supply chain.

The Analytical Framework: Proposed HPLC Method

Before validation can commence, a candidate analytical method must be developed and optimized. The following RP-HPLC method was established as the basis for this validation study, selected for its suitability for moderately polar organic molecules like the target analyte.

ParameterCondition
Instrument Agilent 1260 Infinity II or equivalent HPLC system with a Diode Array Detector (DAD)
Column Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)
Mobile Phase A 0.1% Phosphoric Acid in Water
Mobile Phase B Acetonitrile
Gradient Program 0-2 min (60% B), 2-10 min (60% to 90% B), 10-12 min (90% B), 12.1-15 min (60% B)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 280 nm
Injection Volume 10 µL
Diluent Acetonitrile:Water (50:50, v/v)

The Validation Workflow: A Structured Approach

Method validation is a sequential, logical process where each step builds upon the last to create a comprehensive picture of the method's performance. The workflow ensures that by the end of the process, the method's capabilities and limitations are well-understood.

ValidationWorkflow MethodDev Method Development & Optimization SysSuit System Suitability Testing (SST) (Pre-requisite for all runs) MethodDev->SysSuit Establishes Method Specificity Specificity & Forced Degradation SysSuit->Specificity Ensures System Performance Linearity Linearity & Range Specificity->Linearity Confirms Peak Identity Robustness Robustness Specificity->Robustness Challenges Method Parameters Accuracy Accuracy (Recovery) Linearity->Accuracy Defines Quantitation Range Linearity->Robustness Challenges Method Parameters Precision Precision (Repeatability & Intermediate) Accuracy->Precision Verifies Trueness Accuracy->Robustness Challenges Method Parameters LOQ Limit of Quantitation (LOQ) Precision->LOQ Establishes Reliability Precision->Robustness Challenges Method Parameters LOD Limit of Detection (LOD) LOQ->LOD Defines Lower Limits LOQ->Robustness Challenges Method Parameters LOD->Robustness Challenges Method Parameters RoutineUse Validated Method for Routine Use Robustness->RoutineUse Confirms Reliability

Caption: Overall workflow for HPLC method validation.

System Suitability Testing (SST): The Daily Readiness Check

Rationale: Before any samples are analyzed on a given day, we must verify that the chromatographic system itself is performing adequately. SST is not a one-time validation parameter but a recurring check that ensures the equipment, reagents, and column are functioning correctly.[7] It acts as a self-validating system; if the SST fails, any subsequent data is invalid. The primary parameters—resolution, tailing factor, and repeatability—confirm the system's ability to separate components, produce symmetrical peaks, and deliver consistent results.[8][9]

Experimental Protocol:

  • Prepare a System Suitability Solution containing the analyte at the working concentration (e.g., 100 µg/mL) and a closely eluting impurity or a related compound, if available. If not, the analyte solution alone is used.

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the System Suitability Solution five or six consecutive times.

  • Calculate the key SST parameters from the resulting chromatograms.

Acceptance Criteria:

ParameterAcceptance CriterionRationale
Tailing Factor (T) ≤ 2.0Ensures peak symmetry for accurate integration.
Theoretical Plates (N) ≥ 2000Indicates column efficiency and good separation power.[10]
% RSD of Peak Area ≤ 2.0% (for n=5 or 6)Demonstrates the precision of the injector and detector.[10]
% RSD of Retention Time ≤ 1.0% (for n=5 or 6)Indicates the stability and precision of the pump.
Resolution (Rs) ≥ 2.0 (between analyte and nearest peak)Confirms baseline separation from potential interferents.[11]

Specificity and Forced Degradation: Proving Selectivity

Rationale: Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[12][13] A stability-indicating method must prove its specificity by separating the main analyte peak from any degradation products formed under stress conditions. Forced degradation studies are designed to intentionally stress the drug substance to generate these potential interferents.[14][15][16] The goal is not to destroy the molecule completely but to achieve partial degradation (typically 5-20%) to challenge the method's resolving power.[17][18]

ForcedDegradation Analyte Ethyl 2-chloro-5-(5-formyl- 2-furyl)benzoate (Parent Drug) Acid Acidic Hydrolysis (e.g., 0.1M HCl, 60°C) Analyte->Acid Base Basic Hydrolysis (e.g., 0.1M NaOH, RT) Analyte->Base Oxidation Oxidation (e.g., 3% H2O2, RT) Analyte->Oxidation Thermal Thermal Stress (e.g., 80°C, 48h) Analyte->Thermal Photo Photolytic Stress (ICH Q1B light exposure) Analyte->Photo DPs Degradation Products (DP1, DP2, DP3...) Acid->DPs Base->DPs Oxidation->DPs Thermal->DPs Photo->DPs

Caption: Forced degradation stress conditions.

Experimental Protocol:

  • Sample Preparation: Prepare separate solutions of the analyte (e.g., 1 mg/mL) in the diluent.

  • Acid Hydrolysis: Add 0.1M HCl, heat at 60°C for 4 hours. Cool, neutralize with 0.1M NaOH, and dilute to the working concentration.

  • Base Hydrolysis: Add 0.1M NaOH, keep at room temperature for 2 hours. Neutralize with 0.1M HCl and dilute.

  • Oxidative Degradation: Add 3% H₂O₂, keep at room temperature for 6 hours. Dilute to the working concentration.

  • Thermal Degradation: Store the solid drug substance in a hot air oven at 80°C for 48 hours. Dissolve and dilute.

  • Photolytic Degradation: Expose the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • Analysis: Inject an unstressed sample and each of the stressed samples into the HPLC system. Use a Diode Array Detector (DAD) to perform peak purity analysis.

Acceptance Criteria & Data:

  • The method must demonstrate baseline resolution (Rs ≥ 2.0) between the analyte peak and all degradation product peaks.

  • The peak purity index (or equivalent metric from the chromatography data system) for the analyte peak in the presence of its degradants should be > 0.999, indicating no co-elution.

Stress Condition% DegradationPeak Purity IndexResolution (Rs) to Closest Degradant
Unstressed0%1.000N/A
Acid (0.1M HCl)~15.2%0.99982.8
Base (0.1M NaOH)~8.5%0.99993.5
Oxidative (3% H₂O₂)~11.8%0.99972.5
Thermal (80°C)~5.1%1.0004.1
Photolytic (ICH Q1B)~3.4%1.0003.8

Linearity and Range

Rationale: Linearity demonstrates that the method's response (peak area) is directly proportional to the concentration of the analyte over a specified range. The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[5] This is fundamental for accurate quantification.

Experimental Protocol:

  • Prepare a stock solution of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate at a high concentration (e.g., 500 µg/mL).

  • Perform serial dilutions to prepare at least five concentration levels covering the expected range. For an assay method, this is typically 80% to 120% of the target concentration, but for this validation, a wider range of 50% to 150% (50, 75, 100, 125, 150 µg/mL) is used to demonstrate capability.

  • Inject each concentration level in triplicate.

  • Plot a calibration curve of the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria & Data:

  • The correlation coefficient (r²) should be ≥ 0.999.

  • The y-intercept should be close to zero.

  • The residuals should be randomly distributed around the x-axis.

Concentration (µg/mL)Mean Peak Area (n=3)% RSD
504895000.85
757351000.62
1009812000.45
12512255000.31
15014789000.25
Linear Regression Result
Correlation Coefficient (r²) 0.9998
Slope (m) 9805.1
Y-intercept (b) -150.7

Accuracy (Recovery)

Rationale: Accuracy measures the closeness of the test results obtained by the method to the true value. It is typically determined by applying the method to samples to which known amounts of the analyte have been added (spiking). The recovery of the added analyte is then calculated. This confirms that the method is free from systemic or constant errors.

Experimental Protocol:

  • Prepare a sample matrix (placebo). If a placebo is unavailable, use the diluent.

  • Spike the matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicate samples at each concentration level.

  • Analyze the samples and calculate the percentage recovery.

    • % Recovery = (Measured Concentration / Spiked Concentration) * 100

Acceptance Criteria & Data:

  • The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Spike LevelTheoretical Conc. (µg/mL)Measured Conc. (µg/mL) (Mean, n=3)% Recovery
80%80.079.699.5%
100%100.0100.5100.5%
120%120.0118.999.1%

Precision

Rationale: Precision expresses the closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory but under different conditions (e.g., different days, different analysts, different equipment).[19]

Experimental Protocol:

  • Repeatability:

    • Prepare six individual samples of the analyte at 100% of the target concentration.

    • Analyze all six samples on the same day, by the same analyst, on the same instrument.

    • Calculate the mean, standard deviation, and % Relative Standard Deviation (%RSD).

  • Intermediate Precision:

    • Have a second analyst, on a different day, using a different HPLC system (if available), prepare and analyze another six samples.

    • Calculate the %RSD for this second set and perform a statistical comparison (e.g., F-test) of the two data sets to check for significant differences.

Acceptance Criteria & Data:

  • The %RSD for repeatability (intra-assay) should be ≤ 2.0%.

  • The %RSD for intermediate precision should be ≤ 2.0%.

Precision LevelAnalyst / Day / InstrumentMean Assay Value (n=6)% RSD
Repeatability Analyst 1 / Day 1 / Inst. A100.2%0.78%
Intermediate Precision Analyst 2 / Day 2 / Inst. B99.7%0.95%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Rationale:

  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. It is a measure of the method's sensitivity for qualitative purposes.[20][21][22]

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. This is the lower limit for reliable quantitative measurements.[20][22][23]

Experimental Protocol (Based on the Calibration Curve): The LOD and LOQ can be estimated from the standard deviation of the response and the slope of the calibration curve obtained during the linearity study.[24]

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

    • Where σ is the standard deviation of the y-intercept of the regression line.

    • Where S is the slope of the calibration curve.

Confirmation:

  • Prepare samples at the calculated LOQ concentration.

  • Inject these samples (n=6) and verify that the precision (%RSD) is acceptable (typically ≤ 10%).

Acceptance Criteria & Data:

ParameterCalculationCalculated ValueConfirmed Precision (%RSD at LOQ)
LOD 3.3 * (σ / S)0.15 µg/mLN/A
LOQ 10 * (σ / S)0.45 µg/mL6.8%

Robustness

Rationale: Robustness measures the capacity of an analytical procedure to remain unaffected by small, but deliberate, variations in method parameters.[25][26][27] This provides an indication of its reliability during normal usage and is critical for method transfer between laboratories.[28]

Experimental Protocol (One-Factor-at-a-Time approach):

  • Prepare a system suitability solution.

  • Analyze the solution while making small, deliberate changes to the method parameters, one at a time.

  • Monitor the effect on key system suitability parameters like retention time, tailing factor, and resolution.

Acceptance Criteria & Data:

  • The system suitability parameters should remain within their acceptance criteria for all tested variations.

  • The retention time and peak area should not change significantly.

Parameter VariedVariationRetention Time (min)Tailing FactorResolution (Rs)
Nominal Method --- 7.52 1.15 3.5
Flow Rate+ 0.1 mL/min (1.1)6.841.143.4
- 0.1 mL/min (0.9)8.351.163.6
Column Temperature+ 2°C (32°C)7.451.153.5
- 2°C (28°C)7.591.153.5
Mobile Phase B %+ 2% absolute7.211.183.2
- 2% absolute7.831.133.8

Conclusion

This comprehensive validation study demonstrates that the proposed reversed-phase HPLC method is specific, linear, accurate, precise, and robust for the quantitative determination of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. The successful separation of the parent peak from all degradants generated under forced degradation conditions confirms its stability-indicating nature. The method adheres to the stringent criteria set forth by the ICH Q2(R1) guideline and is therefore deemed fit for its intended purpose in a quality control environment. By following a logical, scientifically-grounded validation workflow, we establish not just a set of performance data, but a high degree of confidence in the quality of analytical results that will be generated throughout the lifecycle of this pharmaceutical intermediate.

References

  • Forced Degradation Studies: A Critical Lens into Pharmaceutical Stability. Sharp Services. [Link]

  • 〈621〉 CHROMATOGRAPHY. US Pharmacopeia (USP). [Link]

  • Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

  • Q2(R2) Validation of Analytical Procedures. Food and Drug Administration (FDA). [Link]

  • What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Gilson. [Link]

  • <621> CHROMATOGRAPHY. The United States Pharmacopeial Convention. [Link]

  • Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

  • Forced Degradation Testing in Pharma. ResolveMass Laboratories Inc. [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health (NIH). [Link]

  • Getting the peaks perfect: System suitability for HPLC. American Chemical Society. [Link]

  • Understanding the Latest Revisions to USP <621>. Agilent. [Link]

  • System suitability in HPLC Analysis. Pharmaceutical Updates. [Link]

  • System suitability parameters of HPLC | Resolution | retention time | Tailing. YouTube. [Link]

  • FDA Guidance for Industry: Q2A Validation of Analytical Procedures. gmp-compliance.org. [Link]

  • Determine limits of detection LOD and limits of quantification LOQ. MicroSolv. [Link]

  • USP <621> Chromatography. DSDP Analytics. [Link]

  • System Suitability in HPLC Analysis. Pharmaguideline. [Link]

  • Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. National Institutes of Health (NIH). [Link]

  • System suitability parameters assessment by HPLC. Slideshare. [Link]

  • What Is HPLC Method Robustness Assessment and Its Importance?. Altabrisa Group. [Link]

  • What do Limit of Detection and Limit of Quantitation mean?. YouTube. [Link]

  • ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

  • FDA Releases Guidance on Analytical Procedures. BioPharm International. [Link]

  • Analytical Procedures and Methods Validation for Drugs and Biologics. Food and Drug Administration (FDA). [Link]

  • STABILITY INDICATING HPLC METHOD DEVELOPMENT: A REVIEW. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link]

  • Robustness Tests. LCGC International. [Link]

  • Stability Indicating HPLC Method Development –A Review. IJTSRD. [Link]

  • Stability Indicating HPLC Method Development and Validation. SciSpace. [Link]

  • What is meant by the limit of detection and quantification (LOD / LOQ)?. Lösungsfabrik. [Link]

  • Separation of 2,3-Benzofuran on Newcrom R1 HPLC column. SIELC Technologies. [Link]

  • Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. Separation Science. [Link]

  • HPLC Separation Robustness and Ruggedness. Agilent. [Link]

  • ICH Q2(R1) Analytical Method Validation. Scribd. [Link]

  • Robustness evaluation of the chromatographic method for the quantitation of lumefantrine using Youden's test. SciELO. [Link]

  • Method Validation and Robustness. LCGC International. [Link]

  • The determination of a chlorinated benzofuran pharmaceutical intermediate by HPLC-MS with on-line derivatization. PubMed. [Link]

  • Quality Guidelines. ICH. [Link]

  • Limit of Blank, Limit of Detection and Limit of Quantitation. National Institutes of Health (NIH). [Link]

  • Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

  • ICH-Guidelines Q2(R1), Validation of Analytical Procedures Text and Methodology. Scientific Research Publishing. [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

  • ethyl 2-chloro-5-[5-[(E)-(5-cyano-4-methyl-2,6-dioxopyridin-3-ylidene)methyl]furan-2-yl]benzoate. PubChem. [Link]

  • Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR). PubMed. [Link]

  • Ethyl 3-chloro-5-formyl-4,6-dihydroxy-2-methylbenzoate. NIST WebBook. [Link]

  • Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. International Journal of Pharmacy and Biological Sciences. [Link]

  • 2-Chloroethyl benzoate. NIST WebBook. [Link]

  • Ethyl 3-chloro-5-(furan-2-yl)benzoate. PubChem. [Link]

Sources

Comparative

A Comparative Guide to Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate and Alternative Building Blocks in Combinatorial Chemistry

For Researchers, Scientists, and Drug Development Professionals In the landscape of combinatorial chemistry and drug discovery, the selection of appropriate building blocks is a critical determinant of the structural div...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of combinatorial chemistry and drug discovery, the selection of appropriate building blocks is a critical determinant of the structural diversity, novelty, and ultimately, the biological activity of the synthesized compound libraries. This guide provides an in-depth technical comparison of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, a highly functionalized heterocyclic building block, with other commonly employed alternatives. We will explore its performance in key multi-component reactions (MCRs), supported by experimental data and protocols, to offer a comprehensive resource for informed decision-making in library design and synthesis.

The Ascendancy of Furan Scaffolds in Medicinal Chemistry

The furan ring, a five-membered aromatic heterocycle, is a privileged scaffold in medicinal chemistry, frequently appearing in both natural products and synthetic pharmaceuticals.[1] Its utility stems from its unique electronic properties and the ability to act as a bioisostere for other aromatic systems, such as benzene, potentially improving metabolic stability and receptor interactions.[2] Furan derivatives have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[3][4] The inherent reactivity of the furan ring also provides a versatile platform for a wide array of chemical transformations, making it an attractive core for combinatorial library synthesis.[5]

Introducing Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate: A Multifunctional Building Block

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is a trifunctional building block that presents a unique combination of reactive handles for combinatorial synthesis. Its structure incorporates:

  • An aldehyde (formyl group), which is a key participant in numerous condensation and multi-component reactions.

  • An aryl chloride , providing a site for cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce further diversity.[6][7]

  • An ethyl ester , which can be hydrolyzed to the corresponding carboxylic acid or converted to an amide, offering another point for diversification.

This strategic arrangement of functional groups on a furan-aryl scaffold allows for the generation of complex and diverse molecular architectures from a single, versatile starting material.

Synthesis of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

The synthesis of this building block can be achieved through a Suzuki-Miyaura cross-coupling reaction. A general, analogous procedure is outlined below, demonstrating the accessibility of this class of compounds.

Experimental Protocol: Synthesis via Suzuki-Miyaura Coupling

  • Reactants: To a solution of a suitable aryl boronic acid or ester (e.g., 5-formylfuran-2-boronic acid) (1.1 eq) and an aryl halide (e.g., ethyl 2-chloro-5-bromobenzoate) (1.0 eq) in a solvent mixture such as 1,4-dioxane and water (4:1) is added a palladium catalyst, for instance, Pd(PPh₃)₄ (2.5 mol%), and a base, such as K₃PO₄ (2.0 eq).[8]

  • Reaction Conditions: The reaction mixture is degassed and heated under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 100 °C for 12-24 hours.[8]

  • Work-up and Purification: Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent like ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

dot graph TD { A[Aryl Boronic Acid (e.g., 5-formylfuran-2-boronic acid)] -- Pd Catalyst, Base --> C{Suzuki-Miyaura Coupling}; B[Aryl Halide (e.g., ethyl 2-chloro-5-bromobenzoate)] -- Pd Catalyst, Base --> C; C --> D[Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate]; }

Caption: Synthetic route to Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

Performance in Key Multi-Component Reactions: A Comparative Analysis

Multi-component reactions are powerful tools in combinatorial chemistry, allowing for the rapid assembly of complex molecules in a single step. We will now compare the potential performance of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate with alternative building blocks in three widely used MCRs.

The Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a classic MCR for the preparation of dihydropyridines, a class of compounds with significant therapeutic applications, particularly as calcium channel blockers.[9] The reaction typically involves an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia.

Comparison: Furfural Derivatives vs. Benzaldehyde Derivatives

While the classical Hantzsch reaction often employs benzaldehyde and its derivatives, the use of furfural and its analogs has been explored.[10]

Aldehyde Building BlockTypical YieldsReaction ConditionsReference
Substituted Benzaldehydes75-95%Reflux in ethanol, 2-4 hours[11]
5-Substituted-2-furaldehydes80-90%Gluconic acid aqueous solution, 60°C, 3 hours[12]
5-Bromothiophene-2-carboxaldehydeGood to ExcellentCeric ammonium nitrate, room temp., solvent-free, 3 hours[13]

The data suggests that furan-based aldehydes can be highly effective in the Hantzsch synthesis, often affording comparable or even higher yields under milder, greener conditions compared to traditional protocols using benzaldehydes. The electron-rich nature of the furan ring can facilitate the initial condensation steps of the reaction.

Experimental Protocol: Hantzsch Synthesis with a Furfural Derivative

  • Reactants: A mixture of a 5-substituted-2-furaldehyde (1.0 eq), ethyl acetoacetate (2.0 eq), and ammonium acetate (1.5 eq) is prepared.[12]

  • Catalyst and Solvent: A catalytic amount of an acid catalyst, such as gluconic acid (25 mol%), is added in an aqueous solution.[12]

  • Reaction Conditions: The mixture is stirred at 60 °C for approximately 3 hours.[12]

  • Work-up and Purification: The reaction mixture is cooled, and the precipitated product is collected by filtration, washed with cold water, and recrystallized from ethanol to yield the pure dihydropyridine derivative.

dot graph TD { A[Aldehyde (Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate)] --> E{Hantzsch Reaction}; B[2x β-Ketoester] --> E; C[Ammonia Source] --> E; E --> F[Dihydropyridine Library]; }

Caption: Hantzsch dihydropyridine synthesis workflow.

The Ugi Four-Component Reaction

The Ugi reaction is a cornerstone of combinatorial chemistry, enabling the synthesis of α-acylamino amides from an aldehyde, an amine, a carboxylic acid, and an isocyanide.[2] The products, often referred to as "peptoids," are of great interest in drug discovery.

Comparison: Heterocyclic Aldehydes vs. Aromatic Aldehydes

The Ugi reaction is known for its broad substrate scope. Both heterocyclic and aromatic aldehydes are viable starting materials.

Aldehyde ComponentAmine ComponentCarboxylic Acid ComponentIsocyanide ComponentSolventYieldReference
BenzaldehydeFurfurylamineBoc-glycinet-ButylisocyanideMethanol49-66%[14]
Heterocyclic AldehydesAnilineBenzoic AcidCyclohexylisocyanideMicrowave, 45°CGood[15]
Various AldehydesVarious AminesVarious Carboxylic AcidsVarious IsocyanidesMethanolModerate to Good[16]

An optimization study of an Ugi reaction involving furfurylamine and benzaldehyde demonstrated that yields can be significantly influenced by solvent and reactant concentrations, achieving up to 66%.[14] The use of heterocyclic aldehydes in Ugi reactions is well-established and generally provides good yields, highlighting the versatility of this MCR. The choice between a furan-based aldehyde and a benzaldehyde derivative may therefore be guided more by the desired final scaffold and its potential biological interactions rather than significant differences in reaction efficiency.

Experimental Protocol: Ugi Reaction with a Heterocyclic Component

  • Reactants: In a suitable vessel, the aldehyde (e.g., Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate) (1.0 eq), amine (1.0 eq), carboxylic acid (1.0 eq), and isocyanide (1.0 eq) are combined.[15]

  • Solvent: A polar solvent such as methanol is typically used.[14]

  • Reaction Conditions: The reaction is stirred at room temperature or gently heated (e.g., 45°C with microwave irradiation) for a period ranging from a few hours to 24 hours.[14][15]

  • Work-up and Purification: The solvent is removed under reduced pressure, and the resulting residue is purified by crystallization or column chromatography to yield the α-acylamino amide product.

dot graph TD { A[Aldehyde (Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate)] --> E{Ugi Reaction}; B[Amine] --> E; C[Carboxylic Acid] --> E; D[Isocyanide] --> E; E --> F[α-Acylamino Amide Library]; }

Caption: Ugi four-component reaction workflow.

The Paal-Knorr Pyrrole Synthesis

The Paal-Knorr synthesis is a fundamental method for the preparation of substituted pyrroles, furans, and thiophenes from 1,4-dicarbonyl compounds.[17][18] While Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is not a direct substrate for the classical Paal-Knorr reaction, its aldehyde functionality can be utilized to construct the necessary 1,4-dicarbonyl precursor.

A Versatile Route to Substituted Pyrroles

The aldehyde group of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate can undergo a variety of reactions, such as a Stetter reaction or an aldol condensation followed by oxidation, to generate a 1,4-dicarbonyl intermediate. This intermediate can then be cyclized with a primary amine to afford a highly substituted pyrrole.

Comparison with Alternative Routes to Pyrroles

The Paal-Knorr synthesis offers a convergent approach to pyrroles. Alternative methods, such as the Knorr pyrrole synthesis or the Van Leusen reaction, utilize different starting materials.[19] The advantage of using a building block like Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate lies in the ability to introduce significant structural complexity early in the synthetic sequence.

Experimental Protocol: Two-Step Paal-Knorr Pyrrole Synthesis

Step 1: Formation of the 1,4-Dicarbonyl Intermediate (Illustrative Example)

  • Reactants: Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate (1.0 eq) is reacted with an appropriate Michael acceptor in the presence of a suitable catalyst (e.g., a thiazolium salt for a Stetter reaction).

  • Reaction Conditions: The reaction is typically carried out in an organic solvent at room temperature or with gentle heating.

  • Work-up: The reaction mixture is worked up to isolate the 1,4-dicarbonyl intermediate, which may be purified or used directly in the next step.

Step 2: Paal-Knorr Cyclization

  • Reactants: The 1,4-dicarbonyl intermediate (1.0 eq) is dissolved in a solvent such as ethanol or acetic acid, and a primary amine (1.1 eq) is added.[17]

  • Reaction Conditions: The mixture is heated to reflux for several hours until the reaction is complete, as monitored by TLC.

  • Work-up and Purification: The solvent is removed, and the residue is purified by column chromatography or crystallization to yield the substituted pyrrole.

dot graph TD { subgraph Step 1 A[Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate] --> C{1,4-Dicarbonyl Synthesis}; B[Coupling Partner] --> C; end subgraph Step 2 C --> D[1,4-Dicarbonyl Intermediate]; D -- Primary Amine --> E{Paal-Knorr Cyclization}; end E --> F[Substituted Pyrrole Library]; }

Caption: Two-step Paal-Knorr pyrrole synthesis workflow.

Physicochemical Properties and Drug-Likeness: Furan vs. Benzene

A key consideration in the choice of building blocks is the physicochemical properties they impart to the final compounds. The furan ring, as a bioisostere of the benzene ring, offers distinct advantages.

PropertyFuran RingBenzene RingImplication for Drug Design
Aromaticity LowerHigherThe lower aromaticity of furan can lead to different electronic interactions with biological targets and may influence metabolic stability.[20]
Polarity More PolarLess PolarThe oxygen heteroatom in furan introduces a dipole moment, increasing polarity and potentially improving solubility and interactions with polar residues in protein binding sites.[1]
Metabolism Can undergo oxidationCan undergo hydroxylationThe metabolic pathways for furan and benzene rings differ, which can impact the pharmacokinetic profile of a drug candidate.[1]
Hydrogen Bonding The oxygen atom can act as a hydrogen bond acceptor.No inherent hydrogen bond acceptor in the ring.This provides an additional point of interaction for furan-containing molecules with their biological targets.[1]

The inclusion of a furan ring, as in Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, can therefore lead to libraries of compounds with improved "drug-like" properties compared to their purely carbocyclic counterparts.

Conclusion: The Strategic Value of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate stands out as a highly valuable building block for combinatorial chemistry due to its trifunctional nature and the inherent advantages of the furan scaffold.

  • Versatility: The presence of an aldehyde, an aryl chloride, and an ester allows for participation in a wide range of reactions, including key MCRs and cross-coupling reactions, enabling the creation of highly diverse and complex molecular libraries.

  • Efficiency: Furan-based aldehydes have been shown to perform comparably or even more efficiently than their benzaldehyde counterparts in reactions like the Hantzsch synthesis, often under milder conditions.

  • Drug-Likeness: The furan core can impart favorable physicochemical properties, such as increased polarity and the potential for hydrogen bonding, which are desirable in drug candidates.

While the choice of building block will always be context-dependent and guided by the specific therapeutic target, Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate offers a powerful and strategic option for researchers seeking to generate novel, diverse, and biologically relevant compound libraries. Its use can accelerate the drug discovery process by providing rapid access to a rich and unexplored chemical space.

References

  • ResearchGate. (n.d.). Diversity-Oriented Approach to Furan Building Blocks and Their Relevance in Organic Synthesis, Materials Science, and Medicinal Chemistry | Request PDF. Retrieved from [Link]

  • Wikipedia. (2023, December 2). Paal–Knorr synthesis. Retrieved from [Link]

  • Digital Commons@Georgia Southern. (n.d.). Synthesis of heterocyclic bis-amides derivatives through four-component condensation Ugi reaction. Retrieved from [Link]

  • PubMed Central. (2023, August 10). Efficient Synthesis of Novel Biginelli and Hantzsch Products Sourced from Biorenewable Furfurals Using Gluconic Acid Aqueous Solution as the Green Organocatalyst. Retrieved from [Link]

  • PubMed. (2008, November 11). Optimization of the Ugi reaction using parallel synthesis and automated liquid handling. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Retrieved from [Link]

  • National Center for Biotechnology Information. (2018, October 17). Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of pyrroles. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Fusion of Aza‐ and Oxadiborepins with Furans in a Reversible Ring‐Opening Process Furnishes Versatile Building Blocks for Extended π‐Conjugated Materials. Retrieved from [Link]

  • National Center for Biotechnology Information. (2019, October 7). Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. Retrieved from [Link]

  • Oriental Journal of Chemistry. (2024, April 30). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Retrieved from [Link]

  • National Center for Biotechnology Information. (2017, June 14). Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances | Request PDF. Retrieved from [Link]

  • Current World Environment. (n.d.). Environmental acceptable synthesis of 2-[(5/-(substituted phenyl)-1/ -phenyl) pyrazolyl] pyrroles. Retrieved from [Link]

  • MDPI. (n.d.). Ugi Four-Component Reactions Using Alternative Reactants. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. Retrieved from [Link]

  • Pharmacological activity of furan derivatives. (2024, December 10). Retrieved from [Link]

  • MDPI. (2023, January 25). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Retrieved from [Link]

  • ResearchGate. (2023, January 7). A Detailed Review on C‐Fused Furan/3,4‐Fused Furan Analog and its Potential Applications. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 1: The classical Hantzsch synthesis between benzaldehyde (1a),.... Retrieved from [Link]

  • ResearchGate. (n.d.). Structures of furan, furfural, and benzaldehyde. Retrieved from [Link]

  • Royal Society of Chemistry. (2022). Three-component heteroannulation for tetrasubstituted furan construction enabled by successive defluorination and dual sulfonylation relay. Green Chemistry. Retrieved from [Link]

  • SciSpace. (n.d.). Recent advances in Hantzsch 1,4-dihydropyridines. Retrieved from [Link]

  • Beilstein Journals. (2020, November 24). One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity. Retrieved from [Link]

  • Semantic Scholar. (2023, February 8). Ugi Four-Component Reactions Using Alternative Reactants. Retrieved from [Link]

  • National Center for Biotechnology Information. (2018, September 25). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[5][18]-Fused Indole Heterocycles. Retrieved from [Link]

  • PubMed Central. (n.d.). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Retrieved from [Link]

Sources

Validation

A Researcher's Guide to the Structure-Activity Relationship of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Analogs for Anticancer Drug Discovery

In the landscape of medicinal chemistry, the quest for novel anticancer agents with improved efficacy and selectivity is a perpetual endeavor. Heterocyclic compounds, particularly those containing furan and benzofuran sc...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of medicinal chemistry, the quest for novel anticancer agents with improved efficacy and selectivity is a perpetual endeavor. Heterocyclic compounds, particularly those containing furan and benzofuran scaffolds, have emerged as a promising class of molecules due to their diverse biological activities.[1][2][3] This guide delves into the structure-activity relationship (SAR) of analogs based on the Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate scaffold, a promising starting point for the development of potent cytotoxic agents. While direct and comprehensive SAR studies on this specific parent compound are not extensively documented in publicly available literature, this guide synthesizes findings from structurally related furan and benzofuran derivatives to provide valuable insights for researchers, scientists, and drug development professionals. By examining the impact of various structural modifications on cytotoxic activity, we aim to illuminate rational design strategies for future analog development.

The Core Scaffold: A Privileged Structure in Anticancer Research

The Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate molecule integrates several key pharmacophoric features: a central furan ring, a substituted benzoate moiety, and a reactive aldehyde group. The furan nucleus is a well-established pharmacophore present in numerous compounds with demonstrated anticancer properties.[1][2] Its presence can enhance binding affinity to biological targets and modulate the overall pharmacokinetic profile of a drug candidate. The benzoate portion offers a scaffold for substitution, allowing for the fine-tuning of electronic and steric properties, which can significantly impact biological activity.[4] The formyl group at the 5-position of the furan ring serves as a versatile chemical handle for further derivatization, enabling the exploration of a wide chemical space.

Deconstructing the Structure-Activity Relationship: Key Modification Hotspots

Based on analogous series of furan and benzofuran derivatives, we can infer the following key SAR trends that are likely to be relevant for analogs of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

The Significance of the Furan Core

The furan ring is not merely a linker but an active contributor to the molecule's biological activity. Its aromatic nature and the presence of the oxygen heteroatom can facilitate crucial interactions with biological targets. Studies on various furan-containing molecules have shown that the integrity of this ring is often essential for cytotoxicity.

Modifications of the 5-Formyl Group

The aldehyde functionality is a key site for chemical modification. Condensation reactions with various amines, hydrazines, and other nucleophiles can lead to a diverse library of analogs with potentially enhanced and selective anticancer activity.

  • Schiff Base Formation: Reaction of the formyl group with primary amines to form Schiff bases introduces a new dimension of structural diversity. The nature of the substituent on the amine can profoundly influence cytotoxicity. Aromatic amines, for instance, can introduce additional π-stacking interactions with target proteins.

  • Hydrazone Synthesis: Condensation with hydrazines or substituted hydrazines yields hydrazones, a class of compounds known for their broad spectrum of biological activities, including anticancer effects.

The general synthetic approach for modifying the formyl group is outlined in the workflow below:

G Core Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate Reaction Condensation Reaction (Reflux) Core->Reaction Reagent Primary Amine / Hydrazine (R-NH2 / R-NHNH2) Reagent->Reaction Solvent Ethanol / Acetic Acid Solvent->Reaction Product Schiff Base / Hydrazone Analog Reaction->Product

Caption: General workflow for the derivatization of the 5-formyl group.

Substitution Patterns on the Benzoate Ring

The substituents on the benzoate ring play a crucial role in modulating the electronic properties and overall conformation of the molecule, which in turn affects its interaction with biological targets.

  • Halogen Atoms: The presence of a chlorine atom at the 2-position of the benzoate ring is a notable feature. Halogens can influence the lipophilicity and metabolic stability of the compound. Studies on related benzofuran derivatives have shown that the position and nature of halogen substituents can significantly impact cytotoxic activity.[3] For instance, the introduction of a chlorine atom at the para position of a phenyl ring in a related series enhanced antiproliferative activity.[3]

  • Ester Group Modification: The ethyl ester group can be hydrolyzed to the corresponding carboxylic acid or converted to various amides. These modifications can alter the compound's solubility and its ability to form hydrogen bonds, potentially leading to improved interactions with target enzymes or receptors.

Bioisosteric Replacement of the Furan Ring

While the furan ring is a key component, exploring its bioisosteric replacement with other five-membered heterocycles like thiophene or pyrrole could lead to analogs with different electronic distributions and biological profiles. This strategy is a common approach in medicinal chemistry to optimize activity and pharmacokinetic properties.

Comparative Cytotoxicity Data of Analogous Furan and Benzofuran Derivatives

Compound IDCore StructureSubstituentsCancer Cell LineIC50 (µM)Reference
Furan-A 2-FuranoneVaried heterocyclic and non-heterocyclic moietiesLeukemia (SR)Potent Activity[2]
Furan-B Furan-based derivativePhenylhydrazine moietyBreast (MCF-7)2.96[1]
Benzofuran-C 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]furanR³ = Me, R⁵ = NH₂, R⁶ = OMeLeukemia (L1210)0.016[5]
Benzofuran-D 2-Aryl benzofuranN-phenethyl carboxamide with morpholinyl substitution-Similar to Doxorubicin[3]

Note: The IC50 values are indicative of the potential of the broader class of furan-containing compounds and should be interpreted in the context of their specific molecular structures.

Experimental Protocols for Cytotoxicity Evaluation

To ensure the reliability and reproducibility of SAR studies, standardized experimental protocols are paramount. The following section provides a detailed methodology for assessing the in vitro cytotoxicity of newly synthesized analogs.

Cell Culture

Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HeLa for cervical cancer) and a normal cell line (e.g., human fibroblasts) should be obtained from a reputable cell bank.[6] Cells are to be cultured in the recommended medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained in a humidified incubator at 37°C with 5% CO₂.[6]

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is a widely used method for determining cytotoxicity.[7]

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the existing medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) using a dose-response curve.

G cluster_0 Day 1 cluster_1 Day 2 cluster_2 Day 4/5 cluster_3 Data Analysis a Seed cells in 96-well plate b Treat cells with compounds a->b c Add MTT solution b->c d Incubate for 4 hours c->d e Solubilize formazan crystals d->e f Measure absorbance e->f g Calculate IC50 values f->g

Caption: Experimental workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate scaffold represents a promising starting point for the design of novel anticancer agents. While direct SAR data is limited, analysis of related furan and benzofuran derivatives provides a strong rationale for several key structural modifications. Future research should focus on the systematic exploration of substitutions at the 5-formyl position and on the benzoate ring to build a comprehensive SAR profile. The derivatization of the formyl group into various Schiff bases and hydrazones, coupled with modifications of the ester functionality, presents a fertile ground for discovering potent and selective cytotoxic compounds. Rigorous biological evaluation using a panel of cancer cell lines and in vivo models will be crucial to validate the therapeutic potential of these novel analogs.

References

  • Synthesis and Structural Characterization of Derivatives of 2- and 3-Benzo[b]furan Carboxylic Acids with Potential Cytotoxic Activity. (2025). ResearchGate. [Link]

  • Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. (2022). MDPI. [Link]

  • Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. (2023). MDPI. [Link]

  • In vitro cytotoxicity of chemical preservatives on human fibroblast cells. (2016). SciELO. [Link]

  • Utility of Certain 2-Furanone Derivatives for Synthesis of Different Heterocyclic Compounds and Testing their Anti-cancer Activity. (2021). PubMed. [Link]

  • Synthesis and Cytotoxicity of Dinaphtho [2, 1- b : 1', 2'- d ]furan Derivatives. (2014). ResearchGate. [Link]

  • A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds. (2020). NIH. [Link]

  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2023). MDPI. [Link]

  • Accepted Manuscript. (n.d.). TARA. [Link]

  • In vitro and In vivo Growth Inhibition and Apoptosis of Cancer Cells by Ethyl 4-[(4-methylbenzyl)oxy] Benzoate Complex. (2021). PubMed. [Link]

  • Synthesis, biological evaluation, and molecular modeling studies of new benzoxazole derivatives as PARP-2 inhibitors targeting breast cancer. (2022). PubMed Central. [Link]

  • Synthesis, Characterization, and Biological Activity of a Novel Series of Benzo[2][6]imidazo[2,1-b]thiazole Derivatives as Potential Epidermal Growth Factor Receptor Inhibitors. (2019). MDPI. [Link]

  • ethyl 2-chloro-5-[5-[(E)-(5-cyano-4-methyl-2,6-dioxopyridin-3-ylidene)methyl]furan-2-yl]benzoate. (n.d.). PubChem. [Link]

  • Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues. (2022). PubMed. [Link]

  • RESEARCH ARTICLE Synthesis and in vitroActivity of Eugenyl Benzoate Derivatives as BCL-2 Inhibitor in Colorectal Cancer with QSAR and Molecular Docking Approach. (2019). ResearchGate. [Link]

  • Synthesis, Biological Evaluation, and In Silico Studies of New Acetylcholinesterase Inhibitors Based on Quinoxaline Scaffold. (2021). PubMed Central. [Link]

  • Identification of Cytotoxic Flavor Chemicals in Top-Selling Electronic Cigarette Refill Fluids. (2016). eScholarship.org. [Link]

  • Synthesis, Biological Evaluation and In Silico Modeling of Novel Pan-Genotypic NS5A Inhibitors. (2019). ResearchGate. [Link]

  • Synthesis and Biological Evaluation of Benzimidazole Derivatives as Potential Neuroprotective Agents in an Ethanol-Induced Rodent Model. (2021). PubMed. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Disposal of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

As scientific professionals dedicated to innovation, our work inherently involves the responsible management of chemical reagents from acquisition to disposal. This guide provides a detailed protocol for the proper dispo...

Author: BenchChem Technical Support Team. Date: January 2026

As scientific professionals dedicated to innovation, our work inherently involves the responsible management of chemical reagents from acquisition to disposal. This guide provides a detailed protocol for the proper disposal of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, ensuring the safety of laboratory personnel and compliance with environmental regulations. The procedures outlined are grounded in an understanding of the compound's chemical structure—a halogenated aromatic ester with an aldehyde functional group—and adhere to established best practices for hazardous waste management.

Hazard Assessment and Chemical Profile
  • Halogenated Aromatic Compound: The presence of a chlorine atom on the benzene ring places this compound in the category of halogenated organic waste.[1][2] Halogenated compounds are often toxic and require specific disposal methods, such as high-temperature incineration, to prevent the formation of persistent environmental pollutants.[2][3]

  • Aldehyde Group: Aldehydes as a class can be irritants and sensitizers. Some are toxic and require careful handling to avoid inhalation or skin contact.[4]

  • Ester Group: Esters are commonly found in laboratories and are often treated as organic solvent waste.[5]

Based on this structural analysis, Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate must be treated as hazardous chemical waste, with special attention given to its halogenated nature.

Table 1: Chemical and Inferred Hazard Profile

PropertyValue/InformationSource
IUPAC Name ethyl 2-chloro-5-(5-formylfuran-2-yl)benzoate[6]
Molecular Formula C₁₄H₁₁ClO₄[6][7]
Molecular Weight 279 g/mol [7]
Primary Hazard Class Halogenated Organic Compound[1][2][8]
Secondary Hazards Potential irritant (aldehyde), Combustible[9]
Incompatibilities Strong oxidizing agents, strong bases, strong acidsInferred
Personal Protective Equipment (PPE) and Safety Precautions

Adherence to proper safety protocols is the first line of defense against chemical exposure. All waste handling and disposal procedures must be conducted within a certified chemical fume hood.[1][2]

Required PPE:

  • Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles.

  • Hand Protection: Chemically resistant gloves (e.g., nitrile gloves).[1] Always check the glove manufacturer's compatibility chart.

  • Body Protection: A flame-resistant lab coat.[1]

  • Footwear: Closed-toe shoes are mandatory in a laboratory setting.[1]

Step-by-Step Disposal Protocol

The guiding principle for disposing of this compound is waste segregation. Due to its halogenated nature, it must not be mixed with non-halogenated organic waste.[1][2][3][8] Mixing these waste streams leads to costly and complex disposal processes for the entire container.[2][3]

Step 1: Waste Collection and Container Selection

  • Designated Container: Obtain a dedicated hazardous waste container specifically for "Halogenated Organic Liquid Waste." This container should be provided by your institution's Environmental Health and Safety (EHS) department.

  • Container Material: The container must be made of a chemically compatible material, such as borosilicate glass or high-density polyethylene (HDPE), and have a secure, screw-top cap to prevent leaks and evaporation.[10][11] Do not use food-grade containers.[11]

  • Location: The waste container should be kept in a designated Satellite Accumulation Area (SAA) within the lab.[11][12] This area must be at or near the point of generation and under the control of laboratory personnel.[13]

Step 2: Labeling the Waste Container

Proper labeling is a critical compliance requirement mandated by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[12][14][15]

  • As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the container.[8][16]

  • The label must include:

    • The words "Hazardous Waste."[10][12][16]

    • The full chemical name: "Waste Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate." Do not use abbreviations or chemical formulas.[8]

    • An accurate list of all components and their approximate percentages if it is a mixed waste stream.

    • The associated hazards (e.g., "Toxic," "Irritant").[2][16]

    • The name of the principal investigator and the laboratory location.

Step 3: Transferring the Waste

  • Location: Perform all transfers of the chemical waste into the collection container inside a certified chemical fume hood to minimize inhalation exposure.[2]

  • Procedure: Use a funnel to carefully pour the waste into the container, avoiding splashes.

  • Container Level: Do not fill the container beyond 90% of its capacity to allow for vapor expansion and prevent spills.[17]

  • Secure Sealing: Keep the waste container securely capped at all times, except when actively adding waste.[2][8][11]

Step 4: Decontamination of Empty Containers

Any container that held Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate must be decontaminated before it can be disposed of as regular trash or reused.

  • Triple Rinse: Rinse the empty container with a suitable solvent (e.g., acetone or ethanol) three times.

  • Collect Rinsate: The first rinseate is considered hazardous and must be collected and added to the "Halogenated Organic Liquid Waste" container.[4] Subsequent rinsates may also need to be collected depending on local regulations and the toxicity of the compound. Consult your EHS department for specific guidance.

  • Drying: Allow the rinsed container to air dry completely in a fume hood.

  • Final Disposal: Once thoroughly decontaminated, deface the original label and dispose of the container according to your institution's policy for non-hazardous lab glass or plastic.

Step 5: Storage and Final Disposal

  • Storage: Store the sealed and labeled hazardous waste container in the SAA, segregated from incompatible materials like acids and bases.[11] Use secondary containment (such as a chemical-resistant tray) to catch any potential leaks.[2]

  • Arrange for Pickup: Once the container is full (or within the time limits specified by your institution, often six to twelve months), arrange for its collection by your EHS department or a licensed hazardous waste disposal contractor.[10][13] They will ensure the waste is transported and disposed of in compliance with all federal and local regulations, likely through incineration.[12][18]

Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate hazards.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

  • Control Ignition Sources: If the compound or solvents used are flammable, eliminate all potential ignition sources.

  • Containment: For small spills, contain the liquid using an inert absorbent material like vermiculite, sand, or commercial sorbent pads.[10] Do not use combustible materials like paper towels or sawdust as the primary absorbent.[10]

  • Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled hazardous waste container.

  • Decontaminate Area: Clean the spill area with soap and water.

  • Report: Report the spill to your laboratory supervisor and the EHS department.[10]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper management and disposal of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate waste.

DisposalWorkflow start Start: Waste Generated (Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate) assess 1. Hazard Assessment: Is it a Halogenated Organic Compound? start->assess ppe 2. Don Appropriate PPE (Gloves, Goggles, Lab Coat) assess->ppe Yes container 3. Select 'Halogenated Organic Waste' Container ppe->container label 4. Label Container Immediately (Name, Hazards, 'Hazardous Waste') container->label transfer 5. Transfer Waste in Fume Hood label->transfer store 6. Store in Satellite Accumulation Area (SAA) with Secondary Containment transfer->store full Container Full or Time Limit Reached? store->full full->store No pickup 7. Arrange for Pickup by EHS full->pickup Yes end End: Compliant Disposal pickup->end

Caption: Disposal workflow for Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

By following this structured protocol, researchers can ensure that the disposal of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate is handled safely, responsibly, and in full compliance with the highest standards of laboratory practice.

References

  • BenchChem Technical Support Team. (2025). Proper Disposal Procedures for Halogenated Organic Acid Waste (Designated "Ch282-5"). Benchchem.
  • US Bio-Clean. (n.d.). OSHA Compliance For Laboratories.
  • Science Ready. (n.d.). Safe Handing & Disposal of Organic Substances – HSC Chemistry.
  • Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign.
  • Temple University Environmental Health & Radiation Safety. (n.d.). Halogenated Solvents in Laboratories.
  • American Society for Clinical Pathology. (n.d.). Managing Hazardous Chemical Waste in the Lab.
  • GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
  • Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
  • Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. U.S. Department of Labor.
  • U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
  • Medical Laboratory Observer. (n.d.). Laboratory Waste Management: The New Regulations.
  • Lab Manager. (2026, January 13). Hazard Communication Standard Corrections Update OSHA's Chemical Safety Rules.
  • University of British Columbia. (n.d.). Organic Solvent Waste Disposal. Safety & Risk Services.
  • ChemBridge. (n.d.). ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. Hit2Lead.
  • Sigma-Aldrich. (2025, April 28). Safety Data Sheet - ethyl benzoate.
  • Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Dartmouth Policy Portal.
  • Fisher Scientific. (2025, December 18). Safety Data Sheet - Benzoic acid, ethyl ester.
  • Chemtalk. (n.d.). Ester Disposal.
  • ChemSpider. (n.d.). Ethyl 2-chloro-5-(5-formylfuran-2-yl)benzoate.

Sources

Handling

A Comprehensive Guide to the Safe Handling of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate

For Researchers, Scientists, and Drug Development Professionals As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for handling Ethyl 2-chloro-5-(5-formyl-2-fury...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for handling Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate. The content is structured to offer procedural, step-by-step guidance that directly answers specific operational questions, ensuring both personal safety and experimental integrity.

The unique structure of Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, which incorporates a chlorinated aromatic ring, a furan ring with an aldehyde group, and an ethyl ester, necessitates a multi-faceted approach to safety. The protocols outlined below are designed to be a self-validating system, grounded in established principles of chemical hygiene and risk mitigation.

Hazard Assessment and Engineering Controls

Primary Engineering Control: Chemical Fume Hood

All work with Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate must be conducted in a certified chemical fume hood.[3] This is the most critical engineering control to minimize inhalation exposure to potential vapors or aerosols. Ensure the fume hood has a continuous and sufficient airflow.

Personal Protective Equipment (PPE): A Multi-layered Defense

The selection of appropriate PPE is the final and crucial barrier between the researcher and potential chemical exposure.[4] The following PPE is mandatory when handling Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate:

Body Part Required PPE Rationale
Hands Double-gloving with nitrile gloves is recommended.[5]The outer glove provides primary protection, while the inner glove offers secondary protection in case of a breach. Nitrile gloves offer good resistance to a range of chemicals, including many solvents in which this compound may be dissolved.[6]
Eyes/Face Chemical splash goggles and a full-face shield.[5]Goggles provide a seal around the eyes to protect against splashes. A face shield offers an additional layer of protection for the entire face from splashes or unexpected reactions.[5]
Body A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs.[5]Protects the skin and personal clothing from spills and splashes.
Respiratory Work should be performed in a chemical fume hood to avoid the need for a respirator. In the event of a large spill or ventilation failure, a NIOSH-approved respirator with organic vapor cartridges is necessary.[2]Protects against the inhalation of potentially harmful vapors or aerosols.
Footwear Closed-toe, chemical-resistant shoes.Protects the feet from spills.

Safe Handling and Operational Plan

A systematic approach to handling this compound will minimize the risk of exposure and ensure the quality of your research.

Preparation and Weighing
  • Preparation : Before handling the compound, ensure that all necessary PPE is donned correctly and the chemical fume hood is functioning properly.

  • Weighing : If weighing the solid compound, do so within the fume hood. Use a disposable weighing boat to prevent contamination of the balance.

  • Solution Preparation : When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate in a laboratory setting.

G cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Experiment prep_ppe Don PPE prep_fumehood Verify Fume Hood Operation prep_ppe->prep_fumehood weigh Weigh Compound in Fume Hood prep_fumehood->weigh dissolve Prepare Solution weigh->dissolve reaction Perform Experiment dissolve->reaction quench Quench Reaction (if applicable) reaction->quench waste Segregate Waste quench->waste decontaminate Decontaminate Work Area waste->decontaminate

Caption: Standard laboratory workflow for handling Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate.

Spill Management and Emergency Procedures

In the event of a spill, a swift and appropriate response is crucial to mitigate potential hazards.

Spill Response Protocol
  • Evacuate : Immediately alert others in the vicinity and evacuate the immediate area.

  • Isolate : If safe to do so, close the fume hood sash.

  • Assess : From a safe distance, assess the extent of the spill. For a small spill contained within the fume hood, you may proceed with cleanup if properly trained and equipped. For a large spill, evacuate the lab and contact your institution's emergency response team.

  • Cleanup (Small Spill) :

    • Don appropriate PPE, including a respirator if necessary.

    • Use an absorbent material, such as vermiculite or a chemical spill pillow, to contain and absorb the spill.

    • Work from the outside of the spill inward to prevent spreading.

    • Place all contaminated materials into a labeled hazardous waste container.[3]

    • Decontaminate the spill area with an appropriate solvent, followed by soap and water.[3]

The following decision tree outlines the appropriate response to a chemical spill.

G spill Spill Occurs assess Assess Spill Size spill->assess small_spill Small Spill in Fume Hood assess->small_spill Small large_spill Large Spill or Outside Fume Hood assess->large_spill Large cleanup Cleanup with Spill Kit small_spill->cleanup evacuate Evacuate & Call Emergency Response large_spill->evacuate dispose Dispose of Waste cleanup->dispose

Caption: Decision tree for responding to a chemical spill.

Waste Disposal Plan

Proper disposal of chemical waste is essential to protect both human health and the environment.

  • Waste Segregation : All waste contaminated with Ethyl 2-chloro-5-(5-formyl-2-furyl)benzoate, including gloves, absorbent materials, and empty containers, must be treated as hazardous waste.[3]

  • Containerization : Place all hazardous waste in a clearly labeled, sealed container. The label should include the chemical name and associated hazards.

  • Disposal : Dispose of the hazardous waste according to your institution's and local regulations for chlorinated aromatic compounds.[3]

First Aid Measures

In case of accidental exposure, immediate action is critical.

Exposure Route First Aid Procedure
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[3]
Eye Contact Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3]
Inhalation Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[2]
Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2]

References

  • An In-depth Technical Guide to the Safety and Handling of Chlorinated Aromatic Compounds. Benchchem.
  • Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures. CDC.
  • Personal Protective Equipment (PPE). University of Tennessee Knoxville. Available at: [Link]

  • Disposal Methods for Chlorinated Aromatic Waste. RSC Publishing. Available at: [Link]

  • Personal Protective Equipment (PPE). CHEMM. Available at: [Link]

  • Personal Protective Equipment | US EPA. Available at: [Link]

  • Material Safety Data Sheet. Alfa Aesar. Available at: [Link]

  • How to Choose PPE for Chemical Work. Allan Chemical Corporation. Available at: [Link]

  • Process for destroying chlorinated aromatic compounds. Google Patents.
  • Chlorinated aromatic hydrocarbons – Knowledge and References. Taylor & Francis. Available at: [Link]

  • MSDS of Methyl 2-Chloro-5-formylbenzoate. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.